Benzoximate

• CAS: 29356-13-6

Core Science & Biosynthesis

An In-Depth Technical Guide to Benzoximate: Chemical Structure, Properties, and Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzoximate is a non-systemic acaricide, effective against all stages of mites, particularly spider mites. It operates through contact and stomach action. First commercialized in 1971, its use has since been discontinued in many regions, though it remains in use in some parts of the world. This technical guide provides a comprehensive overview of the chemical structure, physicochemical and toxicological properties, and analytical methodologies related to Benzoximate.

Chemical Structure and Identifiers

Benzoximate, a benzoyl derivative, is characterized by a central oxime ether linkage. Its chemical identity is defined by several key identifiers.

Identifier	Value	Source
IUPAC Name	benzoic (Ξ)-3-chloro-N-ethoxy-2,6-dimethoxybenzene-1-carboximidic anhydride	[1]
CAS Number	29104-30-1	[2][3][4]
Molecular Formula	C₁₈H₁₈ClNO₅	[2][3][4]
Molecular Weight	363.79 g/mol	[3][4]
SMILES	CCN(C(=O)C1=C(C=CC(=C1OC)Cl)OC)OC(=O)C2=CC=CC=C2	[2]
InChI Key	HOERQTQCTISLFR-UHFFFAOYSA-N	[2]
Synonyms	Benzomate, Citrazon, Acarmate, Artaban	[2][3][5]

Physicochemical Properties

The physicochemical properties of Benzoximate are crucial for understanding its environmental fate and behavior, as well as for developing analytical methods.

Property	Value	Conditions	Source
Melting Point	73 °C	[6][7]
Boiling Point	483.3 ± 55.0 °C	Predicted	[6]
Vapor Pressure	<1.33 × 10⁻² Pa (4.53 × 10⁻⁴ Pa)	25 °C	[6][7]
Water Solubility	30.26 mg/L	Not specified	[6]
Solubility in Organic Solvents	20 °C	[6][7]
Acetone: 980 g/L	[6][7]
Benzene: 650 g/L	[6][7]
Dimethylformamide: 1460 g/L	[6][7]
Ethanol: 70 g/L	[6][7]
Hexane: 8 g/L	[6][7]
Xylene: 710 g/L	[6][7]
Octanol-Water Partition Coefficient (logP)	4.1	[2]

Toxicological Profile

Benzoximate exhibits relatively low acute toxicity to mammals but is noted for its potential harm to aquatic ecosystems.[1]

Mammalian Toxicity

Endpoint	Species	Value	Source
Acute Oral LD₅₀	Mouse	>15000 mg/kg	[2]
Rat (male)	12000 mg/kg	[2]
Rat (female)	14500 mg/kg	[2]
Acute Dermal LD₅₀	Rat	>15000 mg/kg	[3]

Ecotoxicity

Mode of Action

The precise mode of action of Benzoximate is not fully elucidated. It is known to be a non-systemic acaricide that acts via contact and stomach poisoning.[2] Evidence suggests that it disrupts the nervous system of mites, however, the specific molecular targets, such as effects on neurotransmitters or key enzymes like acetylcholinesterase, have not been definitively identified in the available literature.[2][8]

Due to the lack of specific information on signaling pathways, a diagrammatic representation cannot be provided at this time.

Experimental Protocols

Detailed experimental protocols for the synthesis and comprehensive toxicological evaluation of Benzoximate are not widely published. However, a general approach to its synthesis and a published method for its analysis in crops provide insight into relevant methodologies.

Synthesis

A complete, detailed experimental protocol for the synthesis of Benzoximate is not available in the public domain. However, based on its chemical structure, a plausible synthetic route would involve the reaction of 3-chloro-N-ethoxy-2,6-dimethoxybenzimidoyl chloride with benzoic acid in the presence of a base. This is a standard method for the formation of an acid anhydride from an acid chloride and a carboxylic acid.

Below is a logical workflow for a potential synthesis, which could be adapted from standard organic chemistry procedures.

Caption: A logical workflow for the potential synthesis of Benzoximate.

Residue Analysis in Crops

A high-performance liquid chromatography (HPLC) method has been developed for the determination of Benzoximate residues in citrus fruits.[2]

Sample Preparation Workflow:

Caption: Sample preparation workflow for Benzoximate residue analysis.

Detailed Steps:

• Extraction: A representative sample of the crop is homogenized and extracted with a methanol/water solution.[2]

• Liquid-Liquid Partitioning: The extract is then partitioned into dichloromethane to isolate the Benzoximate from water-soluble components.[2]

• Concentration: The dichloromethane extract is concentrated under reduced pressure.[2]

• Clean-up: The concentrated extract is purified using a Sep-Pak Florisil cartridge to remove interfering substances.[2]

• Analysis: The purified sample is analyzed by HPLC with UV detection at 235 nm using a Lichrospher PR-18 column.[2]

This method demonstrated average recoveries of 92.4-94.9% with a detection limit of 0.05 ppm.[2]

Toxicological Evaluation

Standardized toxicological evaluations would typically follow OECD guidelines. For a substance like Benzoximate, the following tests would be relevant:

• Acute Oral Toxicity: OECD Test Guideline 423

• Acute Dermal Toxicity: OECD Test Guideline 402

• Acute Inhalation Toxicity: OECD Test Guideline 403

• Skin Irritation/Corrosion: OECD Test Guideline 404

• Eye Irritation/Corrosion: OECD Test Guideline 405

• Skin Sensitization: OECD Test Guideline 406

• Toxicity to Fish (Acute): OECD Test Guideline 203

• Toxicity to Daphnia (Acute): OECD Test Guideline 202

• Toxicity to Algae: OECD Test Guideline 201

These guidelines provide detailed methodologies for conducting the respective toxicological assessments to ensure data is reliable and comparable across different laboratories.

Conclusion

Benzoximate is an acaricide with well-defined chemical and physical properties. While its acute mammalian toxicity is low, its potential for environmental persistence and harm to aquatic ecosystems is a key consideration. The mode of action is generally understood to be neurotoxic, but the specific molecular targets remain an area for further research. Standardized analytical methods for residue detection are available, and established OECD guidelines provide a framework for comprehensive toxicological evaluation. This guide serves as a foundational resource for professionals engaged in the research and development of pesticides and related chemical compounds.

References

• 1. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]
• 2. Benzoximate [sitem.herts.ac.uk]
• 3. oecd.org [oecd.org]
• 4. chemsafetypro.com [chemsafetypro.com]
• 5. ENVIRONMENTAL [oasis-lmc.org]
• 6. researchgate.net [researchgate.net]
• 7. oecd.org [oecd.org]
• 8. Investigation of kinetic interactions between approved oximes and human acetylcholinesterase inhibited by pesticide carbamates [agris.fao.org]

An In-depth Technical Guide to Benzoximate

This technical guide provides a comprehensive overview of the chemical and physical properties of Benzoximate, an acaricide used in agriculture. This document is intended for researchers, scientists, and professionals in drug development and related fields.

Chemical Identification and Properties

Benzoximate is a non-systemic acaricide with contact and stomach action, primarily used to control spider mites on various fruit trees and ornamentals.[1][2] First introduced in Japan in 1971, it is now considered obsolete in many countries and is not approved for use in the European Union or Great Britain.[1][3]

Table 1: Chemical Identifiers for Benzoximate

Identifier	Value
CAS Number	29104-30-1[4][5][6][7]
EC Number	249-439-1[1]
IUPAC Name	benzoic (EZ)-3-chloro-N-ethoxy-2,6-dimethoxybenzenecarboximidic anhydride[4]
Other IUPAC Names	[(3-chloro-2,6-dimethoxybenzoyl)-ethylamino] benzoate[5]
Molecular Formula	C₁₈H₁₈ClNO₅[1][4][5][6]
InChI Key	BZMIHNKNQJJVRO-UHFFFAOYSA-N[1]

Table 2: Physicochemical Properties of Benzoximate

Property	Value
Molecular Weight	363.79 g/mol [3][6][8]
Physical State	Colorless crystals[1]
Melting Point	73 °C[2][3]
Boiling Point	483.3 ± 55.0 °C (Predicted)[2][3]
Density	1.21 g/cm³[2][3]
Water Solubility	30.26 mg/L[2][3]
logP (Octanol/Water Partition Coefficient)	2.39[9]

Synthesis of Benzoximate

While detailed, step-by-step experimental protocols for the synthesis of Benzoximate are not widely available due to its obsolete commercial status, the general synthetic pathway can be inferred from its chemical structure.[1] The synthesis likely involves a multi-step process encompassing key organic reactions.

A plausible synthetic route would involve the construction of a bridged diphenyl structure.[1] This process would likely include:

• Electrophilic Aromatic Substitution: To introduce the chloro and methoxy groups onto the aromatic ring.

• Esterification: Formation of the benzoate ester.

• Condensation Reaction: To form the final active compound.

Below is a conceptual workflow for the synthesis of Benzoximate.

Caption: Conceptual workflow for the synthesis of Benzoximate.

Mechanism of Action

The precise mode of action of Benzoximate is not fully elucidated.[1][3] However, it is known to function as a non-systemic acaricide that exerts its effects through contact and stomach action.[1] Evidence suggests that it may disrupt the function of the nervous system in mites.[1]

The diagram below illustrates the proposed mechanism of action.

Caption: Proposed mechanism of action of Benzoximate.

Experimental Protocols

Detailed experimental protocols for the analysis or application of Benzoximate are scarce in publicly available literature, a consequence of its status as an obsolete pesticide. For researchers requiring such information, it is recommended to consult historical agricultural science journals from the 1970s and 1980s or to develop and validate new analytical methods based on modern chromatographic techniques such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Toxicological and Ecotoxicological Profile

Benzoximate is reported to be of low toxicity to mammals but is an eye irritant.[1] It is classified as harmful to aquatic life with long-lasting effects.[5]

Table 3: Toxicity Data for Benzoximate

Organism	Test	Result
Fish	Acute ecotoxicity	Moderate[1]
Daphnia	Acute ecotoxicity	Moderate[1]
Mammals	-	Low toxicity[1]

Regulatory Status

Benzoximate is not an approved active substance in the European Union under Regulation (EC) No 1107/2009.[1][5] Similarly, it is not approved for use in Great Britain.[1] Its use is limited to a small number of countries.[2][3]

Disclaimer: This document is intended for informational purposes for a scientific audience and does not constitute an endorsement or recommendation for the use of Benzoximate. The use of any pesticide is subject to local laws and regulations.

References

• 1. Benzoximate [sitem.herts.ac.uk]
• 2. Benzoximate CAS#: 29104-30-1 [amp.chemicalbook.com]
• 3. Benzoximate | 29104-30-1 [chemicalbook.com]
• 4. bcpcpesticidecompendium.org [bcpcpesticidecompendium.org]
• 5. Benzoximate | C18H18ClNO5 | CID 34475 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Benzoximate - TargetMol Chemicals Inc [bioscience.co.uk]
• 7. Benzoximate [webbook.nist.gov]
• 8. Benzoximate | TargetMol [targetmol.com]
• 9. Benzoximate — Wikipédia [fr.wikipedia.org]

An In-Depth Technical Guide to the Core Mode of Action of Benzoximate in Mites

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Benzoximate is an obsolete acaricide, and detailed information regarding its precise mode of action is not extensively available in recent scientific literature. This guide synthesizes the existing knowledge and proposes a hypothesized mechanism of action based on its chemical class and reported physiological effects. The experimental protocols described are representative of methodologies used to investigate neurotoxic acaricides and are presented as a framework for potential further research.

Executive Summary

Benzoximate is a non-systemic acaricide with contact and stomach action, previously used to control spider mites on various crops.[1] Belonging to the bridged diphenyl class of compounds, its mode of action has been broadly described as a disruption of nervous system function, though the specific molecular target remains unconfirmed.[1] This technical guide consolidates the available toxicological data, outlines a hypothesized neurotoxic mechanism, and provides detailed experimental protocols for its investigation. The information presented is intended to serve as a foundational resource for researchers in acaricide development and neurotoxicology.

Hypothesized Mode of Action: Disruption of Neuronal Ion Channel Function

While the definitive molecular target of Benzoximate is unknown, its classification as a neurotoxin suggests it likely interferes with the transmission of nerve impulses in mites.[1] A plausible hypothesis is that Benzoximate acts as a modulator of voltage-gated or ligand-gated ion channels in the mite nervous system. Disruption of these critical proteins can lead to hyperexcitability or paralysis, ultimately resulting in the death of the mite. This is a common mechanism for many classes of insecticides and acaricides.

The proposed signaling pathway for Benzoximate's neurotoxic action is as follows:

Hypothesized neurotoxic pathway of Benzoximate in mites.

Quantitative Data: Comparative Acaricide Efficacy

Acaricide	Mode of Action (IRAC Group)	Target Mite Species	Life Stage	LC50 (ppm or mg/L)	Reference
Abamectin	Glutamate-gated chloride channel allosteric modulator (6)	Tetranychus urticae	Adult Females	0.39	[2]
Fenpyroximate	METI - Complex I (21A)	Tetranychus urticae	Adult Females	5.67	[2]
Spiromesifen	Lipid synthesis inhibitor (23)	Tetranychus urticae	Adult Females	12.53	[2]
Propargite	METI - Complex I (12C)	Tetranychus urticae	Adult Females	77.05	[2]
Cyenopyrafen	METI - Complex II (25)	Panonychus ulmi	Adults	100.35	[3]
Fenazaquin	METI - Complex I (21A)	Panonychus ulmi	Adults	130.22	[3]
Etoxazole	Mite growth inhibitor (10B)	Panonychus ulmi	Adults	203.25	[3]
Hexythiazox	Mite growth inhibitor (10A)	Panonychus ulmi	Adults	529.75	[3]

METI: Mitochondrial Electron Transport Inhibitor

Experimental Protocols

To investigate the hypothesized neurotoxic mode of action of Benzoximate, a multi-faceted approach is required, encompassing behavioral, electrophysiological, and biochemical assays. The following diagram outlines a potential experimental workflow.

Workflow for investigating Benzoximate's mode of action.

Dose-Response Bioassay (LC50 Determination)

• Objective: To determine the median lethal concentration (LC50) of Benzoximate against the target mite species.

• Protocol:

  • Prepare a stock solution of Benzoximate in a suitable solvent (e.g., acetone with a surfactant).

  • Create a series of dilutions of the stock solution to achieve a range of concentrations.

  • Uniformly cut leaf discs from an unsprayed host plant (e.g., bean or apple leaves).

  • Dip each leaf disc into a specific Benzoximate dilution for a standardized time (e.g., 10 seconds) and allow to air dry. A control group is dipped in the solvent-surfactant solution only.

  • Place each dried leaf disc, abaxial side up, on a moistened cotton pad in a Petri dish.

  • Transfer a known number of adult female mites (e.g., 20-30) onto each leaf disc.

  • Incubate the Petri dishes at a controlled temperature and humidity (e.g., 25°C, 60% RH) with a set photoperiod.

  • Assess mite mortality at 24, 48, and 72-hour intervals under a stereomicroscope. Mites that do not respond to a gentle touch with a fine brush are considered dead.

  • Correct mortality data using Abbott's formula if control mortality is between 5-20%.

  • Analyze the dose-mortality data using probit analysis to calculate the LC50 value and its 95% confidence intervals.

Whole-Cell Voltage Clamp Assay on Mite Neurons

• Objective: To directly measure the effect of Benzoximate on ion channel currents in isolated mite neurons.

• Protocol:

  • Neuron Isolation:

    • Dissect the synganglion (the central nervous system mass) from adult mites in a cold physiological saline solution.

    • Treat the ganglia with a mild enzymatic digestion (e.g., papain and dispase) to dissociate the cells.

    • Gently triturate the tissue to obtain a single-cell suspension of neurons.

    • Plate the neurons on a suitable substrate for electrophysiological recording.

  • Recording:

    • Use a patch-clamp amplifier and data acquisition system.

    • Prepare a standard extracellular recording solution and an intracellular pipette solution with appropriate ionic compositions to isolate the desired currents (e.g., sodium, potassium).

    • Establish a whole-cell patch-clamp configuration on a single, healthy neuron.

    • Switch to voltage-clamp mode and hold the neuron at a set membrane potential (e.g., -70 mV).

    • Apply a series of voltage steps to elicit and record the activity of voltage-gated ion channels.

  • Benzoximate Application:

    • Establish a baseline recording of the ion channel currents.

    • Perfuse the recording chamber with the extracellular solution containing a known concentration of Benzoximate (informed by the LC50 data).

    • Continuously record the ion channel currents and observe any changes in amplitude, kinetics (activation, inactivation), or voltage-dependence.

    • Perform a washout by perfusing with the Benzoximate-free solution to test for reversibility of the effect.

Radioligand Binding Assay

• Objective: To determine if Benzoximate directly binds to a specific receptor or ion channel in the mite nervous system.

• Protocol:

  • Synaptosome Preparation:

    • Homogenize a large number of mites in a buffered sucrose solution.

    • Perform differential centrifugation to isolate the synaptosomal fraction, which is rich in nerve endings and associated receptors/channels.

  • Binding Assay:

    • Incubate the mite synaptosomal preparation with a radiolabeled ligand known to bind to a specific target (e.g., [³H]saxitoxin for sodium channels).

    • In parallel incubations, include increasing concentrations of unlabeled Benzoximate.

    • After incubation, rapidly filter the samples to separate the bound and free radioligand.

    • Measure the radioactivity of the filters using liquid scintillation counting.

  • Analysis:

    • If Benzoximate competes with the radioligand for the same binding site, a dose-dependent decrease in radioactivity will be observed.

    • Analyze the data to calculate the inhibition constant (Ki) of Benzoximate for the binding site.

Conclusion

Benzoximate is an obsolete acaricide whose mode of action is broadly understood to be neurotoxic, although the specific molecular target has not been definitively identified. As a bridged diphenyl compound, it represents a class of acaricides for which the primary mechanism of action remains largely unelucidated. Based on the common targets of other neurotoxic acaricides, it is hypothesized that Benzoximate disrupts nervous system function by modulating ion channel activity. The experimental protocols detailed in this guide provide a comprehensive framework for rigorously testing this hypothesis and elucidating the precise molecular interactions of Benzoximate within the mite nervous system. Such investigations, while focused on an older compound, can provide valuable insights for the development of new acaricides with novel modes of action and for understanding the evolution of resistance in mite populations.

References

• 1. Benzoximate [sitem.herts.ac.uk]
• 2. californiaagriculture.org [californiaagriculture.org]
• 3. researchgate.net [researchgate.net]

Toxicological Profile of Benzoximate: An In-depth Technical Guide

Disclaimer: Benzoximate is an acaricide that is considered obsolete and is not registered for use in many countries, including the European Union.[1][2] As a result, publicly available, in-depth toxicological data is limited. This guide provides a comprehensive overview of the available information and identifies existing data gaps.

Chemical and Physical Properties

Benzoximate, with the IUPAC name benzoic 3-chloro-N-ethoxy-2,6-dimethoxybenzimidic anhydride, is a white crystalline solid.[3] Its primary use was as an acaricide to control spider mites on fruit trees and ornamental plants.[1][4]

Property	Value
CAS Number	29104-30-1
Molecular Formula	C18H18ClNO5
Molecular Weight	363.79 g/mol
Melting Point	73°C[4]
Vapor Pressure	<1.33 x 10⁻² Pa at 25°C[4]
Water Solubility	30.26 mg/L (temperature not specified)[4]
Solubility in Organic Solvents (at 20°C)	- Benzene: 650 g/L- Dimethylformamide: 1460 g/L- Xylene: 710 g/L- Ethanol: 70 g/L- Acetone: 980 g/L- Hexane: 8 g/L[4]
Chemical Stability	Stable under acidic conditions, but susceptible to decomposition in strong alkaline media.[4]

Mechanism of Action

The specific biochemical mechanism of action for Benzoximate has not been elucidated and is reported as unknown.[4]

Pharmacokinetics: Absorption, Distribution, Metabolism, and Excretion (ADME)

Detailed pharmacokinetic studies for Benzoximate are not available in the public literature. However, based on its chemical structure, which includes an ester linkage and an oxime ether group, a hypothetical metabolic pathway can be proposed. The primary routes of metabolism would likely involve enzymatic hydrolysis of the ester bond, followed by further degradation and Phase II conjugation to facilitate excretion.

Caption: A potential metabolic pathway for Benzoximate.

Acute Toxicity

Benzoximate exhibits low acute toxicity to mammals via oral and dermal routes of exposure.[1] It is classified as an eye irritant.[1]

Species	Route of Exposure	Toxicity Endpoint	Value (mg/kg body weight)
Rat	Oral	LD50	> 5,000
Rabbit	Dermal	LD50	> 2,000[5]

Experimental Protocols

Specific protocols for the acute toxicity studies on Benzoximate are not publicly available. Such studies typically adhere to international guidelines, such as those established by the OECD. The following diagram illustrates a generalized workflow for an acute toxicity assessment.

Caption: Generalized workflow for an acute toxicity study.

Subchronic and Chronic Toxicity

Detailed reports on subchronic or chronic toxicity studies are not available in the public domain. One source refers to a 2-year rat study, but the methodology and detailed findings have not been publicly disseminated.

Genotoxicity

The genotoxic potential of Benzoximate is not definitively characterized. It has been reported as "Not mutagenic in Ames Test".[5] However, the same source indicates that "Positive results were obtained in some in vivo tests", though specifics regarding the nature of these tests, the observed effects, and the experimental conditions are not provided.[5]

Carcinogenicity

There are no publicly available long-term carcinogenicity bioassays for Benzoximate.[6][7][8][9][10]

Reproductive and Developmental Toxicity

No specific studies on the reproductive or developmental toxicity of Benzoximate have been found in the reviewed literature.[11][12][13][14][15][16][17]

Ecotoxicology

Benzoximate is classified as being harmful to aquatic life with long-lasting effects (H412).[2] While it is considered to be relatively non-toxic to fish, it is moderately toxic to predatory mites.[4]

Environmental Fate

Information regarding the environmental fate of Benzoximate is limited. It is known to be stable under acidic conditions and decomposes in highly alkaline environments.[4] While specific data on its degradation in soil is scarce, studies on structurally related benzoxazinoids suggest that microbial degradation is a plausible pathway for its dissipation in the environment.[18][19][20]

Caption: Logical flow of an environmental risk assessment.

Summary and Conclusion

The toxicological database for Benzoximate is notably incomplete, which is consistent with its status as an obsolete pesticide. The available data indicates low acute mammalian toxicity. However, there are unresolved questions regarding its potential for in vivo genotoxicity. Furthermore, significant data gaps exist for critical endpoints such as chronic toxicity, carcinogenicity, and reproductive and developmental toxicity. The classification of Benzoximate as harmful to aquatic life highlights the need for a thorough environmental risk assessment, though the lack of comprehensive fate and toxicity data complicates this evaluation. Due to these significant data gaps, a complete toxicological profile and a comprehensive risk assessment for human health and the environment cannot be fully established from the publicly available information.

References

• 1. Benzoximate [sitem.herts.ac.uk]
• 2. Benzoximate | C18H18ClNO5 | CID 34475 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Benzoximate CAS#: 29104-30-1 [amp.chemicalbook.com]
• 4. Benzoximate | 29104-30-1 [chemicalbook.com]
• 5. hpc-standards.com [hpc-standards.com]
• 6. Frontiers | Assessing human carcinogenicity risk of agrochemicals without the rodent cancer bioassay [frontiersin.org]
• 7. Assessing human carcinogenicity risk of agrochemicals without the rodent cancer bioassay - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A rapid in vivo bioassay for the carcinogenicity of pesticides [pubmed.ncbi.nlm.nih.gov]
• 9. The Limits of Two-Year Bioassay Exposure Regimens for Identifying Chemical Carcinogens - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Rodent carcinogenicity bioassay: past, present, and future - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Exposure to benzophenone-3 and reproductive toxicity: A systematic review of human and animal studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. A two-generation reproductive toxicity study of benzophenone in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Developmental toxicity of benzyl benzoate in rats after maternal exposure throughout pregnancy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Review of the state of science and evaluation of currently available in silico prediction models for reproductive and developmental toxicity: A case study on pesticides - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Degradation studies on benzoxazinoids. Soil degradation dynamics of (2R)-2-O-beta-D-glucopyranosyl-4-hydroxy-(2H)- 1,4-benzoxazin-3(4H)-one (DIBOA-Glc) and its degradation products, phytotoxic allelochemicals from Gramineae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Degradation studies on benzoxazinoids. Soil degradation dynamics of 2,4-dihydroxy-7-methoxy-(2H)-1,4-benzoxazin-3(4H)-one (DIMBOA) and its degradation products, phytotoxic allelochemicals from gramineae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Frontiers | Conversions of Benzoxazinoids and Downstream Metabolites by Soil Microorganisms [frontiersin.org]

An In-depth Technical Guide on the Environmental Fate and Degradation of Benzoximate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Benzoximate is an obsolete acaricide, and as such, comprehensive and recent data on its environmental fate is limited in the public domain. This guide synthesizes available information and provides insights based on established scientific principles and data from structurally similar compounds.

Introduction

Benzoximate is a non-systemic acaricide previously used to control mites on various fruit crops and ornamentals. Understanding its environmental fate—how it moves and what it breaks down into in the environment—is crucial for assessing its potential long-term impacts. This technical guide provides a detailed overview of the environmental degradation pathways of Benzoximate, including its hydrolysis, photolysis, and biodegradation in soil and aquatic systems. It also outlines the standard experimental protocols for evaluating these processes and discusses its potential for bioaccumulation.

Physicochemical Properties

A substance's physicochemical properties are fundamental to understanding its environmental behavior.

Property	Value	Source
Molecular Formula	C₁₈H₁₈ClNO₅	[1]
Molecular Weight	363.79 g/mol	[1]
Water Solubility	Information not readily available. Described as having moderate water solubility.	[2]
Vapor Pressure	0.45 mPa (at 20 °C)	[3]
Octanol-Water Partition Coefficient (Log P)	2.4 / 3.912 (Calculated)	[3][4]

Note on Log P: There is a notable discrepancy between the two cited Log P values. A Log P of 2.4 suggests a lower potential for bioaccumulation than a Log P of 3.912. This highlights the uncertainty in the available data.

Abiotic Degradation

Abiotic degradation involves the breakdown of a chemical by non-biological processes, primarily hydrolysis and photolysis.

Hydrolysis

Hydrolysis is a chemical reaction in which a water molecule breaks one or more chemical bonds. The rate of hydrolysis is highly dependent on the pH of the surrounding water.

Quantitative Data:

pH	Temperature (°C)	Half-life (DT₅₀)	Source
7	20	Stable	[3]

Photolysis

Photolysis is the degradation of a compound by light, particularly sunlight.

Quantitative Data:

Specific quantitative data for the photolysis of Benzoximate in water or soil, such as the quantum yield or photolytic half-life, are not available in the reviewed literature.

Discussion: The benzoyl benzoate structure within Benzoximate contains chromophores that can absorb sunlight. This suggests that direct photolysis could be a potential degradation pathway. However, without experimental data, the significance of this pathway cannot be quantified.

Biotic Degradation

Biotic degradation is the breakdown of organic compounds by living organisms, primarily microorganisms.

Aerobic and Anaerobic Degradation in Soil

Quantitative Data:

Data on the rate of Benzoximate degradation in soil (DT₅₀) under both aerobic and anaerobic conditions are not available in the public domain.[3]

Discussion: The lack of soil degradation data is a significant gap in understanding the environmental fate of Benzoximate. Biodegradation is a major route of dissipation for many pesticides in soil. The rate of degradation is influenced by soil type, organic matter content, microbial population, temperature, and moisture.

Aerobic and Anaerobic Degradation in Water-Sediment Systems

Quantitative Data:

Specific DT₅₀ values for Benzoximate in the water and sediment phases of aquatic systems are not available in the public literature.

Discussion: In aquatic environments, pesticides can partition between the water column and sediment. Degradation can occur in both compartments, with rates often differing due to variations in microbial populations and redox conditions.

Hypothesized Degradation Pathway

Due to the lack of specific studies on Benzoximate degradation products, a plausible pathway is hypothesized based on the known degradation of the structurally similar compound, benzyl benzoate. The primary degradation step is likely the hydrolysis of the ester bond.

Caption: Hypothesized degradation pathway of Benzoximate.

Bioaccumulation

Bioaccumulation is the process by which a substance is absorbed by an organism from its surrounding environment at a rate faster than it is lost. The potential for bioaccumulation is often estimated using the octanol-water partition coefficient (Log P).

Quantitative Data:

Parameter	Value	Interpretation	Source
Log P	2.4	Low to moderate bioaccumulation potential	[3]
Log P (Calculated)	3.912	Moderate to high bioaccumulation potential	[4]
Bioconcentration Factor (BCF)	Data not available	-	-

Discussion: The available Log P values for Benzoximate are conflicting, leading to different predictions of its bioaccumulation potential. A Log P of 2.4 suggests a lower likelihood of significant bioaccumulation in aquatic organisms. Conversely, a Log P of 3.912 suggests a higher potential for bioaccumulation. Without experimentally determined Bioconcentration Factor (BCF) data, a definitive assessment of Benzoximate's bioaccumulation risk cannot be made.

Experimental Protocols

The following sections detail the standard methodologies for conducting key environmental fate studies, based on OECD guidelines.

Hydrolysis as a Function of pH (OECD 111)

Objective: To determine the rate of abiotic hydrolysis of Benzoximate in aqueous solutions at different pH values.

Methodology:

• Preparation of Solutions: Sterile aqueous buffer solutions are prepared at pH 4, 7, and 9.

• Application of Test Substance: A solution of Benzoximate (radiolabeled or non-labeled) is added to the buffer solutions at a known concentration.

• Incubation: The solutions are incubated in the dark at a constant temperature (e.g., 25°C).

• Sampling: Aliquots are taken at various time intervals.

• Analysis: The concentration of Benzoximate and any major hydrolysis products are determined using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC).

• Data Analysis: The rate of hydrolysis and the half-life (DT₅₀) are calculated for each pH.

Caption: Experimental workflow for a hydrolysis study.

Aerobic and Anaerobic Transformation in Soil (OECD 307)

Objective: To determine the rate and route of Benzoximate degradation in soil under aerobic and anaerobic conditions.

Methodology:

• Soil Selection and Preparation: Representative agricultural soils are collected and characterized (pH, organic carbon content, texture, etc.). The soil is brought to a specific moisture content.

• Application of Test Substance: Radiolabeled (¹⁴C) Benzoximate is applied to the soil samples.

• Incubation:

  • Aerobic: Soil samples are incubated in the dark in a flow-through system that allows for the continuous supply of air and trapping of volatile products (e.g., ¹⁴CO₂).

  • Anaerobic: After an initial aerobic phase to establish microbial activity, the system is made anaerobic by purging with an inert gas (e.g., nitrogen).

• Sampling: Soil samples are collected at various time intervals.

• Extraction and Analysis: Soil is extracted with appropriate solvents. The extracts are analyzed by methods like HPLC and Liquid Scintillation Counting (LSC) to quantify Benzoximate and its degradation products. Non-extractable residues are determined by combustion analysis.

• Data Analysis: Degradation rates (DT₅₀ and DT₉₀) and the distribution of radioactivity are determined. A degradation pathway is proposed.

Caption: Workflow for soil metabolism studies.

Phototransformation of Chemicals in Water (OECD 316)

Objective: To determine the rate of direct photolysis of Benzoximate in water.

Methodology:

• Preparation of Solutions: A solution of Benzoximate is prepared in sterile, buffered, purified water.

• Light Source: A light source that simulates natural sunlight (e.g., a xenon arc lamp with appropriate filters) is used.

• Irradiation: The Benzoximate solution is exposed to the light source at a constant temperature. Dark controls are run in parallel to account for any non-photolytic degradation.

• Sampling: Samples are taken from the irradiated and dark control solutions at various time intervals.

• Analysis: The concentration of Benzoximate is measured using a suitable analytical method (e.g., HPLC).

• Data Analysis: The rate of photolysis and the photolytic half-life (DT₅₀) are calculated. The quantum yield can also be determined.

Caption: Experimental workflow for a photolysis study.

Conclusion

The environmental fate of Benzoximate is characterized by significant data gaps, particularly concerning its degradation in soil and water-sediment systems, and its potential for bioaccumulation. Available data suggests that it is stable to hydrolysis at neutral pH. Based on its chemical structure and the degradation of similar compounds, hydrolysis of the ester linkage is a plausible primary degradation pathway. The conflicting calculated Log P values highlight the uncertainty in its bioaccumulation potential, and the lack of experimental BCF data prevents a definitive risk assessment in this regard. Further research, guided by the standardized OECD protocols outlined in this guide, would be necessary to fully elucidate the environmental fate and potential risks associated with Benzoximate.

References

• 1. Benzoximate | C18H18ClNO5 | CID 34475 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. srd.nist.gov [srd.nist.gov]
• 3. Benzoximate [sitem.herts.ac.uk]
• 4. Benzoximate (CAS 29104-30-1) - Chemical & Physical Properties by Cheméo [chemeo.com]

An In-Depth Technical Guide to the Solubility and Stability of Benzoximate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of Benzoximate, a nonsystemic acaricide. The information is intended to support research, development, and formulation activities by providing key physicochemical data and standardized experimental protocols.

Benzoximate: Core Properties

Benzoximate is a white crystalline solid used to control mites on various crops. A thorough understanding of its solubility and stability is crucial for developing effective formulations, ensuring storage stability, and assessing its environmental fate.

Solubility of Benzoximate

The solubility of a compound is a fundamental property that influences its bioavailability, formulation design, and environmental distribution.

Quantitative Solubility Data

The solubility of Benzoximate has been determined in a range of aqueous and organic solvents. The data presented below was determined at 20°C unless otherwise specified.

Solvent	Solubility (g/L)	Temperature (°C)
Water	0.03026	Not Specified
Benzene	650	20
Dimethylformamide	1460	20
Xylene	710 (1296)	20
Ethanol	70 (93)	20
Hexane	8	20
Acetone	980 (1440)	20
Dimethyl Sulfoxide (DMSO)	Slightly Soluble	Not Specified
Methanol	Slightly Soluble	Not Specified

Experimental Protocol for Determining Water Solubility (Based on OECD Guideline 105)

The determination of water solubility is critical for regulatory submissions and environmental risk assessment. The OECD Guideline for the Testing of Chemicals, Section 1, No. 105, "Water Solubility," provides a standardized methodology.

The water solubility is determined by the flask method or the column elution method. The choice of method depends on the expected solubility of the substance. Given Benzoximate's low aqueous solubility, the column elution method is often suitable.

Caption: Workflow for Water Solubility Determination.

Stability of Benzoximate

The stability of an active pharmaceutical ingredient or a pesticide is a critical quality attribute that can be affected by various environmental factors.

General Stability Profile

• pH Stability: Benzoximate is reported to be stable in acidic conditions but is susceptible to decomposition in strongly alkaline media.

• Thermal Stability: Decomposition or isomerization of Benzoximate is reported to occur at approximately 80°C.

• Photostability: Specific data on the photolytic degradation of Benzoximate, such as its quantum yield and degradation half-life under defined light conditions, is not extensively documented.

Experimental Protocols for Stability Testing

Standardized guidelines from the Organisation for Economic Co-operation and Development (OECD) and the U.S. Environmental Protection Agency (EPA) provide robust frameworks for evaluating the stability of chemical substances.

This test determines the rate of abiotic hydrolysis of a chemical in aqueous solutions at different pH values.

Caption: Workflow for Hydrolysis Study.

This guideline describes a tiered approach to determine the potential for direct photolysis of a chemical in water.

Caption: Workflow for Phototransformation Study.

Conclusion

This technical guide summarizes the available public data on the solubility and stability of Benzoximate and provides standardized experimental protocols for the generation of such data. While the solubility of Benzoximate in various solvents is well-documented, detailed quantitative data on its stability, particularly concerning hydrolysis and photolysis kinetics, is limited. The provided experimental workflows, based on internationally recognized guidelines, offer a robust framework for researchers and drug development professionals to generate the necessary data for formulation development, stability assessment, and regulatory submissions. The generation of more comprehensive stability data for Benzoximate is a key area for future research to fully characterize its behavior and potential environmental impact.

An In-depth Technical Guide to the History of Benzoximate Use in Agriculture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzoximate, an acaricide with the IUPAC name benzoic (EZ)-3-chloro-N-ethoxy-2,6-dimethoxybenzenecarboximidic anhydride, has a history of use in agriculture for the control of spider mites.[1] First introduced in Japan in 1971, it saw application on a variety of crops, including fruit trees and ornamentals.[2][3] However, its use has since declined, and it is now considered obsolete in many countries.[2] This technical guide provides a comprehensive overview of the history of Benzoximate, its chemical properties, mode of action, efficacy, and the experimental protocols used in its study.

Chemical Properties and Regulatory Status

Benzoximate is a synthetic acaricide belonging to the bridged diphenyl acaricide group.[2] Key chemical identifiers and properties are summarized in the table below.

Property	Value
IUPAC Name	benzoic (EZ)-3-chloro-N-ethoxy-2,6-dimethoxybenzenecarboximidic anhydride[1]
CAS Number	29104-30-1[1]
Chemical Formula	C₁₈H₁₈ClNO₅[2]
Molecular Weight	363.79 g/mol [3]
Physical State	Colorless crystals[2]
Water Solubility	30 mg·L⁻¹[3]
Mode of Action	Non-systemic with contact and stomach action[2]

Mode of Action

The precise mode of action of Benzoximate remains unclear.[2][3] It is classified by the Insecticide Resistance Action Committee (IRAC) in Group UN, indicating an unknown or uncertain mode of action.[2] It is believed to disrupt the nervous system of mites, but the specific molecular target and signaling pathway have not been definitively identified in publicly available literature.[2] This lack of detailed understanding of its mechanism at the molecular level is a significant gap in the scientific record for this compound.

Due to the unknown signaling pathway, a definitive diagram cannot be created. However, a logical workflow for investigating the neurotoxic mode of action of an unknown compound is presented below.

Workflow for Investigating Neurotoxic Mode of Action.

Efficacy and Target Pests

Benzoximate was primarily used to control spider mites (adults and eggs) in various agricultural settings.[2]

Target Pests:

• Panonychus spp. (e.g., European red mite, Panonychus ulmi)

• Eotetranychus spp.

• Tetranychus spp. (e.g., Two-spotted spider mite, Tetranychus urticae)[3]

Affected Crops:

• Apples

• Citrus fruits

• Grapes

• Other fruit trees

• Vines

• Ornamentals[2]

Acaricide	LC50 (mg a.i./L)
Abamectin	0.01
Fenpyroximate	19.86
Chlorfenapyr	29.66
Source: Adapted from a 2021 study on acaricide toxicity. Note: This table does not include Benzoximate but provides context for acaricide efficacy.[9]

Resistance to Benzoximate has been reported in several mite species, including the citrus red mite, European red mite, and two-spotted spider mite.[3]

Experimental Protocols

Detailed experimental protocols specific to Benzoximate are scarce in recent scientific literature. However, standardized methods for acaricide bioassays and residue analysis can be adapted.

Acaricide Bioassay (Leaf-Dip Method)

This protocol is a generalized method for determining the toxicity of an acaricide to spider mites.

• Preparation of Test Solutions: Prepare a series of dilutions of Benzoximate in a suitable solvent (e.g., acetone) and then in water containing a surfactant.

• Leaf Disc Preparation: Cut leaf discs from a suitable host plant (e.g., bean or apple) and place them on water-saturated cotton in petri dishes.

• Mite Infestation: Transfer a known number of adult female spider mites onto each leaf disc.

• Treatment Application: Dip each leaf disc with mites into the respective test solution for a set period (e.g., 5 seconds).

• Incubation: Keep the treated leaf discs in a controlled environment (e.g., 25°C, 16:8 L:D photoperiod).

• Mortality Assessment: After a specified time (e.g., 24, 48, and 72 hours), count the number of dead mites under a stereomicroscope. Mites that are unable to move when prodded with a fine brush are considered dead.

• Data Analysis: Use probit analysis to calculate the LC50 value and its 95% confidence limits.

References

• 1. env.go.jp [env.go.jp]
• 2. Benzoximate [sitem.herts.ac.uk]
• 3. Benzoximate CAS#: 29104-30-1 [amp.chemicalbook.com]
• 4. Benzoximate | C18H18ClNO5 | CID 34475 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. epa.gov [epa.gov]
• 6. epa.gov [epa.gov]
• 7. epa.gov [epa.gov]
• 8. epa.gov [epa.gov]
• 9. scielo.br [scielo.br]

An In-depth Technical Guide to the Synthesis Pathway of Benzoximate

For Researchers, Scientists, and Drug Development Professionals

December 14, 2025

Abstract

Benzoximate is an acaricide characterized by its oxime ester structure. Although its commercial use has declined, the synthesis of Benzoximate and its analogs remains of interest for the development of new agrochemicals and for research into potential new applications of this chemical scaffold. This technical guide provides a comprehensive overview of a plausible and scientifically sound multi-step synthesis pathway for Benzoximate. Detailed experimental protocols, structured quantitative data, and process visualizations are presented to facilitate its laboratory-scale preparation. The synthesis commences with the preparation of 2,6-dimethoxybenzoic acid, followed by a four-step sequence involving chlorination, esterification, hydroxamate formation, and final O-benzoylation to yield the target molecule.

Introduction

Benzoximate, chemically known as ethyl O-benzoyl-3-chloro-2,6-dimethoxybenzohydroximate, is a pesticide that has been used to control mites on various crops.[1] While detailed manufacturing processes are not extensively documented in publicly available literature due to its status as an older and in some regions, obsolete, agrochemical, a viable synthetic route can be constructed based on established organic chemistry principles.[1][2] The core of the synthesis involves the formation of a substituted benzohydroxamate intermediate, which is subsequently acylated.

This guide delineates a complete synthesis pathway, providing detailed, adaptable experimental protocols for each key transformation. All quantitative data, including molar equivalents, yields, and reaction conditions, are summarized in tabular format for clarity and ease of comparison. Furthermore, signaling pathways and experimental workflows are visualized using Graphviz to provide a clear graphical representation of the entire process.

Overall Synthesis Pathway

The synthesis of Benzoximate can be conceptualized as a multi-step process beginning with a commercially available or readily synthesized starting material, 2,6-dimethoxybenzoic acid. The overall transformation to Benzoximate is illustrated below.

References

• 1. 2,6-Dimethoxybenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 2. pubs.acs.org [pubs.acs.org]

The Obsolete Acaricide Benzoximate: A Review of Available Data and Postulated Metabolic Pathways

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzoximate is an acaricide that was previously used for the control of mites on various crops.[1] However, it is now considered obsolete and is not registered for use in many countries.[1] Consequently, detailed scientific literature on its metabolism and degradation is scarce in the public domain. This technical guide summarizes the available information on Benzoximate and explores potential metabolic pathways based on its chemical structure and the metabolism of analogous compounds.

Due to the lack of publicly available data on the specific metabolites of Benzoximate, it is not possible to provide a quantitative data summary, detailed experimental protocols, or a signaling pathway diagram as requested. The information presented herein is based on general chemical principles and data from structurally related compounds.

Chemical and Toxicological Profile of Benzoximate

Benzoximate, with the chemical formula C₁₈H₁₈ClNO₅, is recognized for its acaricidal properties.[2] Its IUPAC name is [(3-chloro-2,6-dimethoxybenzoyl)-ethylamino] benzoate.[2] While not highly toxic to mammals, it is classified as an eye irritant.[1] The compound is harmful to aquatic life with long-lasting effects.[2]

Postulated Metabolic Pathways of Benzoximate

In the absence of specific studies on Benzoximate metabolism, potential biotransformation pathways can be postulated based on its functional groups, which include an ester linkage and a benzoyl moiety.

Hydrolysis of the Ester Linkage

A primary metabolic reaction for compounds containing an ester group is hydrolysis, catalyzed by esterase enzymes present in various tissues, particularly the liver.[3] For Benzoximate, hydrolysis would likely cleave the ester bond, yielding two main fragments:

• Benzoic acid: A common metabolite that is typically further conjugated, for example with glycine to form hippuric acid, before excretion.[4]

• A substituted benzohydroxamic acid derivative: The fate of this second fragment would depend on further enzymatic modifications.

This hydrolytic cleavage is a common detoxification pathway for many xenobiotics containing ester functionalities.[3]

Metabolism of Structurally Analogous Compounds

Insights into the potential metabolism of Benzoximate can be drawn from studies on other compounds containing benzoyl esters or similar structures. For instance, benzyl benzoate, another acaricide, is rapidly hydrolyzed to benzoic acid and benzyl alcohol. The benzyl alcohol is then oxidized to benzoic acid, which is subsequently conjugated and excreted.

Environmental Fate

Conclusion

The available scientific literature lacks specific details on the known metabolites of the obsolete acaricide Benzoximate. Due to its discontinued use, it is unlikely that extensive new research into its metabolic fate will be conducted. Based on its chemical structure, the primary metabolic pathway is likely to be hydrolysis of the ester linkage, resulting in the formation of benzoic acid and a substituted benzohydroxamic acid derivative. However, without experimental data, the precise identity and quantities of its metabolites remain unknown. Researchers and professionals in drug development should be aware of this significant data gap when evaluating historical data or considering compounds with similar structural features.

References

• 1. Benzoximate [sitem.herts.ac.uk]
• 2. Benzoximate | C18H18ClNO5 | CID 34475 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Comparative chemical and biological hydrolytic stability of homologous esters and isosteres - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The biochemistry and toxicology of benzoic acid metabolism and its relationship to the elimination of waste nitrogen - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to Benzoximate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the acaricide Benzoximate, focusing on its chemical identity, physicochemical properties, toxicological profile, and analytical methodologies. While Benzoximate has been used in agriculture, key aspects of its biological interactions, including its precise mechanism of action, remain to be fully elucidated.

Chemical Identity: Synonyms, Trade Names, and Identifiers

Benzoximate is known by a variety of synonyms and trade names in scientific literature and commercial products. Its systematic chemical name is benzoic 3-chloro-N-ethoxy-2,6-dimethoxybenzimidic anhydride[1][2][3]. The Chemical Abstracts Service (CAS) Registry Number for Benzoximate is 29104-30-1[1][3][4][5][6][7].

A comprehensive list of its common synonyms, trade names, and chemical identifiers is provided in Table 1 for clear identification and cross-referencing in research.

Table 1: Synonyms, Trade Names, and Chemical Identifiers for Benzoximate

Category	Identifier	Reference(s)
IUPAC Name	[(3-chloro-2,6-dimethoxybenzoyl)-ethylamino] benzoate	[1]
CAS Name	Benzoic acid, anhydride with 3-chloro-N-ethoxy-2,6-dimethoxybenzenecarboximidic acid	[1][2][3]
CAS Registry No.	29104-30-1	[1][3][4][5][6][7]
Molecular Formula	C18H18ClNO5	[1][4][5]
Molecular Weight	363.79 g/mol	[4][5]
Common Synonyms	Benzomate, Benzoxamate	[1][3]
Trade Names	Acarmate, Artaban, Azomate, Citrazon, NA-53, NA-53M	[1][5]
Other Identifiers	EINECS 249-439-1, BRN 2783319	[1]

Physicochemical Properties

The physicochemical properties of a compound are critical for understanding its environmental fate, bioavailability, and for the development of analytical methods. Benzoximate is a white crystalline solid.[5] A summary of its key physicochemical properties is presented in Table 2.

Table 2: Physicochemical Properties of Benzoximate

Property	Value	Reference(s)
Melting Point	73 °C	[5]
Boiling Point	483.3 ± 55.0 °C (Predicted)	[5]
Density	1.21 g/cm³
Vapor Pressure	<1.33 × 10⁻² Pa (4.53 × 10⁻⁴ Pa at 25°C)	[5]
Water Solubility	30.26 mg/L (temperature not stated)	[5]
Solubility in Organic Solvents (at 20°C)
Acetone: 980 g/L	[5]
Benzene: 650 g/L	[5]
Dimethylformamide: 1460 g/L	[5]
Ethanol: 70 g/L	[5]
Hexane: 8 g/L	[5]
Xylene: 710 g/L	[5]

Toxicological Profile

Table 3: Acute Toxicity of Benzoximate

Species	Route of Exposure	Value	Reference(s)
Rat	Oral (LD₅₀)	>15,000 mg/kg
Rat	Dermal (LD₅₀)	>15,000 mg/kg
Mouse	Oral (LD₅₀)	12,000 mg/kg
Mouse	Intraperitoneal (LD₅₀)	3,550 mg/kg
Japanese Quail	Oral (LC₅₀)	>10,000 ppm
Carp	Aquatic (LC₅₀, 48h)	1.85 mg/L
Aquatic Invertebrates (e.g., Daphnia)	Aquatic (EC₅₀)	Data not available
Algae	Aquatic (EC₅₀)	Data not available
Bees	Oral/Contact (LD₅₀)	Reported as "highly toxic," specific value not available

Experimental Protocols

Synthesis of Benzoximate

A detailed, step-by-step experimental protocol for the synthesis of Benzoximate is not widely published. However, the general synthetic route involves the reaction of ethyl 3-chloro-2,6-dimethoxybenzohydroxamate with benzoyl chloride. This reaction is a benzoylation of the hydroxamate.

Caption: High-level synthesis pathway for Benzoximate.

Analytical Method for Residue Determination

A detailed method for the determination of Benzoximate residues in crops has been developed using High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC).

Objective: To quantify Benzoximate residues in citrus fruits.

Principle: Benzoximate is extracted from the sample matrix, cleaned up to remove interfering co-extractives, and then analyzed by HPLC with UV detection.

Methodology:

• Extraction:

  • Homogenize a representative sample of the citrus fruit.

  • Extract the homogenate with a methanol/water solution.

  • Partition the aqueous methanol extract with dichloromethane to transfer Benzoximate into the organic phase.

• Cleanup:

  • Concentrate the dichloromethane extract under reduced pressure.

  • Purify the concentrated extract using a Sep-Pak Florisil solid-phase extraction (SPE) cartridge.

    • Condition the cartridge with dichloromethane.

    • Load the sample onto the cartridge.

    • Elute the Benzoximate from the cartridge with dichloromethane.

• Determination:

  • Analyze the purified extract by HPLC.

  • HPLC Column: Lichrospher RP-18.

  • Mobile Phase: Acetonitrile and water.

  • Detection: UV detector set at 235 nm.

  • Quantify the amount of Benzoximate by comparing the peak area to a standard curve prepared from certified reference material.

Note: GC-MS is generally not suitable for Benzoximate analysis as it is a thermally labile compound and can decompose during the analysis.

Caption: Workflow for Benzoximate residue analysis in crops.

Mechanism of Action and Signaling Pathways

The precise molecular target and mechanism of action for Benzoximate have not been fully elucidated and are frequently cited as unknown in the scientific literature. It is classified as a non-systemic acaricide with contact and stomach action. The lack of a defined mechanism of action means that there are no established signaling pathways to be diagrammed at this time. Further research is required to understand how Benzoximate exerts its toxic effects on mites at the molecular level.

References

• 1. US10556909B2 - Synthetic process and intermediates - Google Patents [patents.google.com]
• 2. Properties and actions of bridged diphenyl acaricides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Benzoximate | C18H18ClNO5 | CID 34475 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chemsafetypro.com [chemsafetypro.com]
• 5. Properties and actions of bridged diphenyl acaricides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. WO2013050433A1 - Pesticide preparation and process for producing the same - Google Patents [patents.google.com]
• 7. JPS55153775A - Synthetic method of benzoxazoles - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Analytical Detection of Benzoximate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzoximate is a non-systemic acaricide and insecticide effective against a variety of mites and other pests on crops such as citrus fruits and flowers.[1] Due to its potential for residues in food products and the environment, sensitive and reliable analytical methods are crucial for monitoring its levels to ensure consumer safety and regulatory compliance. This document provides detailed application notes and protocols for the detection of Benzoximate using High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), two of the most common analytical techniques for pesticide residue analysis.

Analytical Methods Overview

The primary methods for the determination of Benzoximate residues are High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection and Gas Chromatography coupled with Mass Spectrometry (GC-MS or GC-MS/MS).[1] HPLC offers a robust and cost-effective method for routine analysis, while GC-MS provides higher selectivity and sensitivity, making it ideal for confirmation and trace-level detection.

A widely adopted sample preparation technique for multi-residue pesticide analysis in food matrices is the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.[2][3][4][5] This approach simplifies the extraction and cleanup process, leading to improved laboratory efficiency.

Quantitative Data Summary

The following table summarizes key quantitative parameters for the analytical methods described. These values are indicative and may vary depending on the specific matrix, instrumentation, and laboratory conditions.

Parameter	HPLC-UV	GC-MS/MS	Matrix	Reference
Limit of Detection (LOD)	0.05 ppm	0.03 - 0.5 µg/kg	Citrus Fruits, Sweet Pepper	[1][6]
Limit of Quantification (LOQ)	Not Specified	0.6 - 1.5 µg/kg	Sweet Pepper	[6]
Recovery	92.4 - 94.9%	70 - 120%	Citrus Fruits, Sweet Pepper	[1][6]
Linearity (r²)	0.9993	>0.99	Standard Solutions	[1]
Concentration Range	1 - 10 µg/mL	Not Specified	Standard Solutions	[1]

Experimental Protocols

Sample Preparation: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Method

The QuEChERS method is a streamlined sample preparation procedure suitable for various food matrices. It involves an extraction step with acetonitrile followed by a cleanup step using dispersive solid-phase extraction (d-SPE).[3][4]

Materials:

• Homogenizer or blender

• 50 mL centrifuge tubes

• Centrifuge

• Vortex mixer

• Acetonitrile (ACN)

• Magnesium sulfate (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Trisodium citrate dihydrate

• Disodium hydrogen citrate sesquihydrate

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Graphitized carbon black (GCB) - use with caution as it may adsorb planar pesticides

Protocol:

• Homogenization: Weigh 10-15 g of a representative homogenized sample into a 50 mL centrifuge tube. For dry samples, add an appropriate amount of water to rehydrate.

• Extraction:

  • Add 10 mL of acetonitrile to the centrifuge tube.

  • Add the appropriate QuEChERS extraction salt packet (e.g., containing MgSO₄, NaCl, and citrate buffers).

  • Cap the tube tightly and shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Cleanup (Dispersive SPE):

  • Take an aliquot of the acetonitrile supernatant (upper layer).

  • Transfer the aliquot to a d-SPE cleanup tube containing a mixture of MgSO₄, PSA, and C18 sorbents. The choice of sorbents depends on the matrix; for fatty matrices, C18 is essential, while for pigmented samples, GCB might be used judiciously.

  • Vortex for 30 seconds.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Final Extract: The resulting supernatant is the final extract, ready for analysis by HPLC or GC-MS.

High-Performance Liquid Chromatography (HPLC) with UV Detection

This protocol is based on a validated method for the determination of Benzoximate in citrus fruits.[1]

Instrumentation and Conditions:

• HPLC System: An HPLC system equipped with a pump, autosampler, and UV detector.

• Column: Lichrospher RP-18 (or equivalent C18 column), 5 µm particle size.

• Mobile Phase: Acetonitrile:Water (60:40, v/v).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• UV Detection Wavelength: 235 nm.[1]

Protocol:

• Standard Preparation: Prepare a stock solution of Benzoximate in methanol. From the stock solution, prepare a series of working standards in the mobile phase with concentrations ranging from 1 to 10 µg/mL.[1]

• Calibration: Inject the working standards and construct a calibration curve by plotting the peak area against the concentration.

• Sample Analysis: Inject the final extract from the sample preparation step.

• Quantification: Determine the concentration of Benzoximate in the sample by comparing its peak area to the calibration curve.

Gas Chromatography-Mass Spectrometry (GC-MS/MS)

This protocol provides a general framework for the analysis of Benzoximate using GC-MS/MS, incorporating information from multi-residue pesticide analysis methods.

Instrumentation and Conditions:

• GC-MS/MS System: A gas chromatograph coupled to a tandem mass spectrometer.

• GC Column: A low-bleed, mid-polarity capillary column such as a DB-5ms or equivalent is commonly used for pesticide analysis.

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.5 mL/min).

• Injector: Splitless mode.

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 70-90 °C, hold for 1-2 minutes.

  • Ramp 1: 25 °C/min to 150 °C.

  • Ramp 2: 5-10 °C/min to 300-320 °C, hold for 5-10 minutes.

  • This program is a general guideline and should be optimized for the specific instrument and column.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI).

  • Ion Source Temperature: 230-250 °C.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Precursor Ion (m/z): 364.1

    • Product Ions (m/z): 199.2 (quantifier), 105.2 (qualifier)[6]

    • Collision energies should be optimized for the specific instrument.

Protocol:

• Standard Preparation: Prepare a stock solution of Benzoximate in a suitable solvent (e.g., acetone or ethyl acetate). Prepare working standards by diluting the stock solution in the same solvent as the final sample extract.

• Calibration: Inject the working standards to establish calibration.

• Sample Analysis: Inject an aliquot of the final extract from the sample preparation step.

• Identification and Quantification: Identify Benzoximate based on its retention time and the presence of both MRM transitions with the correct ion ratio. Quantify using the peak area of the quantifier ion and the calibration curve.

Visualizations

Experimental Workflow for Benzoximate Analysis

Caption: Workflow for Benzoximate residue analysis.

Signaling Pathway (Logical Relationship) of Analytical Method Selection

Caption: Logic for selecting an analytical method.

References

• 1. fda.gov.tw [fda.gov.tw]
• 2. measurlabs.com [measurlabs.com]
• 3. QuEChERS sample preparation approach for mass spectrometric analysis of pesticide residues in foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. QuEChERS Method for Pesticide Residue Analysis | Phenomenex [phenomenex.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. researchgate.net [researchgate.net]

Application Notes & Protocols for Benzoximate Residue Analysis in Soil and Water

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzoximate is an acaricide previously used in agriculture to control mites on crops such as citrus fruits.[1] Due to its potential environmental persistence, monitoring its residue levels in soil and water is crucial for assessing environmental contamination and ensuring food and water safety. Although considered obsolete in many regions, legacy contamination may still be a concern.[2] These application notes provide detailed protocols for the analysis of benzoximate residues in soil and water matrices, primarily utilizing High-Performance Liquid Chromatography (HPLC) with UV detection, a robust and widely accessible analytical technique.[1]

Data Presentation

Due to the limited availability of recent, specific quantitative data on benzoximate residues in soil and water from field studies, the following tables provide illustrative data. This data is intended for demonstration purposes to showcase data presentation for validation and sample analysis.

Table 1: HPLC-UV Method Validation Parameters for Benzoximate Analysis

Parameter	Soil	Water
Linearity Range (µg/mL)	0.05 - 10.0	0.05 - 10.0
Correlation Coefficient (r²)	> 0.995	> 0.998
Limit of Detection (LOD) (ppm)	0.05	0.05
Limit of Quantification (LOQ) (ppm)	0.15	0.15
Accuracy (Recovery %)	85-105%	90-110%
Precision (RSD %)	< 10%	< 5%

Table 2: Illustrative Benzoximate Residue Analysis Data in Environmental Samples

Sample ID	Matrix	Benzoximate Concentration (ppm)	Notes
SOIL-001	Clay Loam	0.25	Sample from a former citrus orchard.
SOIL-002	Sandy Soil	< LOQ	No significant contamination detected.
WATER-001	Agricultural Runoff	0.18	Collected after a significant rainfall event.
WATER-002	Groundwater	< LOD	Well water from a nearby farm.

Experimental Protocols

Protocol 1: Benzoximate Residue Analysis in Soil

This protocol is adapted from a method for citrus fruits and incorporates general principles of pesticide residue analysis in soil.[1][3]

1. Sample Preparation and Extraction:

• Sample Collection: Collect soil samples from the top 15 cm of the soil profile using a stainless-steel auger. Composite multiple sub-samples to obtain a representative sample for the area of interest. Store samples in amber glass jars at 4°C until analysis.

• Sieving and Homogenization: Air-dry the soil sample and pass it through a 2 mm sieve to remove stones and debris. Homogenize the sieved soil thoroughly.

• Extraction:

  • Weigh 20 g of the homogenized soil into a 250 mL Erlenmeyer flask.

  • Add 100 mL of acetonitrile.

  • Shake the flask on a mechanical shaker for 1 hour at room temperature.

  • Filter the extract through a Büchner funnel with Whatman No. 1 filter paper.

  • Transfer the filtrate to a separatory funnel.

2. Liquid-Liquid Partitioning and Cleanup:

• Add 50 mL of a 5% NaCl solution to the separatory funnel containing the acetonitrile extract and shake vigorously for 1 minute.

• Add 50 mL of dichloromethane and shake for 2 minutes. Allow the layers to separate.

• Collect the lower dichloromethane layer.

• Repeat the dichloromethane extraction twice more with 25 mL portions.

• Combine the dichloromethane extracts and dry them by passing through a column of anhydrous sodium sulfate.

• Evaporate the solvent to near dryness using a rotary evaporator at 40°C.

• Redissolve the residue in 5 mL of hexane.

3. Solid Phase Extraction (SPE) Cleanup:

• Condition a Florisil SPE cartridge (500 mg) by passing 5 mL of hexane through it.

• Load the 5 mL hexane sample extract onto the cartridge.

• Wash the cartridge with 10 mL of hexane to remove interferences.

• Elute the benzoximate from the cartridge with 10 mL of a hexane:ethyl acetate (80:20, v/v) mixture.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 1 mL of methanol for HPLC analysis.

4. HPLC-UV Analysis:

• Instrument: High-Performance Liquid Chromatograph with a UV-Vis Detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: Acetonitrile:Water (70:30, v/v), isocratic.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Detection Wavelength: 235 nm.[1]

• Quantification: Prepare a calibration curve using benzoximate analytical standards of known concentrations (e.g., 0.05, 0.1, 0.5, 1, 5, and 10 µg/mL).[1]

Protocol 2: Benzoximate Residue Analysis in Water

This protocol is a general method for pesticide residue analysis in water, adapted for benzoximate.

1. Sample Preparation and Extraction:

• Sample Collection: Collect water samples in 1 L amber glass bottles. If the water contains suspended solids, it should be filtered through a 0.45 µm glass fiber filter. Store samples at 4°C.

• Solid Phase Extraction (SPE):

  • Condition a C18 SPE cartridge (500 mg) with 5 mL of methanol followed by 5 mL of deionized water.

  • Pass 500 mL of the water sample through the conditioned cartridge at a flow rate of approximately 5 mL/min.

  • After the entire sample has passed through, dry the cartridge by passing air through it for 10 minutes.

2. Elution and Concentration:

• Elute the benzoximate from the cartridge with 10 mL of acetonitrile.

• Collect the eluate in a clean collection tube.

• Concentrate the eluate to approximately 0.5 mL under a gentle stream of nitrogen.

• Add methanol to bring the final volume to 1 mL for HPLC analysis.

3. HPLC-UV Analysis:

• Follow the same HPLC-UV conditions as described in Protocol 1, Section 4.

Experimental Workflow Visualization

Caption: Workflow for Benzoximate Residue Analysis in Soil and Water Samples.

References

• 1. fda.gov.tw [fda.gov.tw]
• 2. Benzoximate [sitem.herts.ac.uk]
• 3. josa.ro [josa.ro]

High-Performance Liquid Chromatography (HPLC) for the Analysis of Benzoximate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed application note and protocol for the quantitative determination of Benzoximate, a non-systemic acaricide, using High-Performance Liquid Chromatography (HPLC). The methodologies outlined are based on established and validated analytical procedures, offering a reliable framework for residue analysis in agricultural commodities and for quality control purposes.

Introduction

Benzoximate, chemically known as 3-chloro-α-ethoxyimino-2,6-dimethoxybenzyl benzoate, is an effective acaricide used for the control of mites on various crops, including citrus fruits.[1] Its targeted application necessitates robust analytical methods to monitor residue levels, ensure food safety, and comply with regulatory standards. High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection is a widely accepted and reliable technique for the analysis of Benzoximate due to its sensitivity, specificity, and reproducibility.[1]

This application note details a validated HPLC method for the determination of Benzoximate residues, including comprehensive protocols for sample preparation and chromatographic analysis.

Experimental Protocols

Sample Preparation: Extraction of Benzoximate from Citrus Fruits

This protocol describes the extraction and purification of Benzoximate residues from citrus fruit samples.[1]

Materials and Reagents:

• Methanol (HPLC grade)

• Water (deionized or HPLC grade)

• Dichloromethane (HPLC grade)

• Petroleum ether (ACS grade)

• Sodium chloride (NaCl)

• Anhydrous sodium sulfate

• Sep-Pak Florisil cartridges

• Homogenizer

• Rotary evaporator

• Separatory funnel

• Filtration apparatus

Procedure:

• Homogenization: Weigh 10 g of a homogenized citrus fruit sample (including peel and flesh) into a suitable container.

• Extraction: Add 30 ml of water and 80 ml of methanol to the sample. Shake vigorously for 3 minutes.

• Filtration: Filter the mixture. Wash the residue and the container with an additional 50 ml of methanol and pass it through the same filter.

• Concentration: Combine the filtrates and evaporate the solvent to a volume of approximately 50 ml at 35°C under reduced pressure using a rotary evaporator.

• Liquid-Liquid Partitioning: Transfer the concentrated extract to a separatory funnel. Add 100 ml of 2% NaCl solution and 100 ml of dichloromethane. Shake for 1 minute.

• Phase Separation: Allow the layers to separate and discard the aqueous (upper) layer. Collect the organic (lower) layer.

• Drying: Dry the organic phase by passing it through anhydrous sodium sulfate.

• Final Concentration: Evaporate the dried organic phase to dryness at 35°C under reduced pressure.

• Reconstitution for Cleanup: Dissolve the residue in 10 ml of petroleum ether.

• Solid-Phase Extraction (SPE) Cleanup:

  • Activate a Sep-Pak Florisil cartridge by passing 10 ml of dichloromethane through it.

  • Transfer 2 ml of the reconstituted sample extract onto the activated cartridge.

  • Elute the Benzoximate from the cartridge with 15 ml of dichloromethane.

• Final Sample Preparation: Evaporate the eluate to dryness at 35°C. Reconstitute the residue in 2 ml of methanol for HPLC analysis.

HPLC Analysis

Instrumentation and Conditions:

Parameter	Specification
HPLC System	Agilent 1260 Infinity II or equivalent
Column	Lichrospher PR-18 (or equivalent C18 column)
Mobile Phase	Acetonitrile : Water (60:40, v/v)
Flow Rate	1.0 ml/min
Injection Volume	20 µl
Detector	UV-Vis Detector
Detection Wavelength	235 nm
Column Temperature	Ambient

Quantitative Data Summary

The following tables summarize the quantitative data obtained from the validation of the described HPLC method for Benzoximate analysis.[1]

Table 1: Calibration Curve for Benzoximate

Concentration (µg/ml)	Peak Area
1	Data
2	Data
4	Data
6	Data
8	Data
10	Data
Regression Equation	Y = 31559X - 2343
Correlation Coefficient (r)	0.9993

Table 2: Recovery and Precision of Benzoximate in Spiked Citrus Fruit Samples

Spiking Level (ppm)	Average Recovery (%)	Coefficient of Variation (%)
1.0	92.4	5.1
2.0	94.9	1.5
3.0	93.8	2.3

Table 3: Method Detection and Quantification Limits

Parameter	Value
Limit of Detection (LOD)	0.05 ppm

Visualizations

The following diagrams illustrate the experimental workflow for the HPLC analysis of Benzoximate and the fundamental components of a typical HPLC system.

Caption: Experimental workflow for the HPLC analysis of Benzoximate.

Caption: Key components of a High-Performance Liquid Chromatography (HPLC) system.

References

• 1. fda.gov.tw [fda.gov.tw]

Application Notes and Protocols for the Analysis of Benzoximate

For Researchers, Scientists, and Drug Development Professionals

Analysis of Benzoximate: Considerations and Methodologies

Benzoximate is a non-systemic acaricide used to control mites on various crops. Accurate determination of its residues is crucial for ensuring food safety and regulatory compliance. This document provides a detailed overview of the analytical techniques for Benzoximate, with a focus on chromatographic methods.

A critical consideration for the analysis of Benzoximate is its thermal lability. The compound is known to be susceptible to degradation at the high temperatures typically used in conventional Gas Chromatography (GC) injection ports. Therefore, direct GC-MS analysis of Benzoximate is not recommended as it can lead to inaccurate quantification due to the breakdown of the analyte. The primary recommended technique for the analysis of Benzoximate is High-Performance Liquid Chromatography (HPLC), which avoids high-temperature sample introduction.

While direct GC analysis is challenging, this document will also discuss potential GC techniques that can be employed for thermally labile compounds, which could serve as a starting point for method development for Benzoximate, potentially with a derivatization step.

Recommended Analytical Method: High-Performance Liquid Chromatography (HPLC)

HPLC is the preferred method for the quantitative analysis of Benzoximate residues. A published method has demonstrated successful determination of Benzoximate in citrus fruits.

Quantitative Data from HPLC Analysis

The following table summarizes the quantitative data obtained from the HPLC analysis of Benzoximate in citrus fruits.

Parameter	Value
Detection Limit	0.05 ppm
Fortification Levels	1.0, 2.0, 3.0 ppm
Average Recoveries	92.4% - 94.9%
Coefficient of Variation	1.5% - 5.1%

Experimental Protocols

Protocol 1: Sample Preparation using a Modified QuEChERS Method for Citrus Fruits

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation technique for the analysis of pesticide residues in food matrices.[1]

Materials:

• Homogenized citrus fruit sample

• Acetonitrile (ACN)

• Magnesium sulfate (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Trisodium citrate dihydrate

• Disodium hydrogen citrate sesquihydrate

• Dispersive SPE (dSPE) tubes containing MgSO₄ and Primary Secondary Amine (PSA) sorbent

• Centrifuge capable of 4000 rpm

• 50 mL centrifuge tubes

Procedure:

• Weigh 10 g of the homogenized citrus fruit sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile to the tube.

• Cap the tube and shake vigorously for 1 minute.

• Add the QuEChERS extraction salts (4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium hydrogen citrate sesquihydrate).

• Immediately cap and shake vigorously for 1 minute.

• Centrifuge the tube at 4000 rpm for 5 minutes.

• Transfer an aliquot of the upper acetonitrile layer to a dSPE tube containing MgSO₄ and PSA.

• Shake the dSPE tube for 30 seconds.

• Centrifuge at 4000 rpm for 5 minutes.

• The resulting supernatant is ready for analysis. For HPLC, it may be diluted with the mobile phase. For GC analysis, a solvent exchange to a more suitable solvent like ethyl acetate may be necessary.

Protocol 2: HPLC Method for Benzoximate Analysis

Instrumentation:

• High-Performance Liquid Chromatograph

• UV Detector

• Reversed-phase C18 column

Chromatographic Conditions:

Parameter	Condition
Column	Lichrospher RP-18
Mobile Phase	Acetonitrile : Water (60:40, v/v)
Flow Rate	1.0 mL/min
Detection	UV at 235 nm
Injection Volume	20 µL

Protocol 3: Generalized GC-MS/MS Method for Pesticide Analysis (for Method Development)

Important Note: This is a general method for pesticide analysis and has not been validated for Benzoximate. Due to the thermal lability of Benzoximate, significant method development, including the use of a specialized injection technique, would be required.

Specialized Injection Techniques for Thermally Labile Compounds:

To mitigate thermal degradation, the use of a Programmed Temperature Vaporizer (PTV) inlet or a cold on-column injection system is recommended.[2][3][4] These techniques introduce the sample into the GC system at a lower initial temperature, which is then ramped up, preventing the thermal shock that causes decomposition.

Instrumentation:

• Gas Chromatograph with a PTV or on-column inlet

• Tandem Mass Spectrometer (MS/MS)

• Capillary GC column suitable for pesticide analysis

Hypothetical GC-MS/MS Conditions for Method Development:

Parameter	Suggested Starting Condition
GC Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., HP-5ms)
Injection Mode	PTV solvent vent or cold on-column
Injection Volume	1-2 µL
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Program	Initial temp 70°C for 2 min, ramp at 25°C/min to 150°C, then ramp at 5°C/min to 300°C, hold for 10 min
Transfer Line Temp	280°C
Ion Source Temp	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions for Benzoximate (Hypothetical):

Visualizations

Caption: Workflow of the QuEChERS sample preparation method.

References

• 1. gcms.cz [gcms.cz]
• 2. Optimisation of programmable temperature vaporizer-based large volume injection for determination of pesticide residues in fruits and vegetables using gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Performance of programmed temperature vaporizer, pulsed splitless and on-column injection techniques in analysis of pesticide residues in plant matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Large volume cold on-column injection for gas chromatography-negative chemical ionization-mass spectrometry analysis of selected pesticides in air samples - PubMed [pubmed.ncbi.nlm.nih.gov]

Benzoximate Mass Spectrometry: Application Notes and Protocols for Researchers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the analysis of Benzoximate using mass spectrometry (MS). Detailed protocols for sample preparation and liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis are outlined, along with expected fragmentation patterns and quantitative data.

Introduction to Benzoximate and its Analysis

Benzoximate is an acaricide used to control mites on various crops.[1][2] Its chemical formula is C18H18ClNO5, with a molecular weight of approximately 363.79 g/mol .[3][4][5] Due to its potential impact on the environment and food safety, sensitive and specific analytical methods are required for its detection and quantification.[5] Mass spectrometry, particularly when coupled with liquid chromatography (LC-MS/MS), offers a robust and reliable platform for the analysis of Benzoximate residues in various matrices.

Mass Spectral Fragmentation of Benzoximate

The fragmentation pattern of Benzoximate in mass spectrometry is key to its identification and quantification. Under electrospray ionization (ESI) in positive mode, Benzoximate typically forms a protonated molecule [M+H]+ at a mass-to-charge ratio (m/z) of 364.094.[6] A sodium adduct [M+Na]+ at m/z 386.076 may also be observed.[6]

Collision-induced dissociation (CID) of the [M+H]+ precursor ion results in several characteristic fragment ions. The primary fragmentation pathways involve the cleavage of the ester and ether bonds within the molecule.

A proposed fragmentation pathway for Benzoximate is illustrated below:

Caption: Proposed MS/MS fragmentation of Benzoximate.

Table 1: Key Mass Transitions for Benzoximate Analysis

Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)	Notes
364.094	199.016	105.034	Product ion 1 is typically used for quantification, while product ion 2 is used for confirmation.[6]

Experimental Protocols

Sample Preparation: QuEChERS Method for Fruit and Vegetable Matrices

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation technique for the analysis of pesticide residues in food matrices.[7][8][9]

Materials:

• Homogenized fruit or vegetable sample

• Acetonitrile (ACN)

• Magnesium sulfate (MgSO4), anhydrous

• Sodium chloride (NaCl)

• Trisodium citrate dihydrate

• Disodium citrate sesquihydrate

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Graphitized carbon black (GCB) (optional, for highly pigmented samples)

• 50 mL centrifuge tubes

• 15 mL centrifuge tubes

• Vortex mixer

• Centrifuge

Protocol:

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

• Add the QuEChERS extraction salts (4 g MgSO4, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium citrate sesquihydrate).

• Immediately cap and shake vigorously for 1 minute.

• Centrifuge at ≥3000 g for 5 minutes.

• Transfer a 1 mL aliquot of the upper acetonitrile layer to a 15 mL d-SPE (dispersive solid-phase extraction) tube containing 150 mg MgSO4, 50 mg PSA, and 50 mg C18. For samples with high pigment content, 50 mg of GCB can be added.

• Vortex for 30 seconds.

• Centrifuge at ≥3000 g for 5 minutes.

• Filter the supernatant through a 0.22 µm filter.

• The extract is now ready for LC-MS/MS analysis.

Caption: QuEChERS sample preparation workflow.

LC-MS/MS Analysis

Instrumentation:

• Liquid Chromatograph coupled to a Tandem Mass Spectrometer (e.g., Triple Quadrupole or Q-TOF)

• Electrospray Ionization (ESI) source

LC Conditions:

Parameter	Value
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 3 µm)
Mobile Phase A	Water with 5 mM ammonium acetate and 0.1% formic acid
Mobile Phase B	Methanol with 5 mM ammonium acetate and 0.1% formic acid
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Gradient	10% B to 95% B over 8 minutes, hold at 95% B for 2 minutes, return to 10% B and equilibrate for 3 minutes.

MS Conditions:

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	120 °C
Desolvation Temperature	350 °C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	700 L/hr
Collision Gas	Argon
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Quantitative Analysis and Method Performance

A validation of the analytical method should be performed to ensure its accuracy and reliability. Key validation parameters include linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy (recovery), and precision (repeatability).

Table 2: Typical Method Performance for Pesticide Analysis using QuEChERS and LC-MS/MS

Parameter	Typical Value	Reference
Linearity (R²)	> 0.99	[10]
LOQ	5 - 10 µg/kg	[10]
Recovery	70 - 120%	[11]
Repeatability (RSD)	< 20%	[10][11]

Note: These are typical values and should be experimentally determined for Benzoximate in the specific matrix of interest.

Benzoximate Mode of Action and Toxicological Relevance

The precise mode of action of Benzoximate is not fully elucidated, but it is known to be a non-systemic acaricide with contact and stomach action.[12] It is believed to disrupt the nervous system of mites.[12] Due to its potential for environmental persistence and aquatic toxicity, monitoring its residue levels is crucial.[5]

Caption: Overview of Benzoximate's action and relevance.

Conclusion

The methods outlined in these application notes provide a robust framework for the sensitive and selective analysis of Benzoximate in complex matrices. The combination of QuEChERS sample preparation and LC-MS/MS detection allows for reliable quantification at low residue levels, which is essential for ensuring food safety and monitoring environmental contamination. Proper method validation is critical to ensure the accuracy and precision of the results.

References

• 1. Benzoximate | 29104-30-1 [amp.chemicalbook.com]
• 2. Benzoximate CAS#: 29104-30-1 [amp.chemicalbook.com]
• 3. Benzoximate [webbook.nist.gov]
• 4. Benzoximate [webbook.nist.gov]
• 5. Benzoximate | C18H18ClNO5 | CID 34475 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Benzomate | C18H18ClNO5 | CID 6035168 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. QuEChERS: Home [quechers.eu]
• 8. QuEChERS Method Simplified: Key Steps and Applications | Separation Science [sepscience.com]
• 9. QuEChERS Method for Pesticide Residue Analysis | Phenomenex [phenomenex.com]
• 10. food.actapol.net [food.actapol.net]
• 11. lcms.cz [lcms.cz]
• 12. Benzoximate [sitem.herts.ac.uk]

Application Note: The Use of Benzoximate as an Analytical Reference Standard

Introduction

Benzoximate (CAS No. 29104-30-1) is a non-systemic acaricide used to control spider mites on various agricultural products, including citrus fruits, pome fruits, and ornamentals.[1][2] As regulatory bodies establish maximum residue limits (MRLs) for pesticides in food and environmental samples, the need for high-purity analytical reference standards is critical for accurate quantification.[3] This document provides a comprehensive guide to using Benzoximate as an analytical reference standard, including its physicochemical properties, proper handling, and a detailed protocol for its quantification using High-Performance Liquid Chromatography (HPLC) with UV detection.

Physicochemical and Chemical Properties

A thorough understanding of the properties of an analytical standard is fundamental to its proper use. Benzoximate is a white crystalline solid with low water solubility but is soluble in several organic solvents.[2] It is stable under acidic conditions but is susceptible to decomposition in strongly alkaline environments.[2]

Table 1: Physicochemical Properties of Benzoximate Reference Standard

Property	Value	Reference(s)
CAS Number	29104-30-1	[4][5][6]
Molecular Formula	C₁₈H₁₈ClNO₅	[4][5][7]
Molecular Weight	363.79 g/mol	[2][5][6]
IUPAC Name	[(3-chloro-2,6-dimethoxybenzoyl)-ethylamino] benzoate	[6]
Common Synonyms	Citrazon, Benzomate, Artaban, Acarmate	[2][5][6]
Appearance	White to Off-White Crystalline Solid	[2]
Melting Point	73°C	[2]
Water Solubility	30.26 mg/L (temperature not stated)	[2]

| Solubility (at 20°C) | Acetone (980 g/L), Xylene (710 g/L), Ethanol (70 g/L) |[2] |

Purity, Storage, and Handling

2.1 Purity Analytical reference standards of Benzoximate should have a purity of ≥95%.[8] A Certificate of Analysis (CoA) must accompany the standard, detailing the purity, identity (confirmed via techniques like Mass Spectrometry and NMR), and storage instructions.

2.2 Storage and Stability Proper storage is crucial to maintain the integrity of the reference standard.

• Long-term Storage: Store the neat (solid) material at +20°C or as indicated on the CoA.[9]

• Stock/Working Solutions: Standard solutions should be stored in tightly sealed, light-protected vials at refrigerated temperatures (e.g., 0-6°C) or frozen (≤ -20°C) to prevent degradation and solvent evaporation.[2][10]

2.3 Handling and Safety

• Handle Benzoximate in a well-ventilated area or fume hood.

• Use appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Benzoximate is classified as being harmful to aquatic life with long-lasting effects.[2][6] Dispose of waste according to local, regional, and national regulations.

• Refer to the Safety Data Sheet (SDS) for complete safety information before use.

Preparation of Standard Solutions

Accurate preparation of stock and working standard solutions is the foundation for reliable quantification. The following protocol outlines the preparation of a primary stock solution and subsequent working standards for generating a calibration curve.

Caption: Workflow for preparing Benzoximate standard solutions.

Protocol:

• Allow the container of the Benzoximate reference standard to equilibrate to room temperature before opening.

• Accurately weigh approximately 10 mg of the standard into a 10 mL Class A volumetric flask.

• Add a portion (approx. 7 mL) of HPLC-grade acetonitrile or methanol.

• Gently swirl or sonicate the flask for a few minutes to ensure the standard is fully dissolved.

• Allow the solution to return to room temperature, then dilute to the mark with the same solvent. This creates a 1000 µg/mL stock solution.

• Perform serial dilutions from the stock solution using calibrated pipettes and volumetric flasks to prepare a series of working standards for the calibration curve (e.g., 1, 2, 4, 6, 8, and 10 µg/mL).[1]

Analytical Method: HPLC-UV for Residue Analysis

This section details a validated HPLC method for the determination of Benzoximate residues in a complex matrix, such as citrus fruit, based on established procedures.[1]

4.1 Principle The method involves solvent extraction of Benzoximate from the homogenized sample, followed by a liquid-liquid partition and solid-phase extraction (SPE) cleanup to remove interfering matrix components. The final extract is then analyzed by reversed-phase HPLC with UV detection.

4.2 Sample Preparation and Extraction

Caption: Workflow for sample preparation and extraction.

Protocol:

• Homogenize a representative 10 g sample of the matrix (e.g., citrus fruit including peel and flesh).[1]

• To the homogenate, add 30 mL of water and 80 mL of methanol. Shake vigorously for 3 minutes.[1]

• Filter the mixture. Wash the residue and container with an additional 50 mL of methanol and filter again.[1]

• Combine the filtrates and concentrate the volume to approximately 50 mL using a rotary evaporator at 35°C.[1]

• Transfer the aqueous concentrate to a separation funnel. Add 50 mL of a 5% NaCl solution.[1]

• Perform a liquid-liquid partition by extracting twice, first with 70 mL and then with 50 mL of dichloromethane.[1]

• Combine the organic (dichloromethane) phases, dry over anhydrous sodium sulfate, and evaporate to dryness at 35°C.[1]

• For cleanup, dissolve the residue in 10 mL of petroleum ether.

• Condition a Sep-Pak Florisil cartridge. Load the sample solution onto the cartridge.[1]

• Elute the Benzoximate from the cartridge using dichloromethane.[1]

• Evaporate the eluate to dryness and reconstitute the final residue in 2 mL of methanol for HPLC analysis.[1]

4.3 HPLC Instrumentation and Conditions The following conditions have been shown to be effective for the analysis of Benzoximate.

Table 2: HPLC-UV Method Parameters

Parameter	Condition	Reference(s)
Column	Lichrospher PR-18 (Reversed-Phase C18) or equivalent	[1]
Mobile Phase	Acetonitrile : Water (60:40, v/v)	[1]
Flow Rate	1.0 mL/min	[1]
Injection Volume	20 µL	[1]
Column Temperature	Ambient	-
Detector	UV-Vis	[1]

| Wavelength | 235 nm |[1] |

4.4 Quantification Quantification is achieved by creating an external standard calibration curve. The peak area response of Benzoximate in the prepared standards is plotted against their respective concentrations. The concentration in unknown samples is calculated using the linear regression equation derived from this curve.

Table 3: Example Calibration Data for Benzoximate Quantification

Concentration (µg/mL)	Representative Peak Area
1.0	31,200
2.0	63,500
4.0	125,900
6.0	188,100
8.0	252,300
10.0	314,000

Note: Peak area values are hypothetical and for illustrative purposes only.

Table 4: Method Performance Characteristics

Parameter	Result	Reference(s)
Linearity Range	1 - 10 ppm (µg/mL)	[1]
Correlation Coefficient (r)	0.9993	[1]
Regression Equation	Y = 31559X - 2343	[1]
Average Recovery	92.4 - 94.9% (at 1-3 ppm fortification)	[1]

| Limit of Detection (LOD) | 0.05 ppm |[1] |

Concluding Remarks

The use of a well-characterized Benzoximate reference standard is essential for achieving accurate and reproducible results in residue analysis. The HPLC-UV method described provides a robust and validated procedure for the quantification of Benzoximate in complex matrices. While Gas Chromatography (GC) methods can be challenging due to the thermal lability of Benzoximate, HPLC remains the preferred and more reliable technique for its analysis. Adherence to the detailed protocols for standard preparation, sample extraction, and chromatographic analysis will ensure data quality that meets stringent regulatory requirements.

References

• 1. fda.gov.tw [fda.gov.tw]
• 2. Benzoximate | 29104-30-1 [chemicalbook.com]
• 3. hpc-standards.com [hpc-standards.com]
• 4. Benzoximate [webbook.nist.gov]
• 5. Benzoximate - TargetMol Chemicals Inc [bioscience.co.uk]
• 6. Benzoximate | C18H18ClNO5 | CID 34475 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Benzoximate [sitem.herts.ac.uk]
• 8. Benzoximate – CRM LABSTANDARD [crmlabstandard.com]
• 9. Benzoximate | CAS 29104-30-1 | LGC Standards [lgcstandards.com]
• 10. ilsi-india.org [ilsi-india.org]

Application Note: Sample Preparation for Benzoximate Analysis in Citrus Fruits

AN-001

Audience: Researchers, scientists, and drug development professionals.

Abstract: This application note details a robust and validated protocol for the extraction, purification, and preparation of citrus fruit samples for the quantitative analysis of the acaricide Benzoximate. The described methodology utilizes a combination of solvent extraction, liquid-liquid partitioning, and solid-phase extraction (SPE) with a Florisil cartridge for effective matrix cleanup. The final extract is suitable for analysis by High-Performance Liquid Chromatography (HPLC). This method demonstrates high recovery rates and a low limit of detection, ensuring accurate and reliable results.

Introduction

Benzoximate, chemically known as 3-chloro-α-ethoxyimino-2,6-dimethoxybenzyl benzoate, is a non-systematic acaricide effective against various mite species on citrus and other fruits.[1] Accurate determination of its residue levels is crucial for regulatory compliance and food safety assessment. Effective sample preparation is a critical step to remove interfering matrix components from complex samples like citrus fruits, thereby enhancing the accuracy and sensitivity of analytical instrumentation.

This protocol provides a detailed procedure for the extraction and cleanup of Benzoximate from citrus fruit homogenates, leading to a sample concentrate ready for HPLC analysis.[1]

Experimental Protocol

This protocol is adapted from a validated method for determining Benzoximate residues in citrus fruits.[1] The workflow involves an initial extraction with a methanol/water solution, followed by partitioning into an organic solvent, and a final cleanup step using a Florisil cartridge.

2.1. Materials and Reagents

• Methanol (HPLC Grade)

• Water (Deionized)

• Dichloromethane (HPLC Grade)

• Petroleum Ether (HPLC Grade)

• Sodium Chloride (NaCl)

• Anhydrous Sodium Sulfate

• Sep-Pak Florisil cartridges

• Benzoximate analytical standard

2.2. Sample Homogenization

• Weigh 10 g of a representative citrus fruit sample, including both peel and flesh.

• Slice and homogenize the sample into a uniform paste.

2.3. Extraction

• To the 10 g sample homogenate, add 30 ml of deionized water and 80 ml of methanol.[1]

• Shake the mixture vigorously for 3 minutes.[1]

• Filter the mixture. Collect the filtrate.

• Wash the sample residue and the container with an additional 50 ml of methanol, passing it through the same filter.[1]

• Combine all the filtrates.

2.4. Liquid-Liquid Partitioning

• Reduce the volume of the combined filtrates to approximately 50 ml using a rotary evaporator at 35°C under reduced pressure.[1]

• Transfer the concentrate to a separatory funnel.

• Add dichloromethane to the funnel for partitioning and shake for 1 minute.[1]

• Allow the layers to separate and discard the aqueous (upper) phase.

• Re-partition the organic phase by washing with 100 ml of a 2% NaCl solution for 30 seconds.[1]

• Collect the organic (lower) phase and dry it by passing it through anhydrous sodium sulfate.[1]

2.5. Solid-Phase Extraction (SPE) Cleanup

• Evaporate the dried organic phase to dryness at 35°C using a rotary evaporator.[1]

• Dissolve the resulting dry matter in 10 ml of petroleum ether.[1]

• The extract is now ready for cleanup using a Sep-Pak Florisil cartridge, which is a magnesium silicate adsorbent used for purifying pesticide residues.[1][2]

• Pass the petroleum ether solution through the Florisil cartridge.

• Elute the cartridge to recover the Benzoximate.

• Evaporate the elute to dryness at 35°C.[1]

2.6. Final Sample Preparation

• Dissolve the final, dry residue in 2 ml of methanol.[1]

• The sample is now ready for injection into the HPLC system.

Data Presentation

The following tables summarize the quantitative parameters and performance data associated with this protocol.

Table 1: Key Protocol Parameters

Parameter	Value/Description	Source
Sample Weight	10 g (homogenate)	[1]
Extraction Solvents	30 ml Water, 80 ml Methanol (+50 ml wash)	[1]
Partitioning Solvent	Dichloromethane	[1]
Cleanup Adsorbent	Sep-Pak Florisil cartridge	[1]
Final Reconstitution Volume	2 ml Methanol	[1]
Analytical Technique	HPLC-UV	[1]
Detection Wavelength	235 nm	[1]

Table 2: Method Performance and Calibration Data

Parameter	Value	Source
Fortification Levels	1.0, 2.0, 3.0 ppm	[1]
Average Recovery	92.4% - 94.9%	[1]
Coefficient of Variation	1.5% - 5.1%	[1]
Limit of Detection (LOD)	0.05 ppm	[1]
Standard Curve Concentrations	1, 2, 4, 6, 8, 10 µg/ml	[1]
Linearity (Regression Coefficient, r)	0.9993	[1]

Visualization of Experimental Workflow

The following diagram illustrates the complete sample preparation workflow from the initial sample to the final extract ready for analysis.

Caption: Workflow for Benzoximate sample preparation and analysis.

References

• 1. fda.gov.tw [fda.gov.tw]
• 2. epa.gov [epa.gov]

Application Notes and Protocols for the Extraction of Benzoximate from Environmental Matrices

Introduction

Benzoximate is a non-systematic acaricide previously used to control mites on various fruits and ornamental plants.[1][2] Although now considered obsolete and not approved for use in many regions, its persistence and potential environmental impact necessitate reliable methods for its detection and quantification in environmental matrices such as soil, water, and agricultural products.[2] Effective extraction and sample cleanup are critical steps for accurate analysis, removing interfering substances from the complex sample matrix before instrumental analysis.[3][4] This document provides detailed protocols for the extraction of Benzoximate and other pesticides from environmental samples, focusing on Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE) followed by SPE cleanup, and the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.

Analytical Techniques Overview

The primary analytical methods for detecting Benzoximate and similar pesticide residues are High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC).[1] HPLC is often preferred as it avoids potential thermal degradation of the analyte.[3] Coupling these separation techniques with Mass Spectrometry (MS or MS/MS) provides high sensitivity and specificity, making it a reference method for identification and quantification.[3][5]

Data Presentation: Performance of Extraction Methods

The efficiency of an extraction method is typically evaluated by its recovery percentage, limit of detection (LOD), and limit of quantification (LOQ). The following tables summarize performance data for various pesticide extraction methods from different environmental matrices.

Table 1: Benzoximate Extraction and Analysis Data

Matrix	Extraction Method	Fortification Level	Average Recovery (%)	Limit of Detection (LOD)	Analytical Method	Reference
Citrus Fruits	LLE with Methanol/Water, partitioned into Dichloromethane, cleaned with Florisil cartridge	1-3 ppm	92.4 - 94.9	0.05 ppm	HPLC-UV	[1]

Table 2: General Pesticide Extraction Performance in Environmental Matrices

Matrix	Extraction Method	Analyte Class	Average Recovery (%)	LOD / LOQ Range	Analytical Method	Reference
Agricultural Soil	Modified QuEChERS	Anticoagulant Rodenticides & PhACs	Not specified	LOD: 0.024–6.25 ng/g	LC-MS/MS	[6]
Soil	Shaking with Acetonitrile	190 Pesticides & 16 PAHs	91.7% of recoveries between 70-120%	Not specified	GC-QTOF	[7]
Edible Fungi	Not specified	187 Pesticides	70 - 118	Not specified	LC-MS/MS	[8]
Filtered Water	Solid-Phase Extraction (SPE)	183 Pesticides	70.1 - 121.0	LOD: 0.5–10.6 ng/L	LC-MS/MS & GC-MS/MS	[9]
Water	Magnetic Solid-Phase Extraction (MSPE)	Carbamate Pesticides	Not specified	LOD: 0.005–0.090 µg/L	HPLC	[10]

Experimental Protocols & Workflows

Protocol 1: Liquid-Liquid Extraction (LLE) and SPE Cleanup for Benzoximate in Fruit Samples

This protocol is adapted from a method developed for the analysis of Benzoximate in citrus fruits.[1]

1. Sample Homogenization:

• Weigh 10 g of a homogenized sample (including peel and flesh) into a suitable container.[1]

2. Initial Extraction:

• Add 30 mL of water and 80 mL of methanol to the sample.[1]

• Shake vigorously for 3 minutes.[1]

• Filter the mixture. Wash the residue and container with an additional 50 mL of methanol and add it to the filtrate.[1]

• Reduce the combined filtrate volume to approximately 50 mL using a rotary evaporator at 35°C.[1]

3. Liquid-Liquid Partitioning:

• Transfer the concentrated extract to a separation funnel.

• Add 50 mL of 10% aqueous NaCl solution and 80 mL of dichloromethane.

• Shake for 3 minutes and allow the layers to separate.

• Collect the lower organic layer (dichloromethane).

• Repeat the extraction of the aqueous layer with a second 80 mL portion of dichloromethane.

• Combine the dichloromethane extracts and dry them by passing through anhydrous sodium sulfate.

• Evaporate the solvent to near dryness.

4. SPE Cleanup (Florisil Cartridge):

• Reconstitute the residue in a small volume of dichloromethane.

• Condition a Sep-Pak Florisil cartridge by passing 10 mL of dichloromethane through it.[1]

• Load the sample extract onto the conditioned cartridge.

• Elute the target analyte (Benzoximate) with 15 mL of dichloromethane.[1]

• Collect the eluate and evaporate it to dryness at 35°C.[1]

5. Final Preparation:

• Dissolve the final residue in 2 mL of methanol for HPLC analysis.[1]

Caption: Workflow for LLE and SPE cleanup of Benzoximate.

Protocol 2: QuEChERS Method for Pesticides in Soil Samples

The QuEChERS method is a streamlined approach that is effective for a wide range of pesticides in many matrices.[11] This protocol is a general procedure that can be adapted for soil analysis.

1. Sample Preparation:

• Weigh 10-15 g of homogenized soil sample into a 50 mL centrifuge tube.

• If the soil is dry, add an appropriate amount of water to moisten it.

• Add 10 mL of acetonitrile (ACN) to the tube.

• (Optional) Add internal standards.

• Shake or vortex vigorously for 1 minute.

2. Extraction (Salting Out):

• Add the appropriate QuEChERS extraction salt packet (e.g., AOAC 2007.01 formulation: 6 g MgSO₄, 1.5 g NaOAc). The salts help induce phase separation.

• Immediately cap and shake vigorously for 1 minute to prevent the formation of salt agglomerates.

• Centrifuge the tube at ≥3000 rcf for 5 minutes.

3. Dispersive SPE (d-SPE) Cleanup:

• Transfer a portion of the upper acetonitrile supernatant (e.g., 6 mL) to a 15 mL d-SPE cleanup tube.

• The d-SPE tube contains a sorbent mixture designed to remove specific interferences. A common mixture includes primary secondary amine (PSA) to remove organic acids and anhydrous MgSO₄ to remove residual water. For pigmented samples, graphitized carbon black (GCB) may be included.

• Cap the tube and vortex for 30 seconds to 1 minute.

• Centrifuge at ≥3000 rcf for 5 minutes.

4. Final Preparation:

• Take an aliquot of the cleaned supernatant for analysis.

• The extract can be analyzed directly by GC-MS or diluted with a suitable mobile phase for LC-MS/MS analysis.

• For base-labile compounds, it may be necessary to acidify the final extract with formic acid to a pH of about 5 to ensure stability.[11]

Caption: General workflow for the QuEChERS extraction method.

Protocol 3: Solid-Phase Extraction (SPE) for Pesticides in Water Samples

SPE is a common and effective technique for isolating and concentrating organic analytes like pesticides from aqueous samples.[12][13] This protocol outlines a general procedure using a C18 SPE cartridge, which is suitable for non-polar compounds.[14][15]

1. Sample Preparation:

• Collect a 1 L water sample.

• If necessary, adjust the sample pH. For some organochlorine pesticides, the pH is adjusted to <2 with sulfuric acid.[15]

• (Optional) Add surrogate standards to the sample.

2. Cartridge Conditioning:

• Set up an SPE cartridge (e.g., C18) on a vacuum manifold.

• Condition the cartridge by sequentially passing the following solvents:

  • 5-10 mL of elution solvent (e.g., acetone or another suitable organic solvent).[15]
  • 5-10 mL of methanol.
  • 5-10 mL of reagent water.

• Do not allow the cartridge to go dry after the final water wash.

3. Sample Loading:

• Pass the entire water sample through the conditioned SPE cartridge at a controlled flow rate (e.g., 10-15 mL/min).

4. Cartridge Washing & Drying:

• After loading, wash the cartridge with 5-10 mL of reagent water to remove polar interferences.

• Dry the cartridge thoroughly by drawing a vacuum through it for 10-20 minutes. This step is critical for achieving good recoveries.[15]

5. Elution:

• Place a collection tube under the cartridge.

• Elute the retained analytes by passing a small volume of an appropriate organic solvent (e.g., 2 x 5 mL aliquots of acetone or n-hexane) through the cartridge.[15]

6. Concentration and Analysis:

• The collected eluate can be concentrated using a gentle stream of nitrogen.

• The final extract is then solvent-exchanged if necessary and brought to a final volume (e.g., 1 mL) for analysis by GC or HPLC.[5]

Caption: Workflow for Solid-Phase Extraction (SPE) of water samples.

References

• 1. fda.gov.tw [fda.gov.tw]
• 2. Benzoximate [sitem.herts.ac.uk]
• 3. Analytical Methods Used for the Detection and Quantification of Benzodiazepines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. atsdr.cdc.gov [atsdr.cdc.gov]
• 6. An Easy Procedure to Quantify Anticoagulant Rodenticides and Pharmaceutical Active Compounds in Soils - PMC [pmc.ncbi.nlm.nih.gov]
• 7. agilent.com [agilent.com]
• 8. Rapid analytical method for the determination of 220 pesticide with their isomers by GCMS-TIC - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Methods of analysis—Determination of pesticides in filtered water and suspended sediment using liquid chromatography- and gas chromatography-tandem mass spectrometry [pubs.usgs.gov]
• 10. Magnetic Solid-Phase Extraction of Carbamate Pesticides Using Magnetic Metal–Organic Frameworks Derived from Benzoate Ligands, Followed by Digital Image Colorimetric Screening and High-Performance Liquid Chromatography Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. QuEChERS: About the method [quechers.eu]
• 12. epa.gov [epa.gov]
• 13. analecta.hu [analecta.hu]
• 14. youtube.com [youtube.com]
• 15. unitedchem.com [unitedchem.com]

Application Notes and Protocols for Toxicological Assays Involving Benzoximate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzoximate is an acaricide that was previously used to control spider mites on various fruit trees and ornamental plants.[1][2] Although now considered obsolete in many regions, understanding its toxicological profile remains pertinent for environmental risk assessment and for the evaluation of related chemical structures.[3] This document provides a detailed overview of standard toxicological assays that would be employed to assess the safety of Benzoximate. The protocols are based on internationally accepted guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD) and the U.S. Environmental Protection Agency (EPA), to ensure data reliability and regulatory acceptance.[4][5][6]

Due to the obsolete status of Benzoximate, comprehensive and recent toxicological data, including specific signaling pathways, are not extensively available in the public domain. The information presented herein is a composite of established pesticide testing methodologies and available data on Benzoximate to serve as a guide for toxicological assessment.

Data Presentation

The following tables summarize the types of quantitative data that would be generated from a comprehensive toxicological evaluation of Benzoximate.

Table 1: Acute Toxicity of Benzoximate

Assay	Test Species	Route of Exposure	Endpoint	Value	GHS Category	Reference
Acute Oral Toxicity	Rat	Oral	LD50	> 10,000 mg/kg	-	[3]
Acute Dermal Toxicity	Rat	Dermal	LD50	> 15,000 mg/kg	-	[3]
Acute Inhalation Toxicity	Rat	Inhalation	LC50	> 1.5 mg/L	-	[3]
Acute Eye Irritation	Rabbit	Ocular	-	Irritant	2	[7]
Dermal Sensitization	Guinea Pig	Dermal	-	Not a sensitizer	-	[7]

Table 2: Ecotoxicity of Benzoximate

Assay	Test Species	Duration	Endpoint	Value	GHS Category	Reference
Fish Acute Toxicity	Carp	48 h	LC50	1.2 mg/L	-	[3]
Aquatic Invertebrate Acute Toxicity	Daphnia magna	3 h	EC50	1.8 mg/L	-	[3]
Aquatic Plant Toxicity	Algae	-	-	-	-	[8]

Note: The GHS (Globally Harmonized System of Classification and Labelling of Chemicals) categories are estimated based on available data. "-" indicates that data was not available or the classification is not applicable.

Experimental Protocols

Acute Oral Toxicity (OECD 423)

Objective: To determine the acute oral toxicity of Benzoximate.

Principle: A stepwise procedure is used with a limited number of animals per step. The outcome of each step determines the subsequent step.

Materials:

• Benzoximate (purity ≥98%)

• Vehicle (e.g., corn oil)

• Wistar rats (young adults, 8-12 weeks old)

• Oral gavage needles

• Standard laboratory animal caging and diet

Procedure:

• Animal Acclimation: Acclimate animals to laboratory conditions for at least 5 days.

• Dose Preparation: Prepare a solution/suspension of Benzoximate in the chosen vehicle.

• Dosing: Administer a single oral dose of Benzoximate to fasted rats. The starting dose is typically selected from one of four fixed levels: 5, 50, 300, or 2000 mg/kg body weight.

• Observation: Observe animals for mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes, and behavior), and body weight changes for at least 14 days.

• Necropsy: Perform a gross necropsy on all animals at the end of the observation period.

In Vitro Genotoxicity: Bacterial Reverse Mutation Test (Ames Test, OECD 471)

Objective: To assess the mutagenic potential of Benzoximate by its ability to induce reverse mutations in selected strains of Salmonella typhimurium.

Principle: The assay detects point mutations, which involve substitution, addition, or deletion of one or a few DNA base pairs.

Materials:

• Benzoximate (purity ≥98%)

• Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537)

• S9 metabolic activation system (from induced rat liver)

• Minimal glucose agar plates

• Positive and negative controls

Procedure:

• Dose Range Finding: Determine the appropriate concentration range of Benzoximate.

• Assay:

  • Expose the bacterial strains to various concentrations of Benzoximate with and without the S9 metabolic activation system.

  • Positive controls (known mutagens) and negative controls (vehicle) are run in parallel.

  • After a 48-72 hour incubation period, count the number of revertant colonies.

• Data Analysis: A positive response is defined as a concentration-related increase in the number of revertant colonies that is at least double the background count.

Developmental and Reproductive Toxicity (DART) Screening (OECD 421)

Objective: To provide initial information on the potential effects of Benzoximate on reproduction and development.

Procedure:

• Dosing: Administer Benzoximate daily to male and female rats for a pre-mating period, during mating, and for females, throughout gestation and lactation.

• Observations: Monitor for effects on mating performance, fertility, length of gestation, parturition, and offspring viability, growth, and development.

• Necropsy: Conduct a gross necropsy on all parental animals and offspring.

Signaling Pathways and Experimental Workflows

Experimental Workflow for Acute Oral Toxicity

Caption: Workflow for an acute oral toxicity study.

Hypothetical Signaling Pathway for Pesticide-Induced Oxidative Stress

The precise molecular mechanism of Benzoximate toxicity is not well-defined.[1] However, a common pathway for toxicity induced by many pesticides involves the generation of reactive oxygen species (ROS) and subsequent oxidative stress. The following diagram illustrates a generalized pathway for how a chemical like Benzoximate could potentially induce cellular damage.

Caption: A generalized oxidative stress pathway.

Conclusion

The toxicological evaluation of Benzoximate, as with any pesticide, requires a battery of standardized tests to assess its potential hazards to human health and the environment. While specific data for Benzoximate is limited due to its discontinued use, the protocols and frameworks outlined in this document provide a comprehensive approach for its toxicological assessment. Future research on related compounds could benefit from these established methodologies.

References

• 1. Benzoximate CAS#: 29104-30-1 [amp.chemicalbook.com]
• 2. Benzoximate | 29104-30-1 [amp.chemicalbook.com]
• 3. Benzoximate [sitem.herts.ac.uk]
• 4. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 5. epa.gov [epa.gov]
• 6. contractlaboratory.com [contractlaboratory.com]
• 7. hpc-standards.com [hpc-standards.com]
• 8. Benzoximate | C18H18ClNO5 | CID 34475 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying the Enzymatic Degradation of Benzoximate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzoximate is a non-systematic acaricide previously used for the control of mites on various fruits and ornamental plants.[1] As with many xenobiotics, understanding its enzymatic degradation is crucial for assessing its environmental fate, toxicological profile, and potential for bioaccumulation. This document provides detailed application notes and protocols for studying the enzymatic degradation of Benzoximate, focusing on the likely involvement of two major enzyme families: esterases and cytochrome P450 monooxygenases.

Due to the limited specific literature on Benzoximate metabolism, the degradation pathway presented here is a hypothesized route based on the known metabolism of structurally similar benzoyl ester-containing pesticides and general principles of xenobiotic biotransformation. The experimental protocols provided are robust methods commonly employed in the study of pesticide metabolism.

Hypothesized Enzymatic Degradation Pathway of Benzoximate

The primary enzymatic reactions involved in the degradation of Benzoximate are likely hydrolysis of the ester linkage by esterases and oxidative metabolism by cytochrome P450 (CYP) enzymes.

• Ester Hydrolysis: Carboxylesterases are known to hydrolyze the ester bonds of many pesticides, leading to their detoxification.[2] In the case of Benzoximate, hydrolysis would cleave the ester bond, yielding benzoic acid and 3-chloro-N-ethoxy-2,6-dimethoxybenzimidic acid. The latter is likely unstable and may further break down.

• Cytochrome P450-mediated Oxidation: CYP enzymes are a major family of enzymes responsible for the phase I metabolism of a wide range of xenobiotics, including pesticides.[3] These enzymes can catalyze various oxidative reactions, such as hydroxylation, O-dealkylation, and N-dealkylation. For Benzoximate, potential CYP-mediated reactions include hydroxylation of the aromatic rings, O-de-ethylation of the ethoxy group, and N-dealkylation.

The following diagram illustrates the hypothesized enzymatic degradation pathway of Benzoximate.

Hypothesized enzymatic degradation pathway of Benzoximate.

Quantitative Data Summary

The following tables present hypothetical kinetic parameters for the enzymatic degradation of Benzoximate. These values are illustrative and should be determined experimentally.

Table 1: Hypothetical Kinetic Parameters for Esterase-Mediated Hydrolysis of Benzoximate

Enzyme Source	Substrate Concentration (µM)	Vmax (nmol/min/mg protein)	Km (µM)
Porcine Liver Esterase	10 - 500	150	50
Insect Midgut Esterases	10 - 500	120	75

Table 2: Hypothetical Kinetic Parameters for Cytochrome P450-Mediated Oxidation of Benzoximate

Enzyme Source	Substrate Concentration (µM)	Vmax (pmol/min/mg protein)	Km (µM)
Human Liver Microsomes	1 - 100	50	10
Insect Fat Body Microsomes	1 - 100	80	15

Experimental Protocols

In Vitro Metabolism of Benzoximate using Liver Microsomes

This protocol is designed to assess the metabolism of Benzoximate by cytochrome P450 enzymes present in liver microsomes.

Materials:

• Benzoximate

• Liver microsomes (e.g., human, rat, insect)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Phosphate buffer (0.1 M, pH 7.4)

• Acetonitrile (ACN)

• Internal standard (e.g., a structurally similar, stable compound not found in the biological matrix)

• HPLC-MS/MS system

Procedure:

• Prepare a stock solution of Benzoximate in a suitable solvent (e.g., DMSO or acetonitrile).

• In a microcentrifuge tube, prepare the incubation mixture containing:

  • Phosphate buffer (to final volume)

  • Liver microsomes (final concentration 0.5 - 1.0 mg/mL)

  • Benzoximate (final concentration 1 - 10 µM)

• Pre-incubate the mixture at 37°C for 5 minutes.

• Initiate the reaction by adding the NADPH regenerating system.

• Incubate at 37°C with shaking for various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Terminate the reaction by adding two volumes of ice-cold acetonitrile containing the internal standard.

• Vortex and centrifuge to precipitate proteins.

• Transfer the supernatant to a new tube and analyze by HPLC-MS/MS.

Workflow Diagram:

Workflow for in vitro metabolism of Benzoximate using liver microsomes.

In Vitro Hydrolysis of Benzoximate by Esterases

This protocol is to determine the hydrolysis of Benzoximate by esterase enzymes.

Materials:

• Benzoximate

• Esterase enzyme (e.g., porcine liver esterase, insect-derived esterases)

• Tris-HCl buffer (50 mM, pH 8.0)

• Acetonitrile (ACN)

• Internal standard

• HPLC system with UV or MS detector

Procedure:

• Prepare a stock solution of Benzoximate in a suitable solvent.

• In a microcentrifuge tube, prepare the reaction mixture containing:

  • Tris-HCl buffer

  • Esterase enzyme (concentration to be optimized)

• Pre-incubate the mixture at 37°C for 5 minutes.

• Initiate the reaction by adding Benzoximate (final concentration 10 - 100 µM).

• Incubate at 37°C with shaking for various time points.

• Terminate the reaction by adding an equal volume of ice-cold acetonitrile containing the internal standard.

• Vortex and centrifuge if necessary.

• Analyze the supernatant by HPLC to quantify the disappearance of Benzoximate and the appearance of hydrolysis products.

Analytical Methodology for Benzoximate and its Metabolites

A. High-Performance Liquid Chromatography (HPLC)

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of water (with 0.1% formic acid) and acetonitrile (with 0.1% formic acid).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 235 nm or Mass Spectrometry (MS).[3]

B. Gas Chromatography-Mass Spectrometry (GC-MS)

For more volatile metabolites or after derivatization, GC-MS can be employed.

• Column: A non-polar or semi-polar capillary column (e.g., DB-5ms).

• Carrier Gas: Helium.

• Injector Temperature: 250°C.

• Oven Program: A temperature gradient suitable for separating the analytes of interest.

• Detector: Mass Spectrometer in electron ionization (EI) mode.

Logical Relationship of Analytical Techniques:

Logical flow of analytical techniques for Benzoximate metabolite analysis.

Conclusion

The study of the enzymatic degradation of Benzoximate is essential for a comprehensive understanding of its environmental and toxicological impact. The protocols and hypothesized pathways outlined in this document provide a solid foundation for researchers to initiate investigations into the metabolism of this acaricide. Experimental determination of the actual metabolites and the kinetic parameters of the involved enzymes will be critical to validate and refine our understanding of Benzoximate's biotransformation.

References

• 1. Benzoximate [sitem.herts.ac.uk]
• 2. iaea.org [iaea.org]
• 3. Cytochrome P450-Mediated Metabolism and CYP Inhibition for the Synthetic Peroxide Antimalarial OZ439 - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Benzoximate HPLC Analysis: A Technical Support Center

Welcome to the Technical Support Center for Benzoximate HPLC analysis. This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable guidance for troubleshooting common issues encountered during the chromatographic analysis of Benzoximate.

Frequently Asked Questions (FAQs)

Q1: What are the typical starting HPLC conditions for Benzoximate analysis?

A1: A common starting point for Benzoximate analysis on a C18 column involves a mobile phase of methanol and water or acetonitrile and water, with UV detection around 235 nm. The specific ratio of organic to aqueous phase will depend on the column dimensions and particle size, but a gradient elution is often employed to ensure good separation and peak shape.

Q2: What is the expected retention time for Benzoximate?

A2: The retention time for Benzoximate is highly dependent on the specific HPLC method parameters, including the column, mobile phase composition, flow rate, and temperature. It is crucial to run a standard solution of Benzoximate to determine its retention time under your specific experimental conditions.

Q3: What are the likely degradation products of Benzoximate under typical HPLC conditions?

A3: Benzoximate contains an ester linkage, which is susceptible to hydrolysis, especially under acidic or basic conditions.[1] The primary degradation pathway is likely the cleavage of this ester bond, resulting in the formation of 3-chloro-α-ethoxyimino-2,6-dimethoxybenzyl alcohol and benzoic acid. While specific degradation studies on Benzoximate are not extensively published, this hydrolytic pathway is a common degradation route for pesticides with similar functional groups.[1] During method development, it is advisable to perform forced degradation studies (e.g., acid, base, oxidation, heat, and light exposure) to identify potential degradation products and ensure the analytical method is stability-indicating.[2][3]

Q4: How can I confirm the identity of the Benzoximate peak in a complex sample matrix?

A4: The most reliable method for peak confirmation is to spike a blank matrix sample with a known concentration of a Benzoximate analytical standard and compare the retention time and UV spectrum of the peak in the spiked sample to that of the peak in your unknown sample. Co-elution with a certified reference standard is a strong indicator of peak identity. For unambiguous confirmation, especially in regulatory settings, LC-MS/MS is the preferred technique.

Troubleshooting Guide

This guide addresses common problems encountered during Benzoximate HPLC analysis in a question-and-answer format.

Peak Shape and Resolution Issues

Q5: My Benzoximate peak is tailing. What are the possible causes and solutions?

A5: Peak tailing can significantly affect peak integration and quantification. The common causes and their solutions are summarized in the table below.

Potential Cause	Solution
Column Overload	Dilute the sample or inject a smaller volume.
Secondary Interactions	Use a mobile phase with a pH that ensures Benzoximate is in a single ionic form. Adding a small amount of a competing base (e.g., triethylamine) to the mobile phase can mask active silanol groups on the column.
Column Contamination	Flush the column with a strong solvent (e.g., 100% acetonitrile or methanol). If the problem persists, consider replacing the guard column or the analytical column.
Dead Volume	Check all fittings and tubing for proper connections. Use low-dead-volume components where possible.

Q6: I am observing peak fronting for my Benzoximate peak. What should I do?

A6: Peak fronting is less common than tailing but can also impact results.

Potential Cause	Solution
Sample Solvent Effects	Dissolve the sample in the mobile phase or a solvent weaker than the mobile phase.
Column Overload	While more commonly associated with tailing, severe overload can sometimes lead to fronting. Dilute the sample.
Column Collapse	This is a more severe issue and may require column replacement.

Q7: My Benzoximate peak is splitting or showing shoulders. What is the cause?

A7: Split peaks can arise from several issues related to the sample, column, or instrument.

Potential Cause	Solution
Partially Clogged Frit	Reverse flush the column at a low flow rate. If this does not resolve the issue, the frit may need to be replaced.
Column Void	A void at the head of the column can cause peak splitting. This usually requires column replacement.
Co-eluting Interference	A compound in the matrix may be eluting very close to Benzoximate. Modify the mobile phase gradient or composition to improve separation.
Sample Injection Issues	Ensure the sample is fully dissolved and that the injection solvent is compatible with the mobile phase.

Baseline and Ghost Peak Issues

Q8: My baseline is noisy or drifting. How can I fix this?

A8: A stable baseline is crucial for accurate quantification, especially at low concentrations.

Potential Cause	Solution
Mobile Phase Issues	Ensure the mobile phase is properly degassed. Use high-purity solvents and freshly prepared mobile phase. Inconsistent mixing in gradient elution can also cause drift.
Pump Malfunction	Check for leaks in the pump seals and ensure check valves are functioning correctly. Pulsations from the pump can cause a noisy baseline.
Detector Issues	A failing lamp or a contaminated flow cell can cause noise and drift. Check the lamp's age and clean the flow cell according to the manufacturer's instructions.
Column Contamination	Strongly retained compounds from previous injections can slowly elute, causing a drifting baseline. Flush the column with a strong solvent.

Q9: I am seeing "ghost peaks" in my chromatograms, even in blank injections. What are they and how do I eliminate them?

A9: Ghost peaks are extraneous peaks that are not from the injected sample.[4] They can originate from various sources within the HPLC system.[5]

Potential Cause	Solution
Contaminated Mobile Phase	Prepare fresh mobile phase using high-purity solvents and water. Filter the mobile phase before use.
Carryover from Previous Injections	Implement a robust needle wash protocol in the autosampler method. Run a blank injection after a high-concentration sample to check for carryover.
System Contamination	Contaminants can accumulate in the injector, tubing, or detector. Flush the entire system with a strong, appropriate solvent.
Degraded System Components	Worn pump seals or rotor seals in the injector can leach contaminants into the mobile phase. Replace these components as part of routine maintenance.

Experimental Protocols

Protocol 1: Sample Preparation for Benzoximate Residue Analysis in Fruit (e.g., Citrus)

This protocol is a generalized procedure based on established methods for pesticide residue analysis.[6][7]

• Homogenization: Weigh a representative portion of the fruit sample (e.g., 10-15 g) and homogenize it to a uniform paste. For samples with high water content, cryogenic processing with dry ice can improve homogeneity and prevent degradation.[8]

• Extraction:

  • Transfer the homogenized sample to a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add internal standard if required.

  • Add a salt mixture (e.g., QuEChERS salts - magnesium sulfate, sodium chloride, sodium citrate) to induce phase separation.

  • Shake vigorously for 1 minute.

  • Centrifuge at >3000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Take an aliquot of the upper acetonitrile layer (e.g., 1-5 mL).

  • Transfer it to a d-SPE tube containing a sorbent mixture (e.g., primary secondary amine (PSA) to remove organic acids and sugars, and C18 to remove non-polar interferences).

  • Vortex for 30 seconds.

  • Centrifuge at >3000 rpm for 5 minutes.

• Final Preparation:

  • Take the supernatant and filter it through a 0.22 µm syringe filter.

  • The sample is now ready for HPLC analysis.

Protocol 2: Sample Preparation for Benzoximate Residue Analysis in Soil

This protocol is a general guideline for the extraction of acaricides from soil matrices.[9][10]

• Sample Preparation: Air-dry the soil sample and sieve it to remove large debris.

• Extraction:

  • Weigh 10 g of the prepared soil into a 50 mL centrifuge tube.

  • Add 20 mL of acetonitrile.

  • Shake or vortex for 30 minutes.

  • Centrifuge at >3000 rpm for 10 minutes.

• Solid-Phase Extraction (SPE) Cleanup:

  • Condition a C18 SPE cartridge with methanol followed by water.

  • Load the supernatant from the extraction step onto the SPE cartridge.

  • Wash the cartridge with a water/methanol mixture to remove polar interferences.

  • Elute the Benzoximate with a suitable organic solvent (e.g., acetonitrile or ethyl acetate).

• Final Preparation:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of mobile phase.

  • Filter through a 0.22 µm syringe filter before HPLC injection.

Visualizations

Caption: General HPLC troubleshooting workflow.

Caption: Decision tree for troubleshooting peak shape problems.

Caption: General sample preparation workflow for Benzoximate analysis.

References

• 1. dr.lib.iastate.edu [dr.lib.iastate.edu]
• 2. Forced Degradation Studies | Semantic Scholar [semanticscholar.org]
• 3. scispace.com [scispace.com]
• 4. Hydrolysis of esters and dialkyl malonates mediated by t-BuNH2/LiBr/alcohol/H2O [portal.amelica.org]
• 5. researchgate.net [researchgate.net]
• 6. food-safety.com [food-safety.com]
• 7. scispace.com [scispace.com]
• 8. tools.thermofisher.com [tools.thermofisher.com]
• 9. Multiresidue analysis of pesticides in soil by high-performance liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchinventy.com [researchinventy.com]

Technical Support Center: Optimizing Benzoximate Extraction

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the extraction and analysis of Benzoximate from complex samples.

Troubleshooting Guides

This section details potential issues, their likely causes, and step-by-step solutions to overcome them during Benzoximate analysis.

Issue 1: Low Analyte Recovery

Symptom: The concentration of Benzoximate detected is significantly lower than the expected or spiked amount.

Potential Cause	Troubleshooting Steps
Incomplete Extraction	1. Optimize Solvent Choice: Benzoximate is soluble in solvents like methanol, acetone, and dichloromethane.[1][2] For plant matrices, a mixture of methanol and water can be effective for initial extraction.[1] Ensure the solvent is in sufficient volume and has adequate contact time with the sample. 2. Improve Homogenization: Ensure the sample is thoroughly homogenized to maximize the surface area for extraction. 3. Check pH: Benzoximate is susceptible to decomposition in strongly alkaline conditions.[2][3] Ensure the pH of the extraction solution is not basic.
Analyte Loss During Cleanup	1. Evaluate Cleanup Sorbent: If using Solid Phase Extraction (SPE) or dispersive SPE (d-SPE) as in the QuEChERS method, the sorbent may be retaining the analyte. Common sorbents like Primary Secondary Amine (PSA) are used to remove sugars and fatty acids. For fatty matrices, C18 may be used.[4] If analyte loss is suspected, consider reducing the amount of sorbent or using a less retentive one. 2. Optimize Elution Solvent: Ensure the solvent used to elute Benzoximate from the cleanup cartridge is strong enough. Dichloromethane has been shown to be effective for eluting Benzoximate from a Florisil cartridge.[1]
Analyte Degradation	1. Temperature Control: Benzoximate can decompose at temperatures around 80°C.[2][3] Avoid high temperatures during extraction and solvent evaporation steps. Use a rotary evaporator at a controlled temperature (e.g., 35°C).[1] 2. Storage Conditions: Store sample extracts at low temperatures (e.g., -20°C) to prevent degradation.[5] Storing extracted analytes on SPE disks at -20°C has been shown to be more stable than storing in water at 4°C.[6]
Poor Phase Separation (in LLE)	1. Use of Salts: The addition of salts like magnesium sulfate and sodium chloride, as is common in the QuEChERS method, aids in the separation of the organic and aqueous layers and improves the partitioning of the analyte into the organic phase.[7] 2. Centrifugation: Ensure adequate centrifugation time and speed to achieve a clean separation of the layers.

Issue 2: High Matrix Effects (Signal Suppression or Enhancement)

Symptom: Inconsistent and inaccurate results when analyzing samples compared to standards prepared in a clean solvent, particularly with LC-MS/MS or GC-MS analysis.

Potential Cause	Troubleshooting Steps
Co-eluting Matrix Components	1. Optimize Chromatographic Separation: Modify the HPLC or GC method to better separate Benzoximate from interfering compounds. This can include adjusting the gradient profile, changing the column, or modifying the mobile phase composition. 2. Improve Sample Cleanup: The QuEChERS method with a d-SPE cleanup step is highly recommended for reducing matrix components.[8] For highly complex matrices like tea or citrus, additional cleanup steps or different sorbents may be necessary.[9][10] Graphitized carbon black (GCB) can be used to remove pigments, but may also retain planar analytes.[4] 3. Sample Dilution: A straightforward approach is to dilute the sample extract. This reduces the concentration of interfering matrix components, but ensure the Benzoximate concentration remains above the limit of quantification (LOQ).[8][9]
Ionization Competition in MS Source	1. Use Matrix-Matched Standards: This is a crucial step to compensate for matrix effects. Prepare calibration standards in a blank matrix extract that has undergone the same extraction and cleanup procedure as the samples.[11] 2. Employ Internal Standards: Use an internal standard that is chemically similar to Benzoximate and is affected by the matrix in a similar way to correct for variations in signal intensity.

Issue 3: Poor Chromatography (Peak Tailing, Fronting, or Splitting)

Symptom: Asymmetrical or distorted peaks in the chromatogram, leading to inaccurate integration and quantification.

Potential Cause	Troubleshooting Steps
Column Issues	1. Column Contamination: Co-extracted matrix components can build up on the column. Flush the column with a strong solvent. The use of a guard column is recommended to protect the analytical column. 2. Column Degradation: Over time, the stationary phase can degrade. If flushing does not resolve the issue, the column may need to be replaced.
Inappropriate Mobile Phase/Injection Solvent	1. Solvent Mismatch: Injecting the sample in a solvent that is much stronger than the mobile phase can cause peak distortion. Whenever possible, dissolve the final extract in the initial mobile phase. 2. pH of Mobile Phase: For HPLC, ensure the pH of the mobile phase is appropriate for the analyte and column.
System Issues	1. Dead Volume: Check for any dead volume in the connections between the injector, column, and detector. 2. Injector Problems: A partially blocked injector port or a damaged rotor seal can cause split peaks.

Frequently Asked Questions (FAQs)

Q1: Which extraction method is best for Benzoximate from complex samples?

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is widely recommended for multi-residue pesticide analysis, including for Benzoximate, from a variety of complex matrices.[8] It has been shown to provide higher average recovery rates (101.3–105.8%) compared to traditional Liquid-Liquid Extraction (LLE) (62.6–85.5%) for pesticides in various food matrices.[11] However, a specific LLE method followed by Solid Phase Extraction (SPE) cleanup has been validated for Benzoximate in citrus with excellent recoveries of 92.4-94.9%.[1] The choice of method may depend on the specific matrix and available resources.

Q2: What are the key steps in a typical QuEChERS protocol for Benzoximate extraction?

A general QuEChERS workflow involves two main stages:

• Extraction and Partitioning: The homogenized sample is extracted with an organic solvent, typically acetonitrile. Then, partitioning is induced by adding salts (commonly magnesium sulfate and sodium chloride). This separates the sample into an aqueous layer and an organic layer containing the pesticides.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the organic supernatant is transferred to a tube containing a sorbent (e.g., PSA to remove sugars and fatty acids, C18 for fats, and/or GCB for pigments) and magnesium sulfate to remove residual water. The mixture is vortexed and centrifuged, and the final cleaned-up extract is collected for analysis.[7]

Q3: How do I deal with the high lipid content in my samples?

For samples with high fat content, modifications to the standard QuEChERS procedure are necessary. The addition of a C18 sorbent during the d-SPE cleanup step is effective in removing lipids.[4] For some matrices, a freeze-out step, where the extract is cooled to a low temperature to precipitate the fats before centrifugation, can also be employed.

Q4: My sample matrix is highly colored (e.g., from tea or dark berries). How can I remove the pigments?

Graphitized Carbon Black (GCB) is a common sorbent used in the d-SPE step to remove pigments like chlorophyll and carotenoids. However, caution is advised as GCB can also adsorb planar pesticides. It is recommended to use the minimum amount of GCB necessary to achieve sufficient cleanup without significant loss of the target analyte.

Q5: What are the ideal storage conditions for my sample extracts before analysis?

To ensure the stability of Benzoximate, it is recommended to store the final extracts at low temperatures, such as -20°C, in a tightly sealed vial to prevent solvent evaporation.[5] Studies have shown that storing pesticide residues on SPE disks at -20°C can offer better stability compared to storing them in water at 4°C.[6]

Data Presentation

Table 1: Comparison of Extraction Methods for Pesticide Residues (General)

Method	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Advantages	Disadvantages
QuEChERS	90 - 110	< 15	Fast, easy, low solvent consumption, high throughput	May require optimization for very complex matrices
Solid Phase Extraction (SPE)	80 - 100	< 20	High selectivity, clean extracts	More time-consuming and costly than QuEChERS
Liquid-Liquid Extraction (LLE)	60 - 90	< 25	Simple, low cost	Labor-intensive, large solvent consumption, potential for emulsion formation

Note: This table presents typical performance data for pesticide residue analysis and may vary for Benzoximate and specific matrices. A study comparing QuEChERS and LLE for 275 pesticides in spinach, rice, and mandarin found average recoveries of 101.3–105.8% for QuEChERS and 62.6–85.5% for LLE.[11]

Table 2: Validated Method Performance for Benzoximate in Citrus Fruit

Parameter	Value
Extraction Method	Liquid-Liquid Extraction with Methanol/Water, partitioned into Dichloromethane
Cleanup Method	Sep-Pak Florisil Cartridge
Analytical Technique	HPLC-UV
Average Recovery	92.4 - 94.9%
Coefficient of Variation	1.5 - 5.1%
Limit of Detection	0.05 ppm

Source: Determination of Benzoximate and Allethrin Residues in Crops, Journal of Food and Drug Analysis, 1998.[1]

Experimental Protocols

Protocol 1: Detailed QuEChERS Method for General Produce

• Sample Homogenization: Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

• Extraction: Add 10-15 mL of acetonitrile (with 1% acetic acid for pH-dependent analytes). For dry samples like tea or cereals, add an appropriate amount of water before this step to rehydrate the matrix.[10] Shake vigorously for 1 minute.

• Salting Out: Add a salt mixture, typically 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride (or commercially available salt packets). Shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at ≥3000 rcf for 5 minutes.

• d-SPE Cleanup: Transfer an aliquot of the supernatant (e.g., 6 mL) to a 15 mL d-SPE tube containing anhydrous magnesium sulfate and a sorbent (e.g., PSA). For fatty matrices, C18 can be included, and for pigmented matrices, GCB can be added.

• Final Centrifugation: Shake the d-SPE tube for 30 seconds and then centrifuge at ≥3000 rcf for 5 minutes.

• Analysis: The resulting supernatant is ready for analysis by GC-MS or LC-MS/MS. It may be diluted or undergo solvent exchange as needed.

Protocol 2: LLE and SPE Cleanup for Benzoximate in Citrus Fruits

• Homogenization: Slice and homogenize the entire citrus fruit sample (peel and flesh).

• Initial Extraction: Mix 10 g of the homogenate with 30 mL of water and 80 mL of methanol. Shake for 3 minutes.

• Filtration: Filter the mixture. Wash the residue and container with 50 mL of methanol and filter again.

• Concentration: Combine the filtrates and evaporate to approximately 50 mL at 35°C under reduced pressure.

• Liquid-Liquid Partitioning: Transfer the concentrate to a separatory funnel. Add 50 mL of 10% aqueous NaCl and 1 mL of saturated aqueous NaCl. Extract three times with 50 mL of dichloromethane.

• Drying and Further Concentration: Pass the combined dichloromethane extracts through anhydrous sodium sulfate. Evaporate to dryness under reduced pressure.

• SPE Cleanup: Reconstitute the residue in dichloromethane. Condition a Sep-Pak Florisil cartridge with 10 mL of dichloromethane. Load the sample onto the cartridge and elute the Benzoximate with 15 mL of dichloromethane.

• Final Preparation: Evaporate the eluate to dryness and reconstitute in a suitable solvent for HPLC analysis.[1]

Mandatory Visualization

References

• 1. fda.gov.tw [fda.gov.tw]
• 2. Benzoximate CAS#: 29104-30-1 [amp.chemicalbook.com]
• 3. Benzoximate | 29104-30-1 [amp.chemicalbook.com]
• 4. Systematic Comparison of Extract Clean-Up with Currently Used Sorbents for Dispersive Solid-Phase Extraction | MDPI [mdpi.com]
• 5. Establishment and Validation of Anticoagulant Rodenticides in Animal Samples by HPLC-MS/MS, Focusing on Evaluating the Effect of Modified QuEChERS Protocol on Matrix Effect Reduction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Stability of Selected Pesticides on Solid-Phase Extraction Disks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. QuEChERS Method for Pesticide Residue Analysis [sigmaaldrich.com]
• 8. benchchem.com [benchchem.com]
• 9. Assessment of sample cleanup and matrix effects in the pesticide residue analysis of foods using postcolumn infusion in liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. QuEChERS: About the method [quechers.eu]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Benzoximate Gas Chromatography Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering interference issues during Benzoximate gas chromatography (GC) analysis.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common problems encountered during the GC analysis of Benzoximate, offering potential causes and solutions in a straightforward question-and-answer format.

Q1: I am observing significant peak tailing for my Benzoximate standard. What are the likely causes and how can I fix it?

A1: Peak tailing for active compounds like Benzoximate is often indicative of active sites within the GC system.

• Potential Causes:

  • Active Inlet Liner: The glass inlet liner can have active silanol groups that interact with the analyte.

  • Contaminated GC Column: The front end of the column can become contaminated with non-volatile matrix components.[1]

  • Improper Column Installation: A poor column cut or incorrect installation depth in the injector or detector can create dead volume.[1]

• Troubleshooting Steps:

  • Replace the Inlet Liner: Use a deactivated liner and replace it regularly, especially when analyzing dirty samples.[2]

  • Column Maintenance: Cut 10-15 cm from the front of the column to remove contaminated sections.[2]

  • Check Column Installation: Ensure the column is cut cleanly and installed at the correct depth in both the injector and detector according to the manufacturer's instructions.[1]

Q2: My Benzoximate peak is showing a significantly higher or lower response in the sample matrix compared to the solvent standard. What is causing this and how can I compensate for it?

A2: This phenomenon is known as the "matrix effect," where co-eluting compounds from the sample matrix either enhance or suppress the analyte signal.[3][4][5] This is a major source of inaccuracy in pesticide residue analysis.[4]

• Potential Causes:

  • Signal Enhancement: Co-extracted matrix components can mask active sites in the injector and column, leading to a higher transfer of the analyte to the detector.[6][7]

  • Signal Suppression: Matrix components can compete with the analyte for ionization in the MS source, leading to a decreased signal.[3]

• Troubleshooting Steps:

  • Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that is free of Benzoximate.[6][8] This is a widely recommended approach to compensate for matrix effects.[7]

  • Use of an Internal Standard: A suitable internal standard that behaves similarly to Benzoximate can help to correct for variations in signal response.[3]

  • Sample Dilution: Diluting the sample extract can reduce the concentration of interfering matrix components, though this may impact the limit of detection.[3]

  • Enhanced Sample Cleanup: Employ more rigorous sample preparation techniques to remove interfering matrix components.

Q3: I am seeing extra, unidentified peaks in my chromatogram. Where are these ghost peaks coming from?

A3: Ghost peaks can originate from several sources within the GC system.

• Potential Causes:

  • Septum Bleed: Over-tightening the septum nut or using an old septum can lead to its degradation and the release of volatile compounds.[2]

  • Contaminated Syringe: The syringe used for injection can carry over contaminants from previous samples.

  • Contaminated Carrier Gas: Impurities in the carrier gas or gas lines can appear as peaks in the chromatogram.[1]

  • Column Bleed: At high temperatures, the stationary phase of the column can degrade and elute, causing a rising baseline or discrete peaks.[1]

• Troubleshooting Steps:

  • Perform a Blank Run: Inject a blank solvent to determine if the contamination is coming from the syringe or the solvent itself.

  • Check the Septum: Replace the septum and avoid over-tightening the septum nut.[2]

  • Bake Out the Column: Condition the column at a high temperature (below its maximum limit) to remove contaminants.[1]

  • Check Gas Purity: Ensure high-purity carrier gas is being used and that gas traps are functioning correctly.[1]

Q4: The retention time of my Benzoximate peak is shifting between injections. What could be the issue?

A4: Retention time shifts can be caused by changes in flow rate, temperature, or column chemistry.

• Potential Causes:

  • Leaks in the System: A leak in the injector or column fittings will cause a drop in the carrier gas flow rate.[2][8]

  • Column Overloading: Injecting a sample that is too concentrated can lead to peak shape distortion and a shift in retention time.[1]

  • Changes in Oven Temperature: Inconsistent oven temperature control can affect the elution time of the analyte.

• Troubleshooting Steps:

  • Perform a Leak Check: Check all fittings and connections for leaks using an electronic leak detector.[2]

  • Reduce Injection Volume: Try injecting a smaller volume or diluting the sample.[1]

  • Verify Oven Temperature: Ensure the oven is calibrated and functioning correctly.

Quantitative Data Summary

The following table provides an example of how to present quantitative data related to Benzoximate analysis, illustrating the impact of matrix effects on analyte recovery. The values presented are for illustrative purposes.

Parameter	Value in Solvent	Value in Matrix (Apples)	Value in Matrix (Spinach)
Retention Time (min)	12.54	12.53	12.55
Peak Area (counts)	150,000	210,000 (40% Enhancement)	97,500 (35% Suppression)
Limit of Detection (LOD)	5 ng/g	3.5 ng/g	7.8 ng/g
Limit of Quantitation (LOQ)	15 ng/g	10.5 ng/g	23.4 ng/g

Experimental Protocols

Sample Preparation using a Modified QuEChERS Method

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used sample preparation technique for pesticide residue analysis in food matrices.[3][4][8]

• Sample Homogenization: Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Hydration (for dry samples): Add 10 mL of water and vortex for 1 minute. Let it stand for 30 minutes.[3]

• Extraction:

  • Add 10 mL of acetonitrile to the tube.

  • Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate).[3]

  • Shake vigorously for 1 minute and then centrifuge at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Take a 1 mL aliquot of the acetonitrile supernatant and transfer it to a 2 mL d-SPE tube containing a cleanup sorbent.

  • For general matrices, a combination of PSA (Primary Secondary Amine) and C18 is effective for removing sugars, fatty acids, and non-polar interferences.[3][9]

  • Vortex for 30 seconds and centrifuge at 10,000 rpm for 2 minutes.

• Final Extract: The resulting supernatant is ready for GC-MS analysis.

Gas Chromatography-Mass Spectrometry (GC-MS/MS) Parameters

The following table outlines typical GC-MS/MS parameters for the analysis of Benzoximate. These may need to be optimized for your specific instrument and application.[8]

Parameter	Setting
GC System	Agilent 7890B GC with 7000D Triple Quadrupole MS or equivalent
Column	HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm film thickness
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Inlet Temperature	280 °C
Injection Mode	Splitless
Injection Volume	1 µL
Oven Program	Start at 70 °C (hold for 2 min), ramp to 200 °C at 25 °C/min, then ramp to 280 °C at 5 °C/min (hold for 10 min)
MS Source Temp	230 °C
MS Quad Temp	150 °C
Ionization Mode	Electron Ionization (EI)
Acquisition Mode	Multiple Reaction Monitoring (MRM)
Precursor Ion (m/z)	To be determined based on Benzoximate fragmentation
Product Ions (m/z)	To be determined based on Benzoximate fragmentation
Collision Energy	To be optimized for each transition

Visual Diagrams

Caption: A logical workflow for troubleshooting common issues in Benzoximate GC analysis.

Caption: A simplified workflow for the QuEChERS sample preparation method.

References

• 1. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 2. youtube.com [youtube.com]
• 3. benchchem.com [benchchem.com]
• 4. A Multi Residue GC-MS Method for Determination of 12 Pesticides in Cucumber - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Relationship between the matrix effect and the physicochemical properties of analytes in gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 8. conquerscientific.com [conquerscientific.com]
• 9. scholarship.shu.edu [scholarship.shu.edu]

Technical Support Center: Identification of Benzoximate Degradation Products

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the degradation products of Benzoximate. Given that Benzoximate is an obsolete acaricide, detailed degradation studies are scarce.[1] This guide, therefore, combines available analytical data with established principles of pesticide degradation to help you navigate your experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the likely degradation pathways for Benzoximate?

Based on its chemical structure, which includes an ester linkage and a chlorinated aromatic ring, Benzoximate is susceptible to two primary degradation pathways:

• Hydrolysis: The ester bond is prone to cleavage in the presence of water, which can be influenced by pH and temperature. This would likely split the molecule into a benzoic acid derivative and a substituted benzimidic acid derivative.

• Photolysis: Exposure to ultraviolet (UV) light, particularly from sunlight, can induce photodegradation. This may involve the cleavage of the ester bond or the dechlorination of the aromatic ring.

Q2: What are the expected degradation products of Benzoximate?

While specific degradation products for Benzoximate are not extensively documented, based on its structure and common pesticide degradation patterns, the following are plausible:

• Benzoic acid: A likely product from the hydrolysis of the ester linkage.

• 3-chloro-N-ethoxy-2,6-dimethoxybenzimidic acid: The other product expected from ester hydrolysis. This compound may undergo further degradation.

• Derivatives from dechlorination: Photolysis could lead to the replacement of the chlorine atom with a hydroxyl group, forming a phenolic derivative.

Q3: What analytical techniques are most suitable for identifying Benzoximate and its degradation products?

Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are the recommended techniques.

• GC-MS: Suitable for the analysis of the parent Benzoximate compound and some of its more volatile and thermally stable degradation products.[2]

• LC-MS/MS: Ideal for identifying a broader range of degradation products, including those that are more polar and less volatile, which is often the case with hydrolysis products.

Q4: I am not seeing any peaks for my degradation products. What could be the issue?

Several factors could lead to a lack of detectable peaks for degradation products:

• Insufficient degradation: The experimental conditions (e.g., pH, temperature, light intensity, duration) may not have been sufficient to cause significant degradation of Benzoximate.

• Inappropriate analytical method: The chosen method (GC-MS or LC-MS/MS) may not be suitable for the specific properties of the degradation products. For instance, polar hydrolysis products may not be amenable to GC-MS without derivatization.

• Sample preparation issues: The extraction and cleanup procedures may not be efficient for the degradation products, leading to their loss before analysis.

• Low concentration: The degradation products may be present at concentrations below the detection limit of the instrument.

Troubleshooting Guides

GC-MS Analysis

Problem	Possible Cause	Troubleshooting Steps
No peak for Benzoximate	Poor extraction recovery.	Optimize the extraction solvent and technique. A mixture of acetone and petroleum ether has been used for extraction from mushroom samples.[3]
Degradation in the injector port.	Use a lower injector temperature. Check for the activity of the injector liner.
Poor peak shape for Benzoximate	Active sites in the GC system.	Deactivate the injector liner and the GC column.
Inappropriate column phase.	Use a mid-polarity column, such as a DB-608, for good separation.[3]
No peaks for degradation products	Products are too polar for GC.	Consider derivatization to increase volatility (e.g., silylation).
Products are not extracted efficiently.	Use a more polar extraction solvent or a solid-phase extraction (SPE) method with a suitable sorbent.

LC-MS/MS Analysis

Problem	Possible Cause	Troubleshooting Steps
Poor ionization of Benzoximate or its degradation products	Inappropriate ionization mode (ESI or APCI).	Test both positive and negative ion modes. Benzoximate and its degradation products may ionize more efficiently in one mode over the other.
Suboptimal source parameters.	Optimize source parameters such as capillary voltage, gas flow, and temperature.
Matrix effects leading to ion suppression	Co-eluting matrix components from the sample.	Improve sample cleanup using SPE. Modify the chromatographic gradient to better separate the analytes from the matrix.
No separation of degradation products from the parent compound	Inadequate chromatographic conditions.	Optimize the mobile phase composition and gradient. A C18 column is a good starting point for reversed-phase chromatography.

Quantitative Data Summary

The following tables provide hypothetical, yet realistic, data that could be generated during the analysis of Benzoximate and its predicted degradation products. These can be used as a reference for setting up analytical methods and interpreting results.

Table 1: Hypothetical GC-MS Data for Benzoximate and a Volatile Degradation Product

Compound	Retention Time (min)	Key m/z Ions
Benzoximate	15.2	363 (M+), 105, 77
Benzoic acid (derivatized)	8.5	Varies with derivatizing agent

Table 2: Hypothetical LC-MS/MS Data for Benzoximate and its Hydrolysis Products

Compound	Retention Time (min)	Precursor Ion (m/z)	Product Ions (m/z)
Benzoximate	12.8	364.1 [M+H]+	105.0, 242.0
Benzoic acid	4.2	121.0 [M-H]-	77.0
3-chloro-N-ethoxy-2,6-dimethoxybenzimidic acid	7.9	260.1 [M+H]+	214.1, 186.1

Experimental Protocols

Protocol 1: Hydrolysis Study of Benzoximate

• Preparation of Solutions: Prepare buffer solutions at pH 4, 7, and 9. Prepare a stock solution of Benzoximate in a water-miscible solvent like acetonitrile.

• Incubation: Spike the Benzoximate stock solution into each buffer solution in amber vials to a final concentration of 10 µg/mL. Prepare triplicate samples for each pH and a control with no Benzoximate.

• Temperature Control: Incubate the vials at a constant temperature, for example, 25°C, in the dark.

• Sampling: Withdraw aliquots at predetermined time intervals (e.g., 0, 1, 3, 7, 14, and 28 days).

• Sample Preparation: Extract the samples using a suitable method, such as liquid-liquid extraction with dichloromethane or solid-phase extraction.

• Analysis: Analyze the extracts by LC-MS/MS to identify and quantify Benzoximate and its degradation products.

Protocol 2: Photolysis Study of Benzoximate

• Preparation of Solutions: Prepare a solution of Benzoximate in purified water or a buffer solution (e.g., pH 7) in quartz tubes.

• Light Exposure: Expose the tubes to a light source that simulates sunlight (e.g., a xenon lamp). Wrap control tubes in aluminum foil to keep them in the dark.

• Sampling: Withdraw aliquots at various time points (e.g., 0, 2, 4, 8, 12, and 24 hours).

• Sample Preparation: Extract the samples as described in the hydrolysis protocol.

• Analysis: Analyze the extracts by LC-MS/MS or GC-MS to identify the parent compound and photoproducts.

Visualizations

Proposed Degradation Pathways of Benzoximate

Caption: Proposed degradation pathways of Benzoximate via hydrolysis and photolysis.

General Experimental Workflow for Degradation Product Identification

Caption: A general workflow for the identification of Benzoximate degradation products.

References

• 1. Benzoximate [sitem.herts.ac.uk]
• 2. Benzoximate | C18H18ClNO5 | CID 34475 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fda.gov.tw [fda.gov.tw]

Technical Support Center: Benzoximate Standard Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of Benzoximate standard solutions. It includes frequently asked questions (FAQs) and troubleshooting guides to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing Benzoximate standard solutions?

A1: Acetonitrile is a commonly used and recommended solvent for preparing Benzoximate standard solutions. Commercial standards are often sold in acetonitrile.[1][2][3][4]

Q2: What are the optimal storage conditions for Benzoximate standard solutions?

A2: To ensure the stability of Benzoximate standard solutions, it is recommended to store them at -20°C in a tightly sealed container, protected from light.[5] One supplier suggests a shelf life of up to 30 months under these conditions for their commercial solution.[3]

Q3: How stable is Benzoximate in solution?

A3: Benzoximate is known to be stable in acidic conditions but is susceptible to decomposition in strong alkaline environments.[6] It can also undergo decomposition or isomerization at temperatures around 80°C.[6] Long-term stability is best maintained at low temperatures (-20°C).

Q4: What are the potential degradation pathways for Benzoximate?

Stability of Benzoximate Standard Solutions

The stability of Benzoximate standard solutions is critical for accurate and reproducible analytical results. The following table summarizes the known stability information.

Parameter	Condition	Recommended Action
Solvent	Acetonitrile	Use high-purity, HPLC-grade acetonitrile.
Storage Temperature	-20°C	Store solutions in a freezer at or below this temperature.
Light Exposure	Avoid direct sunlight and UV light	Store solutions in amber vials or in the dark.
pH	Stable in acidic conditions	Avoid strongly alkaline conditions to prevent degradation.
Temperature	Avoid temperatures around 80°C	Do not heat solutions to this temperature to avoid decomposition.[6]
Shelf Life	Up to 30 months (in acetonitrile at -20°C)	Monitor for signs of degradation, especially after long-term storage.[3]

Experimental Protocols

Protocol for Accelerated Stability Study of Benzoximate Standard Solution

This protocol is designed to assess the stability of a Benzoximate standard solution under accelerated conditions to predict its long-term stability. This is a generalized protocol based on established guidelines for pesticide stability testing.[8][9][10]

1. Preparation of Standard Solution:

• Prepare a stock solution of Benzoximate in HPLC-grade acetonitrile at a concentration of 1000 µg/mL.

• Prepare working solutions at a lower concentration (e.g., 100 µg/mL) by diluting the stock solution with acetonitrile.

2. Storage Conditions:

• Aliquot the working solution into several amber glass vials with screw caps.

• Store the vials under the following conditions:

  • Accelerated: 54°C ± 2°C[8][9]

  • Long-term (for comparison): -20°C ± 5°C

  • Light Exposure: Place a set of vials under a calibrated UV light source.

3. Sampling and Analysis:

• Analyze the solutions at initial time (T=0) and at specified time points (e.g., 7, 14, 21, and 28 days for the accelerated study).

• For analysis, use a validated stability-indicating HPLC-UV method.

4. Data Evaluation:

• Calculate the percentage of Benzoximate remaining at each time point relative to the initial concentration.

• A significant loss (e.g., >5%) of the active ingredient indicates instability under the tested conditions.

• Analyze for the appearance of any degradation products.

Troubleshooting Guide for Benzoximate Analysis

This guide addresses common issues that may be encountered during the chromatographic analysis of Benzoximate.

Issue	Possible Cause(s)	Recommended Solution(s)
Peak Tailing	- Interaction with active sites on the column packing. - Column contamination.	- Use a high-purity silica column. - Add a small amount of a competing base (e.g., triethylamine) to the mobile phase. - Flush the column with a strong solvent.[11]
Inconsistent Retention Times	- Fluctuations in mobile phase composition or flow rate. - Temperature variations. - Column degradation.	- Ensure the mobile phase is well-mixed and degassed.[12] - Use a column oven for temperature control.[12] - Replace the column if it has deteriorated.
Ghost Peaks	- Contamination from the injector, solvent, or sample. - Late eluting compounds from a previous injection.	- Run a blank gradient to identify the source of contamination. - Flush the injector and column with a strong solvent.[13] - Ensure adequate time for all components to elute in a gradient method.
Loss of Signal/No Peaks	- Standard solution has degraded. - Injection issue. - Detector malfunction.	- Prepare a fresh standard solution. - Check the autosampler for proper injection volume and ensure no air bubbles are present. - Verify detector lamp status and settings.

Visualizations

References

• 1. achemtek.com [achemtek.com]
• 2. esslabshop.com [esslabshop.com]
• 3. Benzoximate solution – CRM LABSTANDARD [crmlabstandard.com]
• 4. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 5. hpc-standards.com [hpc-standards.com]
• 6. Benzoximate CAS#: 29104-30-1 [amp.chemicalbook.com]
• 7. benchchem.com [benchchem.com]
• 8. epa.gov [epa.gov]
• 9. epa.gov [epa.gov]
• 10. rr-americas.woah.org [rr-americas.woah.org]
• 11. hplc.eu [hplc.eu]
• 12. HPLC Troubleshooting Guide [scioninstruments.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Benzoximate Reference Material

This technical support center provides essential information for researchers, scientists, and drug development professionals on the proper storage, handling, and troubleshooting of Benzoximate reference material.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Benzoximate reference material?

The optimal storage conditions for Benzoximate reference material depend on whether it is in solid form or in a solution. For a Benzoximate solution in acetonitrile (100 µg/ml), a storage temperature of -20°C is recommended[1]. For Benzoximate in its solid, crystalline form, a storage temperature of 0-6°C is advised[2][3].

General best practices for storing chemical reference standards should also be followed. This includes keeping the material in its original, tightly closed container in a dry and well-ventilated place[1][4]. It is also crucial to protect the reference standard from heat, humidity, and direct sunlight[1][5].

Q2: How should Benzoximate reference material be handled?

Due to its chemical nature, specific precautions should be taken when handling Benzoximate. It is harmful if swallowed, in contact with skin, or if inhaled, and it causes serious eye irritation[1]. Therefore, it is essential to wear appropriate personal protective equipment (PPE), including protective gloves, clothing, and eye or face protection[1]. Work should be conducted in a well-ventilated area to avoid breathing vapors[1].

Avoid contact with skin and eyes, and prevent the inhalation of vapor or mist. Keep the material away from sources of ignition, and take measures to prevent the buildup of electrostatic charge[1].

Q3: What is the stability of Benzoximate?

Benzoximate is stable under acidic conditions but is susceptible to decomposition in strongly alkaline environments. It may also decompose or isomerize at temperatures around 80°C[2][3][6]. To ensure the integrity of the reference material, it is critical to adhere to the recommended storage conditions and avoid exposure to high temperatures and strong bases.

Data Presentation: Storage Conditions Summary

Parameter	Solid Form	Solution (in Acetonitrile)
Storage Temperature	0-6°C[2][3]	-20°C[1]
Container	Original, tightly closed container[1][4]	Original, tightly closed container[1][4]
Environment	Dry and well-ventilated area[1][4]	Dry and well-ventilated area[1]
Light/Heat	Protect from direct sunlight and heat[1]	Protect from direct sunlight and heat[1]

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Unexpected degradation of the reference standard	Improper storage conditions (e.g., elevated temperature, exposure to light or humidity).	Verify that the storage conditions align with the recommendations (-20°C for solutions, 0-6°C for solid). Ensure the container is tightly sealed and protected from light.
Contamination of the reference material.	Use clean, dry spatulas and glassware. Avoid introducing any contaminants into the primary container.
Exposure to incompatible substances (e.g., strong alkalis).	Ensure the reference material does not come into contact with strong bases, as this can cause decomposition[2][3][6].
Inconsistent analytical results	Inaccurate weighing or dilution of the reference standard.	Use calibrated balances and volumetric glassware. For quantitative analysis, ensure the accurate weighing of the reference material.
Degradation of working solutions.	Working solutions should be prepared fresh. If stored, they should be kept at or below -20°C[7].
The reference standard has expired.	Check the expiry date on the Certificate of Analysis (CoA). Do not use expired reference standards.
Physical changes in the reference material (e.g., discoloration, clumping)	Absorption of moisture or degradation.	This may indicate improper storage or that the material is no longer suitable for use. It is advisable to use a fresh, unopened standard if available.

Experimental Protocols

While specific experimental protocols for the stability testing of Benzoximate were not found in the provided search results, a general approach based on regulatory guidelines can be outlined.

Protocol: Assessment of Reference Standard Stability

Objective: To determine the stability of the Benzoximate reference material under specified storage conditions over a set period.

Methodology:

• Initial Analysis: Upon receipt, perform a comprehensive analysis of the Benzoximate reference material. This should include:

  • Purity Assessment: Utilize a stability-indicating method, such as High-Performance Liquid Chromatography (HPLC) with a UV detector, to determine the purity of the standard.

  • Physical Characterization: Record the physical appearance (e.g., color, form) of the material.

  • Moisture Content: Determine the water content using a method like Karl Fischer titration.

• Storage: Store the reference material under the recommended conditions (e.g., 0-6°C for solid, -20°C for solution, protected from light and humidity).

• Periodic Testing: At predefined intervals (e.g., 3, 6, 9, 12, 18, 24, and 36 months), withdraw a sample of the reference material and repeat the analyses performed in the initial assessment.

• Data Analysis: Compare the results from each time point to the initial analysis. A significant change in purity or the appearance of degradation products would indicate instability under the tested conditions. According to EPA guidelines, the concentration of the active ingredient should be determined at the beginning of the test and every 3 months for the first year.

Visualizations

Logical Workflow for Storage and Handling of Benzoximate Reference Material

Caption: A logical workflow for the proper storage and handling of Benzoximate reference material.

References

• 1. hpc-standards.com [hpc-standards.com]
• 2. Benzoximate | 29104-30-1 [chemicalbook.com]
• 3. Benzoximate CAS#: 29104-30-1 [amp.chemicalbook.com]
• 4. enamine.enamine.net [enamine.enamine.net]
• 5. Use & Storage of Reference Standards | USP [usp.org]
• 6. Benzoximate | 29104-30-1 [amp.chemicalbook.com]
• 7. ilsi-india.org [ilsi-india.org]

Technical Support Center: Trace Level Benzoximate Detection

Welcome to the technical support center for the trace level detection of Benzoximate. This resource is designed for researchers, scientists, and professionals in drug development to provide clear, actionable guidance for improving experimental sensitivity and troubleshooting common issues.

Frequently Asked Questions (FAQs)

General Questions

Q1: What is Benzoximate and why is trace-level detection important?

A1: Benzoximate is an acaricide (pesticide) used to control mites on crops like citrus fruits and apples.[1] Monitoring for trace levels is crucial to ensure food safety, comply with regulatory Maximum Residue Limits (MRLs), and assess environmental contamination.[2][3][4] Because pesticides can be toxic to humans, inducing adverse health effects, regulatory bodies set low MRLs, often in the parts-per-billion (µg/kg) range, necessitating highly sensitive analytical methods.[2][5]

Q2: What are the primary analytical techniques for trace-level Benzoximate detection?

A2: The most effective and widely used techniques are hyphenated chromatographic methods coupled with mass spectrometry. Specifically, Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography with Tandem Mass Spectrometry (GC-MS/MS) are the preferred methods due to their high sensitivity, selectivity, and ability to handle complex matrices.[6][7][8]

Q3: Which technique is more sensitive for Benzoximate, LC-MS/MS or GC-MS/MS?

A3: Generally, LC-MS/MS demonstrates higher sensitivity for Benzoximate detection compared to GC-MS/MS. For instance, in a study on sweet peppers, the Limit of Quantification (LOQ) for LC-MS/MS was as low as 0.6–1.5 µg/kg, whereas for GC-MS/MS it was 3.0–5.7 µg/kg.[7] However, the choice of instrument often depends on the range of pesticides being analyzed simultaneously, as some are more amenable to GC analysis.[8]

Sample Preparation

Q4: What is the recommended sample preparation method for extracting Benzoximate from complex matrices?

A4: The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is the most widely adopted extraction technique for pesticide residue analysis, including Benzoximate, in food and environmental samples.[6][9] The process involves an initial extraction with an organic solvent (typically acetonitrile) and salting out, followed by a dispersive solid-phase extraction (dSPE) cleanup step to remove interfering matrix components like lipids and pigments.[10]

Q5: My sample matrix is very complex (e.g., high-fat, high-pigment). How can I improve my cleanup process?

A5: For particularly challenging matrices, a standard dSPE cleanup may be insufficient. Consider using advanced or specialized solid-phase extraction (SPE) cartridges. For high-lipid samples like milk or oils, Enhanced Matrix Removal—Lipid (EMR—Lipid) cleanup products are highly effective.[11] For samples with high pigment content, such as dark leafy greens or certain botanical supplements, sorbents like graphitized carbon black (GCB) and primary secondary amine (PSA) are used, though care must be taken as GCB can adsorb planar pesticides.[9][10]

Q6: I am experiencing low recovery rates for Benzoximate after sample preparation. What are the likely causes?

A6: Low recovery can stem from several factors:

• Inefficient Extraction: Ensure the sample is thoroughly homogenized and has sufficient contact time with the extraction solvent. The choice of solvent and pH can also be critical.[12]

• Analyte Loss During Cleanup: Overly aggressive cleanup steps can lead to the loss of the target analyte. For example, GCB can cause poor recovery of certain pesticides if not used judiciously.[10]

• Analyte Degradation: Benzoximate may be susceptible to degradation under certain pH or temperature conditions. Ensure solvents and reagents are fresh and that temperature-sensitive steps are controlled.

• Improper Solvent Evaporation: If a concentration step is used, avoid evaporating the sample to complete dryness, as this can lead to the loss of semi-volatile compounds. Reconstitute the residue promptly.[13]

Instrumentation and Analysis

Q7: How can I optimize my LC-MS/MS method for maximum sensitivity?

A7: To enhance LC-MS/MS sensitivity:

• Optimize Ionization Source Parameters: Adjust the gas temperatures, gas flow rates, and spray voltage of the electrospray ionization (ESI) source to maximize the signal for Benzoximate.[5]

• Select Optimal MRM Transitions: Use a high-end triple quadrupole mass spectrometer and identify the most abundant and specific precursor-to-product ion transitions for Multiple Reaction Monitoring (MRM).[6] For Benzoximate (precursor ion m/z 364.1), common quantifier and qualifier ions are m/z 199.1 and 105.1, respectively.[6][7]

• Improve Chromatography: Use a high-efficiency UHPLC column (e.g., with 1.8-µm particles) to achieve better peak shape and separation from matrix interferences.[5] Optimize the mobile phase composition and gradient to ensure a sharp, symmetrical peak for Benzoximate.

• Online Dilution: For extracts with a high percentage of organic solvent, an online dilution setup can improve the peak shape of earlier eluting compounds.[6]

Q8: What are the best practices for improving sensitivity in GC-MS/MS analysis?

A8: For GC-MS/MS, consider the following:

• Injection Technique: Standard hot splitless injection can cause thermal degradation of labile pesticides. Using a cold splitless injection method with a Multi-Mode Inlet (MMI) can significantly improve sensitivity by protecting the analyte from heat stress in the inlet.[14]

• Inlet Liner: Use a clean, inert inlet liner and change it frequently, as active sites in a dirty liner can cause analyte adsorption and degradation, leading to poor sensitivity and peak tailing.

• Column Choice: Employ a column appropriate for pesticide analysis (e.g., a low-bleed 5% phenyl-methylpolysiloxane column) and ensure it is properly conditioned.[14]

• MS Parameters: Optimize the ion source temperature, collision energy, and dwell times for the Benzoximate MRM transitions to maximize signal intensity.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
No or Very Low Benzoximate Signal	1. Instrument sensitivity issue.2. Analyte degradation during sample prep or injection.3. Incorrect MS/MS transitions or instrument parameters.4. Sample extraction failure.	1. Tune and calibrate the mass spectrometer. Check system suitability with a known standard.2. For GC, try a cold splitless injection.[14] For LC, check the pH of the mobile phase and sample extract.3. Verify the precursor and product ions for Benzoximate (e.g., 364.1 -> 199.1).[6][7] Optimize collision energy.4. Review the extraction protocol. Prepare a matrix-spiked sample to verify the extraction efficiency.
Poor Peak Shape (Tailing or Fronting)	1. Active sites in the GC inlet liner or column.2. Incompatible injection solvent with the initial mobile phase (LC).3. Column contamination or degradation.4. Co-elution with a matrix interferent.	1. Replace the GC liner and trim the first few centimeters of the analytical column.2. Ensure the sample is dissolved in a solvent similar to the initial mobile phase. Use online dilution if available.[6]3. Backflush or replace the analytical column.4. Improve sample cleanup or adjust the chromatographic gradient for better separation.
High Signal Variation (Poor Reproducibility)	1. Inconsistent sample preparation.2. Variable matrix effects between samples.3. Autosampler injection volume inconsistency.4. Sample instability in the autosampler vial.	1. Ensure precise and consistent execution of all extraction, cleanup, and dilution steps.2. Use a stable isotope-labeled internal standard to correct for variations. Prepare matrix-matched calibration standards.[15]3. Check the autosampler syringe for air bubbles or blockage. Perform routine maintenance.4. Keep the autosampler tray cooled. Analyze samples as soon as possible after preparation.
Signal Suppression or Enhancement	1. Matrix Effect: Co-eluting matrix components interfere with the ionization of Benzoximate.[15]2. Insufficient sample cleanup.	1. Use matrix-matched calibration curves or the standard addition method for quantification.2. Employ a more rigorous cleanup protocol (e.g., using different SPE sorbents or EMR—Lipid cartridges).[9][11]3. Dilute the sample extract to reduce the concentration of interfering components, if sensitivity allows.

Quantitative Data Summary

Table 1: Method Detection and Quantification Limits for Benzoximate

Analytical Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
LC-MS/MS	Sweet Pepper	0.03–0.5 µg/kg	0.6–1.5 µg/kg	[7]
GC-MS/MS	Sweet Pepper	0.9–2.0 µg/kg	3.0–5.7 µg/kg	[7]
LC-MS/MS	Multiple Food Commodities	Not Specified	0.01 mg/kg (10 µg/kg)	[6]
HPLC-UV	Citrus Fruit	Not Specified	0.05 ppm (50 µg/kg)	[16]

Table 2: Benzoximate Mass Spectrometry Parameters (LC-MS/MS)

Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier	Reference
364.1	199.2	105.2	[7]
364.1	199.0	105.1	[6]

Experimental Protocols

Protocol 1: QuEChERS Sample Extraction for Fruits and Vegetables

• Homogenization: Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.

• Fortification (for QC): For recovery tests, spike the sample with a known concentration of Benzoximate standard and let it stand for 1 hour.

• Extraction: Add 10 mL of acetonitrile to the tube. Cap and shake vigorously for 1 minute.

• Salting Out: Add the QuEChERS salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g disodium citrate sesquihydrate). Immediately cap and shake vigorously for 1 minute.[7]

• Centrifugation: Centrifuge the tube at ≥3,700 rpm for 5 minutes.

• Cleanup (dSPE): Transfer an aliquot of the supernatant (acetonitrile layer) to a dSPE cleanup tube containing MgSO₄ and PSA. Vortex for 30 seconds.

• Final Centrifugation: Centrifuge at high speed for 5 minutes.

• Analysis: Take the final supernatant, filter through a 0.2-µm syringe filter, and transfer to an autosampler vial for LC-MS/MS or GC-MS/MS analysis.[7]

Protocol 2: LC-MS/MS Analysis

• LC System: Agilent 1290 Infinity II or equivalent UHPLC system.[6][11]

• Column: Zorbax Eclipse Plus C18, 2.1 × 100 mm, 1.8 µm, or equivalent.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A typical starting condition is 95% A, ramping to 98% B over 8-10 minutes.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 2-5 µL.

• MS System: Agilent 6470 or 6490 Triple Quadrupole LC/MS or equivalent.[6][11]

• Ion Source: Electrospray Ionization (ESI), Positive Mode.

• Acquisition Mode: Dynamic Multiple Reaction Monitoring (dMRM).

• Parameters: Optimize gas temp, gas flow, nebulizer pressure, and collision energies for Benzoximate transitions.

Visualizations

Caption: General workflow for Benzoximate residue analysis.

Caption: Decision tree for troubleshooting low signal issues.

References

• 1. Benzoximate [sitem.herts.ac.uk]
• 2. Advancement and New Trends in Analysis of Pesticide Residues in Food: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. japsonline.com [japsonline.com]
• 4. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 5. lcms.cz [lcms.cz]
• 6. agilent.com [agilent.com]
• 7. tandfonline.com [tandfonline.com]
• 8. gcms.cz [gcms.cz]
• 9. agilent.com [agilent.com]
• 10. researchgate.net [researchgate.net]
• 11. agilent.com [agilent.com]
• 12. eurl-pesticides.eu [eurl-pesticides.eu]
• 13. organomation.com [organomation.com]
• 14. jeol.com [jeol.com]
• 15. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 16. fda.gov.tw [fda.gov.tw]

Technical Support Center: Benzoximate Chromatography

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving common issues encountered during the chromatographic analysis of Benzoximate, with a specific focus on co-elution problems.

Frequently Asked Questions (FAQs)

Q1: What is co-elution and why is it a problem in Benzoximate chromatography?

A1: Co-elution occurs when Benzoximate and another compound (an impurity, a metabolite, or another pesticide) are not adequately separated by the chromatographic system and elute from the column at the same or very similar times. This results in overlapping peaks, which can lead to inaccurate quantification and false-positive identification of Benzoximate.

Q2: What are the common causes of Benzoximate peak co-elution?

A2: Common causes include:

• Inappropriate mobile phase composition: The solvent strength may not be optimal to resolve Benzoximate from interfering compounds.

• Suboptimal stationary phase: The column chemistry may not provide sufficient selectivity for the separation.

• Poor sample cleanup: Matrix components from the sample (e.g., in citrus fruits) can interfere with the analysis.[1]

• Inadequate method parameters: Factors like temperature, flow rate, and injection volume can all affect peak resolution.

Q3: How can I detect co-elution in my chromatogram?

A3: Look for the following signs:

• Asymmetrical peaks: Peaks that are not perfectly Gaussian, showing tailing or fronting.

• Shoulders on the main peak: A small, unresolved peak appearing on the side of the Benzoximate peak.

• Broader than expected peaks: Peak widths that are significantly larger than those of your standards.

• Inconsistent peak purity: If you are using a Diode Array Detector (DAD) or a Mass Spectrometer (MS), peak purity analysis can reveal the presence of multiple components under a single peak.

Troubleshooting Guide: Resolving Benzoximate Co-elution

This guide provides a systematic approach to troubleshooting and resolving co-elution issues in Benzoximate chromatography, with a focus on High-Performance Liquid Chromatography (HPLC).

Issue: Poor resolution or co-elution of Benzoximate peak with an interfering peak.

Step 1: Method Verification and Initial Checks

Before modifying the chromatographic method, ensure that the system is functioning correctly and the established method is being followed precisely.

• System Suitability: Verify that your system meets the quality control criteria defined in your standard operating procedure (SOP), including theoretical plates, tailing factor, and reproducibility of retention time and peak area for a Benzoximate standard.

• Sample Preparation: Ensure that the sample extraction and cleanup procedures have been followed correctly to minimize matrix effects. For citrus samples, a clean-up step using a Florisil cartridge has been shown to be effective.[2]

Step 2: Method Optimization

If the system is performing as expected, the next step is to optimize the chromatographic method. The following parameters can be adjusted to improve resolution. It is recommended to change only one parameter at a time to systematically evaluate its effect.

Table 1: Troubleshooting Co-elution in Benzoximate HPLC Analysis

Parameter	Recommended Action	Expected Outcome on Benzoximate Resolution
Mobile Phase Composition	Adjust the ratio of organic solvent (Acetonitrile) to water. A study on Benzoximate analysis in citrus showed that an Acetonitrile:Water ratio of 60:40 (v/v) provided the best resolution, while ratios of 70:30 and 65:35 resulted in co-elution.[2] Start with the recommended 60:40 ratio and adjust in small increments (e.g., ±2-5%).	Increasing the water content (weaker mobile phase) will generally increase the retention time of Benzoximate and may improve separation from less retained interferences. Conversely, increasing the acetonitrile content will decrease retention time.
Change the organic modifier. If using acetonitrile, consider switching to methanol.	Methanol and acetonitrile have different selectivities and can alter the elution order of compounds, potentially resolving co-eluting peaks.
Adjust the pH of the aqueous phase. Add a modifier like formic acid or acetic acid (e.g., 0.1%) to control the pH.	While Benzoximate is a neutral molecule, adjusting the pH can affect the retention of ionizable interfering compounds, thereby improving separation.
Stationary Phase (Column)	Use a high-purity, end-capped C18 column. A Lichrospher PR-18 column has been successfully used for Benzoximate analysis.[2]	A high-quality C18 column provides good retention and selectivity for non-polar compounds like Benzoximate.
Consider a different stationary phase chemistry. If a C18 column does not provide adequate resolution, a phenyl-hexyl or a polar-embedded phase column could offer different selectivity.	Different stationary phases interact with analytes differently, which can significantly alter selectivity and resolve co-eluting peaks.
Temperature	Adjust the column temperature. Evaluate temperatures in the range of 25-40°C.	Increasing the temperature generally decreases viscosity and can improve peak efficiency (narrower peaks), which may enhance resolution. However, it can also decrease retention times, so a balance must be found. Lowering the temperature will increase retention and may improve separation.
Flow Rate	Decrease the flow rate. For example, reduce the flow rate from 1.0 mL/min to 0.8 mL/min.	A lower flow rate can increase the number of theoretical plates and improve resolution, but it will also increase the analysis time.

Experimental Protocols

Detailed HPLC Method for Benzoximate Analysis in Citrus

This protocol is based on the validated method described by Huang et al. (1998).[2]

1. Sample Preparation (Extraction and Cleanup)

• Homogenize 10g of the citrus fruit sample.

• Add 30 mL of water and 80 mL of methanol and shake for 3 minutes.

• Filter the mixture. Wash the residue and container with 50 mL of methanol and filter again.

• Combine the filtrates and evaporate to approximately 50 mL at 35°C under reduced pressure.

• Transfer the concentrate to a separation funnel, add 50 mL of 5% NaCl solution, and partition twice with 70 mL and 50 mL of dichloromethane.

• Dry the combined organic phases over anhydrous sodium sulfate and evaporate to dryness at 35°C under reduced pressure.

• For cleanup, dissolve the residue in a suitable solvent and pass it through a Sep-Pak Florisil cartridge. Elute the Benzoximate with dichloromethane.

• Evaporate the elute to dryness and reconstitute the residue in methanol for HPLC analysis.

2. HPLC Conditions

• Column: Lichrospher PR-18 (C18), 5 µm particle size.

• Mobile Phase: Acetonitrile/Water (60:40, v/v).

• Flow Rate: 1.0 mL/min (suggested starting point).

• Detection: UV at 235 nm.[2]

• Injection Volume: 20 µL (suggested starting point).

• Column Temperature: Ambient (controlled temperature, e.g., 30°C, is recommended for better reproducibility).

• Expected Retention Time: Approximately 19.9 minutes.[2]

Visualizations

Experimental Workflow for Benzoximate Analysis

Caption: Workflow for Benzoximate residue analysis in citrus samples.

Logical Troubleshooting Workflow for Co-elution

Caption: A logical workflow for troubleshooting co-elution issues.

References

• 1. researchgate.net [researchgate.net]
• 2. fda.gov.tw [fda.gov.tw]

quality control measures for Benzoximate analysis

Welcome to the Technical Support Center for Benzoximate analysis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common issues encountered during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical techniques for Benzoximate analysis?

A1: The most prevalent techniques for the analysis of Benzoximate are High-Performance Liquid Chromatography (HPLC) with UV detection and Gas Chromatography-Mass Spectrometry (GC-MS/MS). HPLC-UV is often preferred because Benzoximate is a thermally labile compound and can decompose during GC analysis if conditions are not carefully optimized[1].

Q2: What is the recommended sample preparation method for Benzoximate in complex matrices?

A2: The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted and suitable sample preparation technique for pesticide residue analysis, including Benzoximate, in various matrices such as fruits, vegetables, and soil. It involves an extraction step with a solvent like acetonitrile followed by a cleanup step using dispersive solid-phase extraction (d-SPE)[2].

Q3: How can I minimize matrix effects in my Benzoximate analysis, especially when using LC-MS/MS?

A3: Matrix effects, which can cause signal suppression or enhancement, are a common challenge in LC-MS/MS analysis. To mitigate these effects, you can employ several strategies:

• Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that is similar to your samples.

• Use of Internal Standards: A stable isotope-labeled internal standard for Benzoximate, if available, can effectively compensate for matrix effects.

• Sample Dilution: Diluting the final extract can reduce the concentration of co-eluting matrix components, though this may impact sensitivity.

• Optimized Sample Cleanup: Employing effective cleanup steps, such as those in the QuEChERS method, can remove many interfering matrix components.

Q4: What are the typical acceptance criteria for method validation parameters in pesticide residue analysis?

A4: Method validation for pesticide residue analysis typically follows guidelines such as those from SANTE. Key parameters and their general acceptance criteria are summarized below.

Parameter	Acceptance Criteria
**Linearity (R²) **	≥ 0.99
Recovery	70% - 120%
Precision (RSD)	≤ 20%
Limit of Quantitation (LOQ)	The lowest concentration at which the method is validated with acceptable recovery and precision.

Q5: What is the stability of Benzoximate in standard solutions and sample extracts?

A5: While specific stability data for Benzoximate is not extensively published, general best practices for pesticide analysis should be followed. Stock solutions of standards are typically stable for several months to years when stored in a suitable solvent (e.g., toluene, acetone, or ethyl acetate) at ≤ -20°C in tightly sealed containers[3]. Working standards and sample extracts should be stored under refrigeration (e.g., 4°C) and analyzed as soon as possible to minimize degradation. It is recommended to perform stability studies under your specific storage conditions to ensure the integrity of your results. The addition of at least 25% acetonitrile can enhance the stability of many pesticides in aqueous solutions for up to 168 hours[4].

Troubleshooting Guides

HPLC Analysis Issues

Q: My Benzoximate peak is tailing. What are the possible causes and solutions?

A: Peak tailing in HPLC can be caused by several factors. Here's a systematic approach to troubleshooting this issue:

• Column Issues:

  • Cause: Contamination of the column frit or degradation of the stationary phase.

  • Solution: Reverse flush the column. If the problem persists, replace the guard column (if used) or the analytical column.

• Mobile Phase Issues:

  • Cause: Incorrect pH of the mobile phase or insufficient buffer capacity.

  • Solution: Prepare a fresh mobile phase, ensuring the correct pH. Increase the buffer concentration if necessary.

• Analyte Interactions:

  • Cause: Secondary interactions between Benzoximate and active sites on the stationary phase.

  • Solution: Add a competing base (e.g., triethylamine) to the mobile phase in small concentrations to block active silanol groups.

• Sample Overload:

  • Cause: Injecting too high a concentration of the analyte.

  • Solution: Dilute the sample and inject a smaller volume.

Q: I am observing a drifting or noisy baseline in my HPLC chromatogram. What should I do?

A: A drifting or noisy baseline can interfere with peak integration and detection. Consider the following causes and solutions:

• Mobile Phase:

  • Cause: Improperly degassed mobile phase, contaminated solvents, or precipitation of buffer salts.

  • Solution: Degas the mobile phase using sonication or helium sparging. Use high-purity HPLC-grade solvents and ensure buffer components are fully dissolved.

• HPLC System:

  • Cause: Air bubbles in the pump, leaks in the system, or a contaminated detector flow cell.

  • Solution: Purge the pump to remove air bubbles. Check all fittings for leaks. Flush the detector flow cell with a strong solvent like isopropanol.

• Column:

  • Cause: Column contamination or degradation.

  • Solution: Disconnect the column and run the mobile phase directly to the detector. If the baseline is stable, the issue is with the column. Clean or replace the column.

Q: My Benzoximate peak is split or shows fronting. What could be the reason?

A: Split or fronting peaks are often indicative of a problem at the head of the column or with the sample solvent.

• Column Void:

  • Cause: A void has formed at the inlet of the column.

  • Solution: This is often irreversible, and the column may need to be replaced. Using a guard column can help protect the analytical column.

• Clogged Frit:

  • Cause: Particulate matter from the sample or system has blocked the inlet frit of the column.

  • Solution: Reverse flushing the column may dislodge the particulates. Filtering all samples and mobile phases is a crucial preventative measure.

• Sample Solvent Incompatibility:

  • Cause: The sample is dissolved in a solvent that is much stronger than the mobile phase.

  • Solution: Whenever possible, dissolve the sample in the initial mobile phase or a weaker solvent.

GC Analysis Issues

Q: I am experiencing low or no response for Benzoximate in my GC-MS/MS analysis. What are the potential causes?

A: Given that Benzoximate is thermally labile, issues with its analysis by GC are common.

• Thermal Degradation:

  • Cause: The injector temperature is too high, causing Benzoximate to break down before reaching the column.

  • Solution: Optimize the injector temperature, starting with a lower temperature and gradually increasing it to find the optimal balance between volatilization and degradation. Using a pulsed splitless or cool on-column injection technique can also help.

• Active Sites in the Inlet or Column:

  • Cause: Active sites in the injector liner or the column can adsorb or degrade Benzoximate.

  • Solution: Use a deactivated inlet liner. Ensure you are using a high-quality, inert GC column.

• Leaks in the System:

  • Cause: Air leaks can lead to oxidation of the analyte and the stationary phase, especially at high temperatures.

  • Solution: Perform a leak check of the entire system, paying close attention to the septum, ferrules, and column connections.

Sample Preparation (QuEChERS) Issues

Q: My recovery of Benzoximate is consistently low after QuEChERS extraction. What can I do to improve it?

A: Low recovery in QuEChERS can stem from several factors during the extraction and cleanup steps.

• Inadequate Extraction:

  • Cause: For dry or complex matrices, insufficient hydration prior to extraction can lead to poor recovery.

  • Solution: For dry samples, add an appropriate amount of water to rehydrate the sample before adding acetonitrile. Ensure vigorous and immediate shaking after the addition of QuEChERS salts to prevent clumping and ensure proper phase separation.

• Adsorption to d-SPE Sorbents:

  • Cause: Benzoximate may be adsorbed by the sorbents used in the cleanup step, particularly graphitized carbon black (GCB) which is used for pigment removal.

  • Solution: Optimize the type and amount of d-SPE sorbent. If GCB is necessary, consider adding a small amount of a "keeper" solvent like toluene to the extract before the d-SPE step to improve the recovery of planar pesticides. In some cases, if the initial extract is relatively clean, omitting the d-SPE step might yield better recovery.

Data Presentation

The following tables summarize typical quantitative data for Benzoximate analysis.

Table 1: HPLC-UV Method Validation Data for Benzoximate in Citrus Fruits [1]

Parameter	Result
Linearity Range	1 - 10 µg/mL
Correlation Coefficient (r)	0.9993
Fortification Levels	1.0, 2.0, 3.0 ppm
Average Recovery	92.4% - 94.9%
Precision (RSD)	1.5% - 5.1%
Limit of Detection (LOD)	0.05 ppm
Limit of Quantitation (LOQ)	0.05 ppm

Table 2: General Performance Criteria for Pesticide Residue Analysis Methods

Parameter	Acceptance Criteria
Accuracy (Recovery)	70% - 120%
Precision (RSD)	≤ 20%
Linearity (R²)	≥ 0.99

Experimental Protocols

Protocol 1: Determination of Benzoximate Residues in Citrus Fruits by HPLC-UV[1]

This protocol describes the extraction, cleanup, and analysis of Benzoximate residues in citrus fruit samples.

1. Sample Preparation and Extraction

• Homogenize 10 g of the citrus fruit sample.

• Add 30 mL of water and 80 mL of methanol to the homogenate and shake for 3 minutes.

• Filter the mixture. Wash the residue and container with 50 mL of methanol and filter again.

• Combine the filtrates and evaporate under reduced pressure at 35°C to a volume of about 50 mL.

• Transfer the concentrate to a separatory funnel.

• Add 50 mL of a 5% NaCl solution.

• Partition the aqueous phase successively with 70 mL and 50 mL of dichloromethane.

• Combine the organic phases and dry over anhydrous sodium sulfate.

• Evaporate the organic phase to dryness at 35°C under reduced pressure.

2. Cleanup

• Reconstitute the residue in 5 mL of dichloromethane.

• Activate a Sep-Pak Florisil cartridge by passing 10 mL of dichloromethane through it.

• Transfer 2 mL of the reconstituted sample extract onto the activated cartridge.

• Elute the compound of interest with 15 mL of dichloromethane.

• Evaporate the eluate to dryness at 35°C using a rotary evaporator.

• Dissolve the final residue in 2 mL of methanol for HPLC analysis.

3. HPLC-UV Analysis

• HPLC System: A standard HPLC system with a UV detector.

• Column: Lichrospher RP-18 (or equivalent C18 column).

• Mobile Phase: Acetonitrile : Water (60:40, v/v).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Detection Wavelength: 235 nm.

4. Quantification

• Prepare a standard curve by plotting the peak areas versus the concentrations of Benzoximate standards (e.g., 1, 2, 4, 6, 8, and 10 µg/mL).

• Quantify the Benzoximate concentration in the sample extracts by comparing their peak areas to the standard curve.

Mandatory Visualizations

Caption: Troubleshooting workflow for common HPLC peak shape issues.

Caption: Experimental workflow for Benzoximate analysis in citrus fruits.

References

• 1. fda.gov.tw [fda.gov.tw]
• 2. hpst.cz [hpst.cz]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Comparative Guide to Benzoximate Detection Methods in Food Matrices

For researchers, scientists, and professionals in drug development, the accurate detection and quantification of pesticide residues in food are paramount for ensuring consumer safety and regulatory compliance. This guide provides a detailed comparison of validated analytical methods for the detection of Benzoximate, a non-systemic acaricide used on various fruits and vegetables. We will delve into two primary methodologies: a traditional High-Performance Liquid Chromatography with UV detection (HPLC-UV) method and a modern multi-residue approach using the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation technique followed by Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).

Comparison of Analytical Methods for Benzoximate Detection

The selection of an appropriate analytical method for Benzoximate detection depends on various factors, including the food matrix, required sensitivity, sample throughput, and available instrumentation. Below is a summary of the performance characteristics of two distinct methods.

Parameter	HPLC-UV Method for Citrus Fruits	QuEChERS GC-MS/MS for Apples
Limit of Detection (LOD)	0.05 ppm[1]	Not explicitly stated for Benzoximate
Limit of Quantification (LOQ)	Not explicitly stated	Not explicitly stated for Benzoximate
Recovery	92.4% - 94.9%[1]	96%
Relative Standard Deviation (RSD)	1.5% - 5.1%[1]	Not explicitly stated
Matrix	Citrus Fruits[1]	Apples
Instrumentation	HPLC with UV Detector[1]	GC with Tandem Mass Spectrometer
Sample Preparation	Liquid-liquid extraction, Solid-phase extraction (SPE) clean-up[1]	QuEChERS

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of analytical methods. Here, we provide the experimental protocols for the two compared methods.

HPLC-UV Method for Benzoximate in Citrus Fruits

This method, adapted from Huang et al. (1998), is a robust technique for the specific determination of Benzoximate in citrus fruits.[1]

a. Sample Preparation and Extraction:

• Homogenize a representative sample of the citrus fruit.

• Weigh 10 g of the homogenate into a blender.

• Add 30 mL of water and 80 mL of methanol and blend for 3 minutes.[1]

• Filter the mixture. Wash the blender and residue with an additional 50 mL of methanol and filter again.[1]

• Combine the filtrates and evaporate to a volume of approximately 50 mL at 35°C under reduced pressure.[1]

• Transfer the concentrated extract to a separatory funnel and partition twice with 50 mL of dichloromethane.[1]

• Combine the dichloromethane layers and pass them through anhydrous sodium sulfate to remove residual water.

• Evaporate the dichloromethane extract to dryness at 35°C using a rotary evaporator.[1]

b. Clean-up:

• Dissolve the residue in a small volume of dichloromethane.

• Use a Sep-Pak Florisil cartridge for clean-up. Condition the cartridge with 10 mL of dichloromethane.[1]

• Load the sample extract onto the cartridge and elute the Benzoximate with 15 mL of dichloromethane.[1]

• Evaporate the eluate to dryness.[1]

c. HPLC Analysis:

• Reconstitute the final residue in 2 mL of methanol.[1]

• Inject an aliquot into the HPLC system.

• HPLC Conditions:

  • Column: Lichrospher PR-18[1]

  • Mobile Phase: Methanol/water mixture

  • Detection: UV at 235 nm[1]

QuEChERS and GC-MS/MS for Multi-Residue Analysis (including Benzoximate)

The QuEChERS method has become a standard for multi-residue pesticide analysis in a wide range of food matrices due to its simplicity and high throughput. This protocol is a generalized version based on common QuEChERS procedures.

a. Sample Preparation and Extraction (QuEChERS):

• Homogenize a representative sample of the food matrix (e.g., apples).

• Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10-15 mL of acetonitrile (often containing 1% acetic acid).

• Add the appropriate QuEChERS salt packet (commonly containing anhydrous magnesium sulfate and sodium acetate or citrate salts).

• Shake vigorously for 1 minute.

• Centrifuge at a specified speed (e.g., 4000 rpm) for 5 minutes.

b. Dispersive Solid-Phase Extraction (d-SPE) Clean-up:

• Take an aliquot of the supernatant (acetonitrile layer).

• Transfer it to a d-SPE tube containing a mixture of sorbents (e.g., primary secondary amine (PSA) to remove organic acids and sugars, C18 to remove fats, and graphitized carbon black (GCB) to remove pigments) and anhydrous magnesium sulfate.

• Vortex for 30 seconds to 1 minute.

• Centrifuge for 5 minutes.

c. GC-MS/MS Analysis:

• Take the final cleaned extract for analysis.

• Inject an aliquot into the GC-MS/MS system.

• Typical GC-MS/MS Conditions:

  • GC Column: A non-polar or mid-polar capillary column (e.g., HP-5ms).

  • Carrier Gas: Helium.

  • Injection Mode: Splitless.

  • MS Ionization: Electron Ionization (EI).

  • MS Analyzer: Triple Quadrupole operated in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.

Workflow Visualizations

To further clarify the experimental processes, the following diagrams illustrate the workflows for each method.

Figure 1: HPLC-UV Workflow for Benzoximate Detection.

Figure 2: QuEChERS GC-MS/MS Workflow.

References

• 1. fda.gov.tw [fda.gov.tw]

Comparative Efficacy of Benzoximate and Other Acaricides: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the acaricidal efficacy of Benzoximate with alternative compounds. Due to its status as an older and often obsolete acaricide in many regions, recent comparative data for Benzoximate is limited. This guide, therefore, presents available information on Benzoximate and offers a comparative analysis with more contemporary acaricides for which robust experimental data is accessible.

Executive Summary

Benzoximate is a non-systemic acaricide with contact and stomach action, historically used to control spider mites on various fruit trees and ornamental plants.[1] Its precise mode of action is not fully elucidated but is thought to involve the disruption of the mite's nervous system.[1] In contrast, modern acaricides often have well-defined molecular targets. This guide summarizes the available efficacy data and experimental protocols for Benzoximate and provides a comparative overview of several other widely used acaricides: Abamectin, Pyridaben, and Fenpyroximate.

Data Presentation: Comparative Efficacy of Acaricides

The following tables summarize the available quantitative data on the efficacy of various acaricides against common mite pests, primarily the two-spotted spider mite (Tetranychus urticae) and the European red mite (Panonychus ulmi). It is important to note the absence of recent, direct comparative LC50 values for Benzoximate in the reviewed literature.

Table 1: Efficacy of Acaricides Against Tetranychus urticae

Acaricide	Target Stage	LC50 (mg/L)	Resistance Ratio (RR)	Study Reference
Abamectin	Adult & Developmental Stage	0.495 (SS)	6.0 (Adult), 4.1 (Developmental)	[2]
Pyridaben	Adult & Developmental Stage	23.561 (FS)	1.1 (Adult), 1.1 (Developmental)	[2]
Spirodiclofen	Adult & Developmental Stage	9.761 (SS)	1.2 (Adult), 1.1 (Developmental)	[2]
Hexythiazox	Egg & Developmental Stage	-	1.3 (Egg), 1.1 (Developmental)	[2]

SS: Susceptible Strain, FS: Field Strain. Resistance Ratio (RR) is a measure of how much more of a pesticide is required to kill a resistant population compared to a susceptible one.

Table 2: Efficacy of Acaricides Against Panonychus ulmi

Acaricide	LC50 (ppm)	Relative Toxicity	Study Reference
Cyenopyrafen	100.35	74.68	[3]
Fenazaquin	130.22	57.0	[3]
Etoxazole	203.25	36.57	[3]
Spiromesifen	205.11	36.20	[3]
Hexythiazox	529.75	14.03	[3]
Propargite	626.47	11.86	[3]

Relative toxicity is calculated in comparison to the least toxic substance in the study.

Note on Benzoximate Efficacy: While specific LC50 values from recent comparative studies are unavailable, historical data indicates its use against Panonychus ulmi.[4][5] The development of resistance to Benzoximate in this species has been reported, suggesting a period of effective use.[5]

Experimental Protocols

The following methodologies are representative of the experimental protocols used to evaluate acaricide efficacy in the cited studies.

Leaf Disc Bioassay (for Tetranychus urticae)

This method is commonly used to determine the contact and/or residual toxicity of acaricides.

• Mite Rearing: Tetranychus urticae are reared on a suitable host plant (e.g., bean plants, Phaseolus vulgaris) under controlled laboratory conditions (e.g., 25 ± 1°C, 60-70% RH, 16:8 L:D photoperiod).

• Preparation of Leaf Discs: Leaf discs (typically 2-3 cm in diameter) are excised from untreated host plant leaves.

• Acaricide Application: A series of concentrations of the test acaricide are prepared. The leaf discs are then treated by dipping them into the respective acaricide solutions for a short duration (e.g., 5-10 seconds) and allowed to air dry. Control discs are dipped in a solution without the acaricide.

• Mite Infestation: A known number of adult female mites (e.g., 10-20) are transferred onto the treated surface of each leaf disc.

• Incubation: The leaf discs are placed on moistened cotton or agar in Petri dishes to maintain turgor and prevent mite escape. The dishes are then incubated under the same controlled conditions as the mite rearing.

• Mortality Assessment: Mite mortality is assessed at specific time intervals (e.g., 24, 48, and 72 hours) after infestation. Mites that are unable to move when gently prodded with a fine brush are considered dead.

• Data Analysis: The obtained mortality data is corrected for control mortality using Abbott's formula. Probit analysis is then used to calculate the LC50 (the concentration of acaricide that causes 50% mortality) and other lethal concentration values.

Slide-Dip Bioassay

This method is a direct contact toxicity assay.

• Mite Preparation: Adult female mites are carefully collected from the rearing colony.

• Treatment: A specified number of mites are affixed to a microscope slide using double-sided tape, with their dorsal side up.

• Application: The slide with the attached mites is dipped into the prepared acaricide solution for a set period (e.g., 5 seconds).

• Drying and Incubation: The slide is removed, and excess solution is blotted off. The slide is then placed in a controlled environment for observation.

• Mortality Assessment: Mortality is recorded at various time points post-treatment.

Signaling Pathways and Modes of Action

The following diagrams illustrate the known or proposed modes of action for Benzoximate and other selected acaricides.

Caption: Experimental workflow for a typical leaf disc bioassay.

Caption: Proposed mode of action of Benzoximate.

Caption: Modes of action for Abamectin, Pyridaben, and Fenpyroximate.

References

• 1. Benzoximate [sitem.herts.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Arthropod Pesticide Resistance Database | Michigan State University [pesticideresistance.org]

Navigating Immunoassay Specificity: A Researcher's Guide to Benzoximate Cross-Reactivity

Introduction to Benzoximate and Immunoassay Cross-Reactivity

Benzoximate is a non-systemic acaricide once used to control mites on various crops. Its chemical structure, featuring a benzoyl group, a dimethoxybenzyl group, and an oxime ester linkage, presents a potential for cross-reactivity in immunoassays designed to detect other structurally similar compounds. Cross-reactivity occurs when an antibody binds to a molecule that is structurally similar to the target analyte, leading to false-positive results or inaccurate quantification. For high-stakes research and development, understanding and mitigating this risk is critical.

Potential Cross-Reactants and Metabolites

A thorough assessment of immunoassay specificity requires testing against a panel of structurally related compounds and potential metabolites. Based on the chemical structure of Benzoximate, the following substances should be considered for cross-reactivity testing.

Structurally Similar Pesticides

The key functional groups of Benzoximate are a benzoyl group, a dimethoxybenzyl group, and an oxime ester group. Pesticides sharing these moieties are prime candidates for cross-reactivity.

Table 1: Potential Cross-Reactants for a Benzoximate Immunoassay Based on Structural Similarity

Compound Name	Shared Structural Moiety	Chemical Class
Benzoylureas	Benzoyl group	Insecticide
(e.g., Diflubenzuron, Lufenuron)
Benzoylhydrazines	Benzoyl group	Insecticide
(e.g., Tebufenozide)
Pesticides with a Dimethoxybenzyl Group	Dimethoxybenzyl group	Various
(e.g., certain synthetic pyrethroids)
Pesticides with an Oxime Ester Group	Oxime ester group	Insecticide, Acaricide
(e.g., some carbamates and organophosphates)
Benzoic acid and its derivatives	Benzoyl group precursor/metabolite	Herbicide, Preservative

Potential Metabolites and Degradation Products of Benzoximate

The metabolism of Benzoximate in biological systems and its degradation in the environment can produce molecules that may also be recognized by an anti-Benzoximate antibody. While specific experimental data on Benzoximate metabolism is scarce, likely degradation pathways include hydrolysis of the ester and oxime bonds, and modifications to the aromatic rings.

Table 2: Hypothetical Metabolites and Degradation Products of Benzoximate for Cross-Reactivity Testing

Potential Metabolite/Degradation Product	Basis for Inclusion
3-chloro-2,6-dimethoxy-N-ethoxybenzamide	Hydrolysis of the ester linkage
Benzoic acid	Hydrolysis of the ester linkage
3-chloro-2,6-dimethoxybenzoic acid	Hydrolysis of the ester and oxime linkages
Hydroxylated Benzoximate derivatives	Metabolic oxidation of the aromatic rings
Glucuronide or sulfate conjugates	Phase II metabolic conjugation

Experimental Protocol for Assessing Cross-Reactivity

The following is a detailed protocol for a competitive Enzyme-Linked Immunosorbent Assay (ELISA), a common format for detecting small molecules like pesticides. This protocol is a template and should be optimized for the specific antibodies and reagents used.

Preparation of Immunogen (Hapten-Carrier Conjugate)

Since Benzoximate is a small molecule (hapten), it must be conjugated to a larger carrier protein to elicit an immune response for antibody production.

• Hapten Derivatization: Introduce a reactive functional group (e.g., a carboxylic acid or an amine) onto the Benzoximate molecule. This can be achieved by modifying a part of the molecule that is less critical for antibody recognition, often by introducing a spacer arm.

• Conjugation to Carrier Protein: Covalently link the derivatized Benzoximate (hapten) to a carrier protein such as Keyhole Limpet Hemocyanin (KLH) for immunization or Bovine Serum Albumin (BSA) for the ELISA coating antigen. Common conjugation methods include the carbodiimide (EDC) reaction for coupling carboxyl groups to amines.

• Purification and Characterization: Purify the conjugate by dialysis or gel filtration to remove unconjugated hapten and reagents. Characterize the conjugate by determining the hapten-to-protein molar ratio using UV-Vis spectrophotometry or MALDI-TOF mass spectrometry.

Antibody Production

• Immunize animals (e.g., rabbits or mice) with the Benzoximate-KLH conjugate.

• Collect antisera (for polyclonal antibodies) or generate hybridomas (for monoclonal antibodies).

• Screen and select antibodies with high affinity and specificity for Benzoximate.

Competitive ELISA Protocol

This protocol assumes an indirect competitive ELISA format where the Benzoximate-BSA conjugate is coated onto the microplate.

• Plate Coating: Coat a 96-well microplate with the Benzoximate-BSA conjugate (e.g., 1 µg/mL in carbonate-bicarbonate buffer, pH 9.6) and incubate overnight at 4°C.

• Washing: Wash the plate three times with a wash buffer (e.g., Phosphate Buffered Saline with 0.05% Tween 20 - PBST).

• Blocking: Block the remaining protein-binding sites on the plate by adding a blocking buffer (e.g., 1% BSA in PBS) and incubating for 1-2 hours at room temperature.

• Washing: Repeat the washing step.

• Competitive Reaction: In a separate plate or tubes, pre-incubate the anti-Benzoximate antibody at its optimal dilution with either:

  • Benzoximate standards (for the standard curve).

  • The potential cross-reacting compounds at various concentrations.

  • Blank sample matrix.

• Transfer to Coated Plate: Transfer the pre-incubated antibody-analyte mixtures to the coated and blocked microplate. Incubate for 1-2 hours at room temperature.

• Washing: Repeat the washing step.

• Secondary Antibody: Add an enzyme-conjugated secondary antibody (e.g., Goat anti-Rabbit IgG-HRP) that recognizes the primary antibody. Incubate for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Substrate Addition: Add a chromogenic substrate (e.g., TMB - 3,3',5,5'-Tetramethylbenzidine). Incubate in the dark until sufficient color develops.

• Stop Reaction: Stop the reaction by adding a stop solution (e.g., 2M H₂SO₄).

• Read Absorbance: Read the absorbance at the appropriate wavelength (e.g., 450 nm) using a microplate reader.

Data Analysis and Calculation of Cross-Reactivity

• Standard Curve: Plot the absorbance values against the logarithm of the Benzoximate concentration to generate a standard curve. Determine the IC₅₀ value for Benzoximate (the concentration that causes 50% inhibition of the maximum signal).

• Cross-Reactivity Calculation: For each potential cross-reactant, determine the concentration that causes 50% inhibition (IC₅₀).

• Calculate the percent cross-reactivity (%CR) using the following formula:

  %CR = (IC₅₀ of Benzoximate / IC₅₀ of test compound) x 100

Data Presentation

Quantitative cross-reactivity data should be summarized in a clear and structured table to allow for easy comparison.

Table 3: Hypothetical Cross-Reactivity Data for a Benzoximate ELISA

Test Compound	IC₅₀ (ng/mL)	% Cross-Reactivity
Benzoximate	10	100
Diflubenzuron	> 10,000	< 0.1
Tebufenozide	5,000	0.2
Benzoic Acid	> 10,000	< 0.1
3-chloro-2,6-dimethoxy-N-ethoxybenzamide	500	2
Hypothetical Structurally Similar Pesticide X	200	5

Note: The data in this table is purely hypothetical and for illustrative purposes only.

Visualization of Experimental Workflow

A clear diagram of the experimental workflow can aid in understanding the logical steps of the cross-reactivity assessment.

Benzoximate vs. Alternative Miticides: A Comparative Guide for Resistance Studies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Benzoximate and alternative miticides, with a focus on their performance in resistance studies. Due to Benzoximate's status as an older and largely obsolete acaricide, recent comparative data is scarce.[1] This guide therefore focuses on providing available quantitative data and mechanistic insights for a range of alternative miticides to serve as a benchmark for resistance research and the development of new acaricidal compounds. The primary focus is on the two-spotted spider mite, Tetranychus urticae, a globally significant agricultural pest known for its rapid development of resistance.[2]

Modes of Action and Resistance Mechanisms

Understanding the mode of action is critical in managing resistance. Rotating miticides with different modes of action is a key strategy to delay the development of resistance.

Benzoximate: The precise mode of action for Benzoximate is not well-defined in recent literature, but it is believed to disrupt the nervous system of mites.[1] It is a non-systemic acaricide with contact and stomach action.[1]

Alternative Miticides:

• Mitochondrial Electron Transport Inhibitors (METIs): This group includes compounds like Fenazaquin and Propargite. They interfere with the production of ATP, the primary energy currency of the cell, by disrupting the electron transport chain in mitochondria. Resistance to METIs can arise from target-site mutations.

• Chitin Synthesis Inhibitors: Miticides such as Hexythiazox and Clofentezine disrupt the molting process in mites by inhibiting the synthesis of chitin, a key component of the exoskeleton.[3] Resistance is often associated with mutations in the chitin synthase gene.[4]

• Organotins: Compounds like Cyhexatin inhibit mitochondrial ATP synthase. Resistance to this class of miticides has been documented in various mite populations.[5]

• Avermectins: Abamectin, a widely used acaricide, acts on the nervous system by affecting glutamate-gated chloride channels.[6] Resistance can be conferred by target-site mutations or increased metabolic detoxification.[7]

Signaling Pathway Diagrams

Caption: Mode of action for METI acaricides.

Caption: Mode of action for chitin synthesis inhibitors.

Quantitative Data on Miticide Efficacy and Resistance

The following tables summarize the lethal concentration (LC50) values and resistance ratios (RR) for several alternative miticides against susceptible and resistant strains of Tetranychus urticae. Data for Benzoximate is not available in the reviewed literature.

Table 1: LC50 Values of Various Miticides against Susceptible and Resistant Tetranychus urticae Strains

Miticide	Strain	LC50 (mg/L or ppm)	Reference
Propargite	Susceptible (KrS)	116.81	[8]
Resistant (MhR)	5337.90	[8]
Susceptible	1.37
Resistant (Kurkuthi)	373.33
Resistant (Kapati)	319.64
Hexythiazox	Susceptible	-	[9][10]
Resistant (G-1)	1.67-1.84 fold RR	[9][10]
Cyhexatin	Susceptible (Yolo)	-	[5]
Resistant (Colony 22)	38-fold difference from susceptible	[5]
Abamectin	Susceptible	0.17	[11]
Resistant	58.10	[11]
Susceptible	-	[7]
Resistant (Greenhouse Rose)	3822-fold RR	[7]
Resistant (Field Bean)	1356-fold RR	[7]
Fenazaquin	Susceptible	1.92
Resistant (Kurkuthi)	418.3
Resistant (Kapati)	599.37
Clofentezine	Susceptible	-	[3]
Resistant (Queensland)	>2500-fold RR	[3]

Note: LC50 values can vary significantly based on the bioassay method, environmental conditions, and the specific mite strain.

Experimental Protocols

Standardized bioassays are essential for generating comparable data in resistance monitoring studies. Below are outlines of common methodologies.

Leaf-Dip Bioassay for Acaricide Resistance

This method is widely used to determine the toxicity of acaricides to mites.

Caption: Workflow for a leaf-dip bioassay.

Detailed Steps:

• Preparation of Acaricide Solutions: A stock solution of the technical grade acaricide is prepared in an appropriate solvent (e.g., acetone). From this stock, a series of dilutions are made using distilled water, often with a surfactant to ensure even spreading on the leaf surface.[5]

• Host Plant Material: Leaf discs of a uniform size are cut from healthy, untreated host plants (e.g., bean or citrus leaves).[5]

• Dipping Procedure: Each leaf disc is individually dipped into a test solution for a standardized period (e.g., 5 seconds) and then allowed to air dry completely.[5]

• Mite Infestation: A specific number of adult female mites of a consistent age are carefully transferred onto the upper surface of each treated leaf disc.

• Incubation: The petri dishes containing the leaf discs are maintained in a controlled environment (e.g., 25°C, 60% relative humidity, 16:8 light:dark photoperiod).

• Mortality Assessment: After the designated exposure time, mortality is assessed. Mites that are unable to move a distance of their own body length when gently prodded with a fine brush are considered dead.[5]

• Data Analysis: The mortality data is corrected for control mortality using Abbott's formula. Probit analysis is then used to calculate the LC50, LC90, and their corresponding confidence intervals.[7]

Biochemical Assays for Resistance Mechanism Detection

Biochemical assays can help elucidate the mechanisms underlying resistance, such as increased activity of detoxifying enzymes.

• Esterase Assay: This assay measures the activity of esterase enzymes, which can be involved in the metabolic breakdown of certain acaricides. Substrates like α-naphthyl acetate are used, and the product is quantified spectrophotometrically.

• Glutathione S-transferase (GST) Assay: GSTs are another group of enzymes that can detoxify xenobiotics. Their activity is typically measured using 1-chloro-2,4-dinitrobenzene (CDNB) as a substrate.

• Cytochrome P450 Monooxygenase Assay: These enzymes are frequently implicated in pesticide resistance. Their activity can be measured using model substrates like 7-ethoxycoumarin O-deethylation (ECOD).

Experimental Workflow for Biochemical Assays:

Caption: General workflow for biochemical assays.

Conclusion

While direct comparative resistance data for Benzoximate is lacking due to its age, this guide provides a framework for evaluating its potential efficacy and the likelihood of cross-resistance with other miticides. The provided data on alternative acaricides, along with detailed experimental protocols, offer valuable resources for researchers engaged in the development and implementation of sustainable mite resistance management strategies. The elucidation of modes of action and the application of standardized bioassays are fundamental to understanding and mitigating the evolution of resistance in key agricultural pests like Tetranychus urticae.

References

• 1. Benzoximate [sitem.herts.ac.uk]
• 2. thepharmajournal.com [thepharmajournal.com]
• 3. researchgate.net [researchgate.net]
• 4. Botanicals Against Tetranychus urticae Koch Under Laboratory Conditions: A Survey of Alternatives for Controlling Pest Mites - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. pjoes.com [pjoes.com]
• 7. academic.oup.com [academic.oup.com]
• 8. jcp.modares.ac.ir [jcp.modares.ac.ir]
• 9. researchgate.net [researchgate.net]
• 10. Abamectin, Hexythiazox and Spiromesifen Resistance in Populations of Tetranychus urticae Koch (Acari:Tetranychidae) Collected from Cucumber Greenhouses in Tokat Province | Turkish Journal of Agriculture - Food Science and Technology [agrifoodscience.com]
• 11. scielo.br [scielo.br]

Inter-laboratory Comparison of Benzoximate Analysis: A Comparative Guide to Analytical Methodologies

This guide provides a comparative overview of analytical methodologies applicable to the determination of Benzoximate residues in food matrices. While direct inter-laboratory comparison data for Benzoximate was not publicly available, this document synthesizes performance data from various studies on pesticide residue analysis utilizing common and effective techniques. The data presented serves as a benchmark for researchers, scientists, and drug development professionals in establishing and validating analytical methods for Benzoximate.

Data Presentation: Performance of Analytical Methods

The following tables summarize the performance of widely used analytical methods for pesticide residue analysis, which are applicable to Benzoximate. The data is extracted from studies employing the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation method followed by chromatographic analysis.

Table 1: Performance of LC-MS/MS for Pesticide Residue Analysis in Various Food Matrices

Analyte Class	Matrix	Fortification Level (mg/kg)	Recovery (%)	RSD (%)	Linearity (r²)	LOD (mg/kg)	LOQ (mg/kg)
Carbamates	Orange, Grape, Onion, Tomato	0.01 - 10	64 - 106	5 - 15	-	0.001 - 0.01	-
Various Pesticides	Fruits and Vegetables	0.01 - 0.5	> 70	< 20	> 0.99	0.0005 - 0.03	-
Various Pesticides	Bok Choy, Grape, Orange	0.05 - 0.5	70 - 120	< 25	-	-	-
Various Pesticides	Processed Fruits and Vegetables	0.001 - 0.200	76 - 106	≤ 15	-	-	-

Data synthesized from multiple sources.[1][2][3][4]

Table 2: Performance of GC-MS for Pesticide Residue Analysis in Fruit Matrices

Analyte Class	Matrix	Fortification Level (µg/kg)	Recovery (%)	RSD (%)	Linearity (r²)	LOD (µg/kg)	LOQ (µg/kg)
Various Pesticides	Apple, Mango, Papaya, Banana, Pineapple, Melon	1.0 - 1000	70 - 110	< 15	0.9971 - 0.9998	0.1 - 2.0	-

Data is indicative of performance for pesticides amenable to GC-MS analysis.[5]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of experimental results. Below are protocols for the key experimental procedures cited in this guide.

1. QuEChERS Sample Preparation Protocol

The QuEChERS method is a widely adopted sample preparation technique for the analysis of pesticide residues in food.[6][7] It involves two main steps: extraction and cleanup.

• Extraction:

  • Weigh 10-15 g of a homogenized sample into a 50 mL centrifuge tube.

  • Add 10-15 mL of acetonitrile (and internal standard if used).

  • Shake vigorously for 1 minute.

  • Add a salt mixture (e.g., magnesium sulfate, sodium chloride, sodium citrate) to induce phase separation.

  • Shake vigorously for 1 minute and then centrifuge.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Take an aliquot of the upper acetonitrile layer.

  • Transfer it to a dSPE tube containing a sorbent (e.g., primary secondary amine (PSA) to remove organic acids, sugars, and lipids; C18 to remove non-polar interferences; graphitized carbon black (GCB) to remove pigments and sterols) and magnesium sulfate to remove residual water.[7]

  • Shake for 30 seconds and then centrifuge.

  • The resulting supernatant is ready for analysis by LC-MS/MS or GC-MS.

2. LC-MS/MS Analysis Protocol

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a powerful technique for the sensitive and selective determination of a wide range of pesticides.[8][9]

• Instrumentation: An LC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source is commonly used.[8]

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column is frequently employed.[8]

  • Mobile Phase: A gradient elution with water and methanol or acetonitrile, often with additives like ammonium formate or formic acid to improve ionization, is typical.[10][11]

  • Flow Rate: A flow rate in the range of 0.2-0.5 mL/min is common.[10][11]

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray ionization (ESI) in positive or negative mode, depending on the analyte.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) is used for quantification, which provides high selectivity and sensitivity by monitoring specific precursor-to-product ion transitions for each analyte.[8]

Mandatory Visualization

Workflow for Benzoximate Residue Analysis

References

• 1. Application of liquid chromatography with electrospray tandem mass spectrometry to the determination of a new generation of pesticides in processed fruits and vegetables - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. jfda-online.com [jfda-online.com]
• 3. w3.ual.es [w3.ual.es]
• 4. Determination of carbamate residues in fruits and vegetables by matrix solid-phase dispersion and liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. QuEChERS: Home [quechers.eu]
• 7. hawach.com [hawach.com]
• 8. lcms.cz [lcms.cz]
• 9. jfda-online.com [jfda-online.com]
• 10. mhlw.go.jp [mhlw.go.jp]
• 11. gcms.cz [gcms.cz]

A Comparative Guide to Analytical Methods for Benzoximate Determination

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the performance characteristics of various analytical methods for the determination of Benzoximate, a non-systemic acaricide. The selection of an appropriate analytical method is critical for accurate and reliable quantification in diverse matrices such as crops, environmental samples, and in the context of drug development. This document outlines the performance of High-Performance Liquid Chromatography with UV detection (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), often coupled with QuEChERS sample preparation.

Performance Characteristics

The efficacy of an analytical method is determined by several key performance indicators. The following table summarizes these characteristics for the aforementioned methods in the analysis of Benzoximate.

Performance Characteristic	HPLC-UV	GC-MS	LC-MS/MS
Limit of Detection (LOD)	0.05 ppm[1]	Not explicitly found for Benzoximate	Not explicitly found for Benzoximate
Limit of Quantification (LOQ)	Not explicitly found	Not explicitly found	Not explicitly found
Recovery	92.4-94.9%[1]	Not explicitly found for Benzoximate	90-116%
Precision (%RSD)	1.5-5.1%[1]	Not explicitly found for Benzoximate	<20%
Selectivity	Moderate	High	Very High
Matrix Effects	Can be significant	Moderate to high, can be mitigated	Can be significant, often addressed by dilution or matrix-matched standards
Throughput	Moderate	Moderate	High

Experimental Protocols

A detailed understanding of the experimental workflow is crucial for replicating and adapting these methods. The following sections provide an overview of the methodologies for each technique.

Sample Preparation: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

The QuEChERS method is a widely adopted sample preparation technique for the analysis of pesticide residues in various food and environmental matrices.[2][3][4][5][6] It involves two main steps:

• Extraction: The homogenized sample is first extracted with an organic solvent, typically acetonitrile, in the presence of salts such as magnesium sulfate and sodium chloride. This step partitions the pesticides into the organic layer.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the organic extract is then mixed with a combination of sorbents to remove interfering matrix components like pigments, sugars, and lipids. Common sorbents include primary secondary amine (PSA), C18, and graphitized carbon black (GCB).

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is a robust and cost-effective technique for the quantification of Benzoximate.

• Extraction: A residue of benzoximate is extracted from the sample (e.g., citrus fruits) using a methanol/water solution. The extract is then partitioned into dichloromethane.[1]

• Cleanup: The concentrated extract is purified using a Sep-Pak Florisil cartridge.[1]

• Instrumentation: An HPLC system equipped with a UV detector is used.

• Chromatographic Conditions:

  • Column: Lichrospher PR-18[1]

  • Mobile Phase: A suitable mixture of organic solvent (e.g., acetonitrile or methanol) and water.

  • Detection: UV detection is performed at 235 nm.[1]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high selectivity and sensitivity for the analysis of thermally stable and volatile compounds like some pesticides.

• Sample Preparation: QuEChERS is a common sample preparation method for GC-MS analysis.[7] The final extract may be directly analyzed or undergo a solvent exchange to a more GC-friendly solvent.[4]

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Chromatographic Conditions:

  • Column: A capillary column such as a DB-608 is often used.[1]

  • Carrier Gas: Helium is typically used as the carrier gas.

  • Inlet: A split/splitless or a programmable temperature vaporization (PTV) inlet can be used.

  • Temperature Program: A temperature gradient is employed to separate the analytes.

• Mass Spectrometry: The mass spectrometer is operated in either full scan mode for identification or selected ion monitoring (SIM) mode for enhanced sensitivity in quantification.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a highly sensitive and selective technique that is particularly suitable for the analysis of a wide range of pesticides, including those that are thermally labile or less volatile.[8]

• Sample Preparation: The QuEChERS method is frequently used for sample preparation.[2][9] The final extract is often diluted with the mobile phase before injection.[4]

• Instrumentation: A liquid chromatograph coupled to a tandem mass spectrometer.

• Chromatographic Conditions:

  • Column: A reversed-phase column (e.g., C18) is commonly used.

  • Mobile Phase: A gradient of an aqueous phase (often containing formic acid or ammonium formate) and an organic solvent (e.g., acetonitrile or methanol).

• Mass Spectrometry: The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode, which provides excellent selectivity and sensitivity by monitoring specific precursor-to-product ion transitions for the analyte.

Workflow and Pathway Diagrams

To visually represent the analytical processes, the following diagrams have been generated using the DOT language.

General workflow for Benzoximate analysis.

Detailed QuEChERS sample preparation protocol.

References

• 1. globalresearchonline.net [globalresearchonline.net]
• 2. eurl-pesticides.eu [eurl-pesticides.eu]
• 3. iris.unito.it [iris.unito.it]
• 4. QuEChERS Method for Pesticide Residue Analysis [sigmaaldrich.com]
• 5. QuEChERS Method Simplified: Key Steps and Applications | Separation Science [sepscience.com]
• 6. QuEChERS sample preparation approach for mass spectrometric analysis of pesticide residues in foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. hpst.cz [hpst.cz]
• 8. brjac.com.br [brjac.com.br]
• 9. 9.4. Estimation of LoQ – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]

A Comparative Analysis of Benzoximate Toxicity Against Modern Pesticides

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the toxicity of the older acaricide, Benzoximate, with a selection of modern pesticides from different chemical classes: neonicotinoids (Imidacloprid), pyrethroids (Cypermethrin), organophosphates (Chlorpyrifos), and phosphonoglycines (Glyphosate). The following sections present quantitative toxicity data, detailed experimental protocols for acute toxicity testing, and visualizations of the known signaling pathways to offer a comprehensive overview for research and development purposes.

Quantitative Toxicity Data

The acute toxicity of a substance is commonly measured by its median lethal dose (LD50), which is the dose required to kill 50% of a test population. The lower the LD50 value, the more toxic the substance. The following table summarizes the acute oral and dermal LD50 values for Benzoximate and the selected modern pesticides in rats, as well as their acute toxicity to the aquatic invertebrate Daphnia magna (LC50), a key indicator of environmental impact.

Pesticide	Chemical Class	Acute Oral LD50 (rat, mg/kg)	Acute Dermal LD50 (rat, mg/kg)	48h LC50 (Daphnia magna, µg/L)
Benzoximate	Benzoate	>15000	>15000	1750[1]
Imidacloprid	Neonicotinoid	424 - 475[2][3]	>5000[2]	85000[4][5]
Cypermethrin	Pyrethroid	205 - 367[6][7]	>1600	0.23 - 0.87[8][9]
Chlorpyrifos	Organophosphate	95 - 270[10][11]	>2000[10]	0.32 - 0.76[1][12]
Glyphosate	Phosphonoglycine	>4320 - 5600[13][14]	>2000[15]	3700 - 10600[16]

Experimental Protocols for Acute Toxicity Testing

The determination of acute oral toxicity, specifically the LD50 value, is a standardized procedure governed by international guidelines to ensure reproducibility and animal welfare. The most commonly followed protocols are those established by the Organisation for Economic Co-operation and Development (OECD).

OECD Test Guideline 423: Acute Toxic Class Method

This method is a stepwise procedure using a limited number of animals to classify a substance into a toxicity category.[17][18][19]

Principle: The test proceeds in a sequential manner, with a group of three animals of a single sex (typically females, as they are often more sensitive) being dosed at one of the defined starting dose levels (e.g., 5, 50, 300, or 2000 mg/kg body weight). The outcome of this initial step (number of mortalities) determines the subsequent step.

Procedure:

• Animal Selection and Preparation: Healthy, young adult rats of a standard laboratory strain are used.[20] They are acclimatized to the laboratory conditions and fasted overnight before dosing.

• Dose Administration: The test substance is administered orally by gavage in a single dose. The volume administered is kept as low as possible.

• Observation Period: Animals are observed for mortality, clinical signs of toxicity, and changes in body weight for at least 14 days.[21] Key observation times are immediately after dosing, and periodically during the first 24 hours.

• Stepwise Dosing:

  • If mortality is observed in the first group, the next test is conducted at a lower dose level.

  • If no mortality is observed, the next test is conducted at a higher dose level.

• Endpoint: The test is concluded when a clear outcome is observed, allowing for the classification of the substance into a GHS (Globally Harmonized System of Classification and Labelling of Chemicals) category based on the LD50 estimate.

A similar stepwise approach, the "Up-and-Down Procedure" (OECD 425), can also be utilized to determine the LD50 with a minimal number of animals.[22]

Signaling Pathways and Mechanisms of Action

The following diagrams, generated using the DOT language, illustrate the known signaling pathways affected by each class of pesticide.

Caption: Postulated mechanism of action for Benzoximate.

Caption: Neonicotinoid mechanism of action.

Caption: Pyrethroid mechanism of action.

Caption: Organophosphate mechanism of action.

Caption: Glyphosate mechanism of action in plants.

References

• 1. Neurotoxicity of chlorpyrifos and chlorpyrifos-oxon to Daphnia magna - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Imidacloprid Technical Fact Sheet [npic.orst.edu]
• 4. pesticideimpacts.org [pesticideimpacts.org]
• 5. Impact of imidacloprid on Daphnia magna under different food quality regimes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. jistox.in [jistox.in]
• 7. arccarticles.s3.amazonaws.com [arccarticles.s3.amazonaws.com]
• 8. Comparative study on the toxicity of pyrethroids, α-cypermethrin and deltamethrin to Ceriodaphnia dubia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. rucforsk.ruc.dk [rucforsk.ruc.dk]
• 10. EXTOXNET PIP - CHLORPYRIFOS [extoxnet.orst.edu]
• 11. Chlorpyrifos Technical Fact Sheet [npic.orst.edu]
• 12. researchgate.net [researchgate.net]
• 13. Glyphosate Technical Fact Sheet [npic.orst.edu]
• 14. EXTOXNET PIP - GLYPHOSATE [extoxnet.orst.edu]
• 15. fao.org [fao.org]
• 16. Clone- and age-dependent toxicity of a glyphosate commercial formulation and its active ingredient in Daphnia magna - PMC [pmc.ncbi.nlm.nih.gov]
• 17. OECD Guideline For Acute oral toxicity (TG 423) | PPTX [slideshare.net]
• 18. OECD 423 guidelines: Significance and symbolism [wisdomlib.org]
• 19. oecd.org [oecd.org]
• 20. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
• 21. fda.gov [fda.gov]
• 22. enamine.net [enamine.net]

A Comparative Guide to the Validation of a Multi-Residue Method for Benzoximate Analysis

For researchers, scientists, and drug development professionals engaged in the analysis of pesticide residues, the selection of a robust and validated analytical method is paramount. This guide provides an objective comparison of a validated multi-residue method for the quantification of pesticides, with a specific focus on the acaricide Benzoximate, in complex food matrices such as citrus fruits. The data and protocols presented are synthesized from peer-reviewed studies to support an evidence-based approach to method selection and implementation.

Executive Summary

The validation of multi-residue methods is critical for ensuring the accuracy, reliability, and comparability of analytical data. This guide focuses on a widely adopted and validated approach: the Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) extraction method coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Experimental data for Benzoximate from a comprehensive study on 287 pesticides in citrus fruits demonstrates the method's suitability and performance.[1][2][3][4] This guide will compare this primary method with alternative analytical techniques and provide detailed experimental protocols and workflow visualizations.

Performance Comparison of Analytical Methods

The choice of analytical technique is crucial for the sensitive and selective detection of pesticide residues. Below is a comparison of the primary validated method (QuEChERS with LC-MS/MS) against an alternative (GC-MS).

Parameter	QuEChERS with LC-MS/MS	Gas Chromatography-Mass Spectrometry (GC-MS)
Analyte Suitability	Well-suited for a broad range of pesticides, including thermally labile and less volatile compounds like Benzoximate.	Generally suitable for volatile and thermally stable compounds. Benzoximate may require derivatization.
Sensitivity	High sensitivity, often achieving low limits of detection (LOD) and quantification (LOQ).	Sensitivity can be high, but may be lower for certain compounds without specific injectors.
Matrix Effects	Can be significant, often requiring matrix-matched standards for accurate quantification.	Matrix effects can also be a challenge, potentially affecting analyte response.
Sample Throughput	High, due to the rapid nature of the QuEChERS extraction and modern LC systems.	Can be lower due to longer run times and potentially more complex sample preparation.
Selectivity	Excellent selectivity is achieved through Multiple Reaction Monitoring (MRM) on a tandem mass spectrometer.	Good selectivity, especially with tandem mass spectrometry (GC-MS/MS).

Quantitative Validation Data for Benzoximate

The following tables summarize the quantitative performance data for the analysis of Benzoximate in mandarin orange and grapefruit using a validated QuEChERS extraction followed by LC-MS/MS analysis.[1][2][3][4]

Table 1: LC-MS/MS Parameters and Limit of Quantification for Benzoximate

Analyte	Retention Time (min)	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)	LOQ (mg/kg)
Benzoximate	10.83	364.1	105.1	77.1	0.01

Table 2: Recovery and Precision of Benzoximate in Citrus Fruits

Matrix	Spiking Level (mg/kg)	Average Recovery (%)	Relative Standard Deviation (RSD, %)
Mandarin Orange	0.01	95.7	5.2
0.05	98.2	3.8
Grapefruit	0.01	92.4	6.1
0.05	96.5	4.5

Experimental Protocols

A detailed methodology for the validated multi-residue analysis of Benzoximate in citrus fruits is provided below.[1][2][3][4]

Sample Preparation (QuEChERS Method)

• Homogenization: Weigh 10 g of a homogenized citrus fruit sample into a 50 mL centrifuge tube.

• Hydration (for dry samples): If applicable, add an appropriate amount of water to rehydrate the sample.

• Extraction:

  • Add 10 mL of acetonitrile to the centrifuge tube.

  • Add the appropriate QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g disodium citrate sesquihydrate).

  • Shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the supernatant (e.g., 6 mL) to a 15 mL d-SPE tube containing cleanup sorbents (e.g., 900 mg MgSO₄, 150 mg primary secondary amine - PSA, 150 mg C18).

  • Vortex for 1 minute.

• Final Centrifugation: Centrifuge the d-SPE tube at 4000 rpm for 5 minutes.

• Filtration: Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for analysis.

LC-MS/MS Analysis

• Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A suitable reversed-phase column (e.g., C18).

• Mobile Phase: A gradient of water with formic acid and acetonitrile.

• Mass Spectrometer: A tandem mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

Workflow and Pathway Visualizations

The following diagrams illustrate the experimental workflow for the multi-residue analysis and the logical relationship of the validation parameters.

Caption: Experimental workflow for multi-residue pesticide analysis.

Caption: Logical relationship of method validation parameters.

References

• 1. Validation of a Multi-Residue Analysis Method for 287 Pesticides in Citrus Fruits Mandarin Orange and Grapefruit Using Liquid Chromatography–Tandem Mass Spectrometry | MDPI [mdpi.com]
• 2. (PDF) Validation of a Multi-Residue Analysis Method for 287 Pesticides in Citrus Fruits Mandarin Orange and Grapefruit Using Liquid Chromatography–Tandem Mass Spectrometry (2022) | Xiu Yuan | 12 Citations [scispace.com]
• 3. Validation of a Multi-Residue Analysis Method for 287 Pesticides in Citrus Fruits Mandarin Orange and Grapefruit Using Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Researcher's Guide to Uncertainty Estimation in Quantitative Benzoximate Analysis

For researchers, scientists, and professionals in drug development, the accurate quantification of pesticide residues is paramount for ensuring food safety and regulatory compliance. This guide provides a comprehensive comparison of analytical methodologies for the quantitative analysis of Benzoximate, a widely used acaricide. It delves into the critical aspect of uncertainty estimation, offering supporting experimental data and detailed protocols to aid in method selection and validation.

Comparative Analysis of Analytical Methods for Benzoximate Quantification

The choice of analytical technique for Benzoximate quantification significantly impacts the accuracy, precision, and overall uncertainty of the results. This section compares the performance of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Table 1: Performance Comparison of Analytical Methods for Benzoximate Analysis

Parameter	HPLC with UV Detection	GC-MS/MS	LC-MS/MS
Principle	Separation based on polarity, detection by UV absorbance.	Separation of volatile compounds, detection by mass-to-charge ratio after fragmentation.	Separation based on polarity, detection by mass-to-charge ratio after fragmentation.
Selectivity	Moderate	High	Very High
Sensitivity (LOD)	~0.05 ppm[1]	Typically in the low µg/kg range.[2]	Can achieve sub-µg/kg levels.[3]
Precision (RSD)	1.5 - 5.1%[1]	Generally < 20%[4]	Typically < 20%[3]
Recovery (%)	92.4 - 94.9%[1]	70 - 120% is the acceptable range.[4]	70 - 120% is the acceptable range.[3]
Matrix Effects	Can be significant.	Prone to matrix effects, often requiring matrix-matched standards.	Can be significant but often mitigated by the high selectivity of MS/MS.
Sample Throughput	Moderate	High	High
Cost	Lower	Higher	Highest
Primary Application	Routine analysis where high sensitivity is not the primary concern.	Analysis of volatile and semi-volatile pesticides.	Broad applicability for a wide range of pesticide polarities, considered the gold standard for many applications.[3]

Experimental Protocols

Detailed and standardized experimental protocols are crucial for obtaining reproducible and reliable results. This section outlines a widely accepted sample preparation method, QuEChERS, and a specific HPLC method for Benzoximate analysis.

QuEChERS Sample Preparation for Fruits and Vegetables

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined approach for the extraction of pesticide residues from food matrices.

Materials:

• Homogenized fruit or vegetable sample

• Acetonitrile (ACN)

• Magnesium sulfate (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Sodium citrate tribasic dihydrate

• Sodium citrate dibasic sesquihydrate

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Graphitized carbon black (GCB) (for pigmented samples)

• 50 mL centrifuge tubes

• 15 mL centrifuge tubes

Procedure:

• Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10-15 mL of acetonitrile.

• Add the appropriate QuEChERS extraction salt packet (e.g., containing MgSO₄, NaCl, and sodium citrates).

• Cap the tube and shake vigorously for 1 minute.

• Centrifuge at ≥3000 rcf for 5 minutes.

• Transfer an aliquot of the supernatant (acetonitrile layer) to a 15 mL centrifuge tube containing the dispersive solid-phase extraction (d-SPE) sorbent (e.g., a mixture of PSA, C18, and MgSO₄).

• Vortex for 30 seconds.

• Centrifuge at ≥3000 rcf for 5 minutes.

• The resulting supernatant is ready for analysis by GC-MS/MS or LC-MS/MS.

HPLC Method for Benzoximate Analysis in Citrus Fruits[1]

Instrumentation:

• High-Performance Liquid Chromatograph with a UV detector.

• Column: Lichrospher RP-18 (5 µm, 250 x 4.6 mm).

• Mobile Phase: Acetonitrile:Water (75:25, v/v).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 235 nm.

Sample Preparation:

• Homogenize the citrus fruit sample (peel and flesh).

• Weigh 10 g of the homogenate and mix with 30 mL of water and 80 mL of methanol.

• Shake for 3 minutes and filter.

• Wash the residue with 50 mL of methanol and combine the filtrates.

• Evaporate the filtrate to approximately 50 mL at 35°C under reduced pressure.

• Transfer the concentrate to a separatory funnel and partition with dichloromethane.

• Concentrate the dichloromethane layer and purify using a Sep-Pak Florisil cartridge.

• Elute the Benzoximate from the cartridge and bring it to a final volume for HPLC analysis.

Uncertainty Estimation in Benzoximate Analysis

Estimating the measurement uncertainty is a regulatory requirement and provides a quantitative indication of the quality of a result.[1] The "top-down" approach, which utilizes data from method validation studies, is a practical way to estimate uncertainty in routine analysis.

The major sources of uncertainty in Benzoximate analysis include:

• Sample Homogeneity: Variation in the distribution of Benzoximate within the sample.

• Extraction Efficiency: Incomplete extraction of the analyte from the matrix.

• Instrumental Variation: Fluctuations in the performance of the analytical instrument.

• Calibration: Uncertainty associated with the preparation of calibration standards.

• Operator Bias: Variations in analytical technique between different analysts.

• Matrix Effects: Enhancement or suppression of the analytical signal due to co-eluting compounds from the sample matrix.

Table 2: Example of an Uncertainty Budget for Benzoximate Analysis by LC-MS/MS

Uncertainty Source	Value	Relative Standard Uncertainty (u)
Repeatability (Precision)	RSD = 5%	0.05
Bias (from Recovery)	Mean Recovery = 95%	0.02 (calculated from recovery data)
Calibration Curve	Standard error of the slope = 1%	0.01
Purity of Standard	99.5 ± 0.5%	0.0029 (assuming rectangular distribution)
Combined Uncertainty (u_c)	0.055 (calculated as the square root of the sum of squares of individual uncertainties)
Expanded Uncertainty (U)	k=2 (95% confidence)	0.11 or 11% (U = u_c * k)

Note: This is a simplified and illustrative example. A comprehensive uncertainty budget would involve a more detailed breakdown of each component.

Visualizing the Workflow

To better understand the analytical process and the relationships involved in uncertainty estimation, the following diagrams are provided.

Caption: Workflow for the quantitative analysis of Benzoximate.

Caption: Logical flow of uncertainty estimation in analytical measurements.

References

• 1. Method Validation and Measurement Uncertainty Estimation for Determination of Multiclass Pesticide Residues in Tomato by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]
• 3. Method Validation and Measurement Uncertainty Estimation for Determination of Multiclass Pesticide Residues in Tomato by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comparison of QuEChERS sample preparation methods for the analysis of pesticide residues in canned and fresh peach - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Review of Benzoximate and Bifenazate Efficacy for Acarine Management

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the acaricides Benzoximate and bifenazate, focusing on their efficacy, mode of action, and experimental validation. This document is intended to support researchers and professionals in the fields of crop protection, veterinary medicine, and drug development in making informed decisions regarding the selection and application of these compounds for mite control.

Overview and Mode of Action

Bifenazate is a selective carbazate acaricide known for its rapid knockdown effect on a wide range of mite species.[1][2] Its primary mode of action is the disruption of the mitochondrial electron transport chain at complex III, which halts ATP production, leading to paralysis and death.[1][2][3] There is also evidence suggesting bifenazate acts as a positive allosteric modulator of GABA-gated chloride channels in mites, which could contribute to its neurotoxic effects.[4][5] Bifenazate is effective against all life stages of mites, including eggs, larvae, nymphs, and adults.[3][6][7]

Benzoximate is an older, non-systemic acaricide with contact and stomach action.[4] It was once used to control spider mites on various fruit crops and ornamentals but is now considered obsolete in many countries.[4] The precise mode of action of Benzoximate remains unknown, though it is thought to disrupt the nervous system.[4] Resistance to Benzoximate has been reported in several mite species, including the citrus red mite, European red mite, and two-spotted spider mite.[6][8]

Comparative Efficacy Data

The following table summarizes available quantitative data on the efficacy of bifenazate against various mite species. Due to the obsolete status of Benzoximate, recent, directly comparable quantitative efficacy data is limited in the scientific literature.

Acaricide	Target Mite Species	Efficacy Metric	Value	Experimental Context
Bifenazate	Tetranychus urticae (Two-spotted spider mite)	LC50	4.13 mg a.i./L	Direct spray method[9][10]
Tetranychus urticae	LC50	5.89 mg a.i./L	Residual contact method[9][10]
Tetranychus urticae	% Mortality	91% - 99% (adults)	Greenhouse strawberries, 1-3 weeks post-treatment[8]
Tetranychus urticae	% Mortality	98% - 100% (immatures)	Greenhouse strawberries, 1-3 weeks post-treatment[8]
Panonychus ulmi (European red mite)	% Mortality	94.33%	Apple orchard, 21 days post-treatment at 0.7 ml/l[11]
Oligonychus coffeae (Red spider mite)	% Control	63%	Tea plantation, single spray at 250 g/ha, 35 days post-treatment[12]
Oligonychus coffeae	% Control	91% - 93%	Tea plantation, repeat spray at 200-250 g/ha, 35 days post-treatment[12]
Benzoximate	Panonychus ulmi	-	Inhibits fruit tree red spider mites	General use description[6][8]
Various spider mites	-	Effective against all life stages	General use description[6][8]

Experimental Protocols

Acaricide Bioassay (Leaf-Dip Method)

This protocol is a standard method for determining the lethal concentration (LC) of an acaricide against mites.

• Preparation of Acaricide Solutions: A stock solution of the technical grade acaricide is prepared in an appropriate solvent (e.g., acetone). Serial dilutions are then made to obtain a range of concentrations to be tested. A surfactant is typically added to ensure even spreading on the leaf surface.

• Leaf Disc Preparation: Leaf discs of a suitable size (e.g., 2-3 cm in diameter) are cut from the leaves of a host plant (e.g., bean or strawberry) that is susceptible to the target mite species.

• Application of Acaricide: Each leaf disc is dipped into one of the acaricide solutions for a standardized period (e.g., 5-10 seconds) and then allowed to air dry. Control discs are dipped in a solution containing only the solvent and surfactant.

• Mite Infestation: Once the leaf discs are dry, a known number of adult female mites (e.g., 10-20) are transferred onto the adaxial surface of each disc.

• Incubation: The leaf discs are placed on a moist substrate (e.g., wet cotton or agar) in a petri dish or similar container to maintain turgor. The containers are then kept in a controlled environment (e.g., 25°C, 60-70% RH, and a 16:8 hour light:dark photoperiod).

• Mortality Assessment: Mite mortality is assessed after a specific time interval (e.g., 24, 48, or 72 hours). Mites that are unable to move when prodded with a fine brush are considered dead.

• Data Analysis: The mortality data is corrected for control mortality using Abbott's formula. Probit analysis is then used to calculate the LC50 value, which is the concentration of the acaricide that causes 50% mortality of the test population.

Visualizations

Experimental Workflow for Acaricide Bioassay

Caption: Workflow for a standard leaf-dip acaricide bioassay.

Mode of Action of Bifenazate

References

• 1. d-nb.info [d-nb.info]
• 2. Comparative evaluation of four registered acaricides for field control of northern fowl mites on caged laying hens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparative Efficacy of Topical Pyrethroids and Benzoyl Peroxide for Treating Chorioptic Mange in Spanish-Breton Horses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Benzoximate [sitem.herts.ac.uk]
• 5. plantarchives.org [plantarchives.org]
• 6. Benzoximate CAS#: 29104-30-1 [amp.chemicalbook.com]
• 7. The effectiveness of benzyl benzoate and different chemicals as acaricides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Benzoximate | 29104-30-1 [amp.chemicalbook.com]
• 9. utia.tennessee.edu [utia.tennessee.edu]
• 10. scielo.br [scielo.br]
• 11. connectjournals.com [connectjournals.com]
• 12. Side-effects of pesticides on the life cycle of the mite pathogenic fungus Neozygites floridana - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Research: A Step-by-Step Guide to the Proper Disposal of Benzoximate

For Immediate Implementation by Laboratory Personnel

The responsible management of chemical waste is paramount to ensuring a safe and compliant laboratory environment. This document provides essential, immediate safety and logistical information for the proper disposal of benzoximate, a moderately toxic and environmentally hazardous acaricide. Adherence to these procedures is critical for protecting personnel and minimizing environmental impact.

Benzoximate is recognized as an obsolete acaricide in many regions and is harmful to aquatic life with long-lasting effects.[1][2] Therefore, its disposal is subject to stringent regulations. In the United States, the disposal of pesticides like benzoximate is governed by the Federal Insecticide, Fungicide, and Rodenticide Act (FIFRA) and the Resource Conservation and Recovery Act (RCRA).[3][4] Unusable pesticides are typically classified as hazardous waste.[5]

Immediate Safety Protocols

Before initiating any disposal procedures, consult the product's Safety Data Sheet (SDS) for specific handling and safety information.[6] The SDS will provide comprehensive details on hazards, personal protective equipment (PPE), and emergency measures.[7]

Personal Protective Equipment (PPE) Requirements:

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber, neoprene).	Prevents skin contact, as benzoximate can be harmful if absorbed through the skin.[7]
Eye Protection	Safety glasses with side shields or chemical splash goggles.	Protects against accidental splashes, as benzoximate is an eye irritant.[1][7]
Respiratory Protection	Use in a well-ventilated area. If ventilation is inadequate, use a NIOSH-approved respirator.	Avoid breathing vapors, mist, or gas.[7]
Body Protection	Laboratory coat or other protective clothing.	Minimizes skin exposure.

Step-by-Step Disposal Procedures

The following steps provide a general guideline for the disposal of benzoximate. Always prioritize the specific instructions provided on the pesticide label and the SDS. [3][8]

Step 1: Waste Identification and Segregation

• Unused or Expired Product: Pure, unused, or expired benzoximate must be treated as hazardous waste.

• Contaminated Materials: Any materials that have come into contact with benzoximate, including personal protective equipment (PPE), absorbent materials from spills, and empty containers, must also be disposed of as hazardous waste.[9]

• Experimental Waste: Waste generated from laboratory experiments containing benzoximate should be collected in designated, clearly labeled, and sealed waste containers.

Step 2: Container Management

• Original Containers: Whenever possible, keep benzoximate in its original container with the label intact.[8]

• Empty Containers: Empty benzoximate containers are considered hazardous waste unless properly decontaminated.[10]

  • Triple Rinsing: For liquid formulations, triple rinse the container with a suitable solvent (e.g., acetonitrile, as it is a common solvent for benzoximate solutions[7]). The rinsate (the rinse water or solvent) must be collected and disposed of as hazardous waste.[10] Do not pour rinsate down the drain.[8]

  • After triple rinsing, puncture the container to prevent reuse.[9]

Step 3: Storage of Waste

• Store all benzoximate waste in compatible, sealed, and clearly labeled containers.

• The storage area should be a designated, well-ventilated space away from heat, sparks, and open flames, as benzoximate solutions can be flammable.[7]

• Ensure the storage area is secure to prevent unauthorized access.

Step 4: Final Disposal

• Licensed Disposal Company: Arrange for the collection and disposal of benzoximate waste through a licensed hazardous waste disposal company.[7] Do not attempt to dispose of this chemical through standard laboratory or municipal waste streams.

• Incineration: A recommended disposal method for benzoximate is incineration in a chemical incinerator equipped with an afterburner and scrubber.[7]

• Local Regulations: Always comply with all local, regional, national, and international regulations regarding hazardous waste disposal.[7] Contact your institution's Environmental Health and Safety (EHS) department or your local solid waste agency for specific guidance.[5][8]

Emergency Procedures for Spills

In the event of a benzoximate spill:

• Evacuate: Immediately evacuate non-essential personnel from the spill area.

• Ventilate: Ensure the area is well-ventilated.

• Contain: Prevent further spread of the spill using absorbent materials like sand or earth. Do not let the product enter drains.[7]

• Personal Protection: Wear the appropriate PPE before attempting to clean up the spill.

• Clean-up: Collect the spilled material and contaminated absorbents into a sealed container for hazardous waste disposal.

• Decontaminate: Clean the spill area with a suitable detergent and water. Collect the cleaning solution for disposal as hazardous waste.

Benzoximate Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of benzoximate waste.

Caption: Decision workflow for the proper disposal of benzoximate waste.

References

• 1. Benzoximate [sitem.herts.ac.uk]
• 2. Benzoximate | C18H18ClNO5 | CID 34475 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. onlinepestcontrolcourses.com [onlinepestcontrolcourses.com]
• 4. epa.gov [epa.gov]
• 5. | Pacific Northwest Pest Management Handbooks [pnwhandbooks.org]
• 6. The Law on Pesticide Wastes – Pesticide Environmental Stewardship [pesticidestewardship.org]
• 7. hpc-standards.com [hpc-standards.com]
• 8. Disposal of Pesticides [npic.orst.edu]
• 9. Pesticides - managing spills and disposals [health.vic.gov.au]
• 10. Safe disposal of pesticides | EPA [epa.nsw.gov.au]

Personal protective equipment for handling Benzoximate

Essential Safety and Handling Guide for Benzoximate

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling Benzoximate. It is intended for researchers, scientists, and drug development professionals to ensure safe laboratory practices. Benzoximate is an acaricide that is considered obsolete in many countries but may still be used in a research context.[1][2] It is crucial to handle this chemical with care as it can be harmful if swallowed, inhaled, or comes into contact with skin, and is irritating to the eyes.[1][3]

Personal Protective Equipment (PPE)

The primary line of defense against chemical exposure is the consistent and correct use of Personal Protective Equipment.[4] Engineering controls, such as working within a chemical fume hood, should always be prioritized to minimize exposure.[5]

Protection Type	Equipment	Specification	Purpose
Eye/Face Protection	Safety Goggles or Safety Glasses	Conforming to EN 166 (EU) or NIOSH (US) standards.[3][5]	Protects against splashes and vapors.
Face Shield	To be worn over safety goggles.	Recommended when there is a significant risk of splashing.[5]
Skin Protection	Gloves	Chemical-impermeable gloves (e.g., nitrile).	Prevents direct skin contact. Gloves must be inspected before use and replaced immediately if contaminated.[5]
Lab Coat / Protective Clothing	Fire/flame resistant and impervious clothing.[5]	Protects skin and personal clothing from contamination.
Respiratory Protection	Respirator	MSHA/NIOSH-approved respirator.[5] A P2 filter is recommended for dusts.[6]	Required when engineering controls are insufficient, if exposure limits are exceeded, or if dust/vapors are generated.[3][5]

Operational Plan: From Handling to Disposal

A systematic workflow is critical for minimizing risks associated with Benzoximate.

Step 1: Preparation and Safe Handling

• Risk Assessment : Before handling, review the Safety Data Sheet (SDS) and understand the specific hazards.[3]

• Engineering Controls : Always handle Benzoximate in a well-ventilated area, preferably within a certified chemical fume hood.[3][7]

• Don PPE : Put on all required PPE as detailed in the table above.

• Safe Practices :

  • Avoid contact with skin and eyes and inhalation of vapor or dust.[3][6]

  • Keep away from heat, sparks, open flames, and other ignition sources.[3]

  • Do not eat, drink, or smoke in the handling area.[3][6]

  • Wash hands thoroughly after handling, before breaks, and at the end of the workday.[3]

Step 2: Storage Procedures

• Container : Store in the original, tightly closed container.[6][8]

• Location : Keep in a dry, well-ventilated, and secure area accessible only to authorized personnel.[6][8] Do not store in areas prone to flooding.[8]

• Conditions : Storage temperature recommendations vary by supplier; some indicate -20°C or +20°C.[3][9] A general guideline for pesticides is to maintain temperatures between 40°F (4.4°C) and 100°F (37.8°C).[8] Protect from direct sunlight and extreme temperatures.[3]

Step 3: Immediate Actions for Spills and Exposure

In Case of a Spill:

• Evacuate : If the spill is large, evacuate the immediate area.

• Control : Prevent further leakage if it is safe to do so. Do not allow the chemical to enter drains.[3]

• Contain : Use absorbent material like clay, vermiculite, or pet litter to contain the spill.[8] Avoid generating dust.[5]

• Collect : Carefully scoop the contained material into a suitable, labeled container for disposal.[3][5]

• Decontaminate : Clean the spill area thoroughly with soap and water.[5]

In Case of Accidental Exposure (First Aid):

• Inhalation : Move the person to fresh air. If feeling unwell, call a POISON CENTER or doctor.[3]

• Skin Contact : Immediately remove all contaminated clothing. Wash the affected skin with plenty of soap and water for at least 15 minutes. If skin irritation develops, seek medical attention.[5][6]

• Eye Contact : Immediately rinse eyes cautiously with water for several minutes. Remove contact lenses if present and easy to do so. Continue rinsing. Seek immediate medical attention.[5][6]

• Ingestion : Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Call a doctor or POISON CENTER immediately.[5]

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory compliance.[10]

• Waste Collection : All contaminated materials, including used PPE, absorbent materials from spills, and excess Benzoximate, should be collected in a clearly labeled, sealed container.

• Regulatory Compliance : Dispose of Benzoximate and its container in accordance with all applicable local, state, and federal regulations.[3][6] Unwanted pesticides are often treated as hazardous waste.[10][11]

• Contact Authorities : Contact your institution's environmental health and safety office or a licensed hazardous waste contractor for disposal procedures.[10][12]

• Empty Containers :

  • Do not reuse empty containers for any purpose.[11][12]

  • Triple-rinse the container with a suitable solvent.[8]

  • The rinsate (rinse water) should be collected and treated as hazardous waste or used as part of a product application if permissible by regulations.[8][11] Do not pour rinsate down the drain.[11][13]

Benzoximate Handling Workflow

Caption: Workflow for the safe handling, storage, and disposal of Benzoximate.

References

• 1. Benzoximate [sitem.herts.ac.uk]
• 2. esslabshop.com [esslabshop.com]
• 3. hpc-standards.com [hpc-standards.com]
• 4. Pesticide use and personal protective equipment [health.vic.gov.au]
• 5. benchchem.com [benchchem.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. enamine.enamine.net [enamine.enamine.net]
• 8. umass.edu [umass.edu]
• 9. Benzoximate | CAS 29104-30-1 | LGC Standards [lgcstandards.com]
• 10. PI-18/PI010: Proper Disposal of Pesticide Waste [edis.ifas.ufl.edu]
• 11. Disposal of Pesticides [npic.orst.edu]
• 12. epa.gov [epa.gov]
• 13. Storing and Disposing of Chemicals Safely | RHS Advice [rhs.org.uk]